6-Bromo-4-methylpyridin-2-amine

• CAS: 73895-98-4

Core Science & Biosynthesis

Technical Guide: Physical Properties of 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of the chemical compound 6-Bromo-4-methylpyridin-2-amine. The information is presented to support research and development activities, offering key data points and standardized experimental methodologies.

Core Physical and Chemical Properties

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative. Its structure, featuring a bromine atom and an amine group on the pyridine ring, makes it a valuable building block in medicinal chemistry and organic synthesis. Understanding its physical properties is crucial for handling, reaction setup, purification, and formulation.

Data Summary

The quantitative physical and chemical properties of 6-Bromo-4-methylpyridin-2-amine are summarized in the table below.

Property	Value	Source/Type
IUPAC Name	6-bromo-4-methylpyridin-2-amine
Synonyms	2-Amino-6-bromo-4-methylpyridine, 2-Amino-6-bromo-4-picoline
CAS Number	73895-98-4	[1]
Molecular Formula	C₆H₇BrN₂	[1]
Molecular Weight	187.04 g/mol	[1]
Melting Point	115 °C	Experimental
Boiling Point	293.7 ± 35.0 °C at 760 mmHg	Predicted
Density	1.593 g/cm³	Predicted
Flash Point	131.41 °C	Predicted
Refractive Index	1.617	Predicted
Solubility	Data for the specific isomer is limited. A related isomer, 2-Amino-5-bromo-4-methylpyridine, is soluble in methanol. Based on its structure (polar amine and pyridine nitrogen, but also a larger brominated aromatic ring), it is expected to be soluble in polar organic solvents like methanol, ethanol, and DMSO, with limited solubility in non-polar solvents like hexane. Its solubility in water is expected to be low but may increase in acidic solutions due to the basicity of the amine and pyridine groups.	Inferred

Experimental Protocols

The following sections detail standardized laboratory protocols for the determination of key physical properties of solid organic compounds like 6-Bromo-4-methylpyridin-2-amine.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. For a pure crystalline solid, the melting range is typically sharp (0.5-1.0°C).

Methodology:

• Sample Preparation: A small amount of the dry, finely powdered 6-Bromo-4-methylpyridin-2-amine is packed into a capillary tube to a height of 1-2 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-Temp or a Thiele tube with a high-boiling point oil like mineral oil or silicone oil). The tube should be positioned adjacent to the bulb of a calibrated thermometer.

• Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an approximate melting point.

• Measurement: For an accurate measurement, a second sample is heated slowly, with the temperature increasing at a rate of about 1-2°C per minute as it approaches the approximate melting point.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the start of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the range.

Solubility Determination

Qualitative solubility tests are performed to understand a compound's polarity and to select appropriate solvents for reactions, purification (e.g., recrystallization), and analysis.

Methodology:

• Sample Preparation: A small, measured amount of the compound (e.g., ~25 mg) is placed into a series of small test tubes.

• Solvent Addition: A measured volume of a solvent (e.g., 0.75 mL) is added to each test tube in portions. A range of solvents should be tested, typically including water, 5% HCl (aq), 5% NaOH (aq), and various organic solvents like methanol, ethanol, acetone, and hexane.

• Observation: After each addition of solvent, the test tube is vigorously shaken or vortexed. The sample is observed to determine if it has dissolved completely.

• Classification: The compound is classified as "soluble," "partially soluble," or "insoluble" in each solvent. Solubility is often defined as dissolving at a concentration of at least 20-30 mg/mL.

Logical Workflow and Diagrams

Physical Property Characterization Workflow

The following diagram illustrates a logical workflow for the physical characterization of a newly synthesized or acquired solid chemical sample like 6-Bromo-4-methylpyridin-2-amine.

Caption: Workflow for Physical Characterization.

This workflow outlines the sequential steps for characterizing a solid organic compound, starting from sample acquisition and purity assessment to the determination and compilation of its key physical properties.

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 6-Bromo-4-methylpyridin-2-amine: A Key Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative that serves as a crucial intermediate in the synthesis of complex organic molecules, particularly in the realm of drug discovery and medicinal chemistry. Its structural arrangement, featuring a pyridine core with amino, bromo, and methyl functional groups, offers multiple reactive sites for chemical modification. This versatility makes it a valuable scaffold for the development of novel therapeutic agents, especially kinase inhibitors. This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 6-Bromo-4-methylpyridin-2-amine.

Chemical Structure and Properties

6-Bromo-4-methylpyridin-2-amine is characterized by a pyridine ring substituted at the 2-position with an amino group, at the 4-position with a methyl group, and at the 6-position with a bromine atom. This specific arrangement of substituents dictates its chemical reactivity and physical properties.

Chemical Structure:

Chemical Structure of 6-Bromo-4-methylpyridin-2-amine

Physicochemical and Spectroscopic Data:

A summary of the key physicochemical and computed spectroscopic properties of 6-Bromo-4-methylpyridin-2-amine is presented in the table below.[1] It is important to note that while some experimental data is available, much of the detailed spectroscopic information is based on computational predictions and data from isomeric compounds.

Property	Value	Reference
IUPAC Name	6-bromo-4-methylpyridin-2-amine	[1]
CAS Number	73895-98-4	[1]
Molecular Formula	C₆H₇BrN₂	[1]
Molecular Weight	187.04 g/mol	[1]
Appearance	Off-white to pale yellow solid (Isomer dependent)	[2]
Melting Point	148-151 °C (for 2-amino-5-bromo-4-methylpyridine isomer)	[3]
Solubility	Soluble in methanol (for 2-amino-5-bromo-4-methylpyridine isomer)
Calculated LogP	1.9	[1]
Topological Polar Surface Area	38.9 Ų	[1]

Spectroscopic Data Summary:

Spectrum	Key Features
¹H NMR	Expected signals for two aromatic protons, one amino group, and one methyl group. The chemical shifts will be influenced by the positions of the bromo, amino, and methyl substituents on the pyridine ring. For the related isomer 2-amino-5-bromo-4-methylpyridine in CDCl₃, peaks are observed at δ 8.078 (s, 1H, H-6), 6.406 (s, 1H, H-3), 4.481 (s, 2H, -NH₂), and 2.277 (s, 3H, -CH₃).[4]
¹³C NMR	Expected to show six distinct signals for the five carbons of the pyridine ring and the methyl carbon.
IR Spectroscopy	Characteristic peaks for N-H stretching of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region), C-H stretching (aromatic and aliphatic), C=C and C=N stretching of the pyridine ring, and C-Br stretching.
Mass Spectrometry	The molecular ion peak (M+) is expected to show a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). For the protonated molecule [M+H]⁺ of the 5-bromo isomer, a peak at m/z 188 has been reported.[4]

Synthesis of 6-Bromo-4-methylpyridin-2-amine

The synthesis of 6-Bromo-4-methylpyridin-2-amine can be approached through the electrophilic bromination of 2-amino-4-methylpyridine. The directing effects of the amino and methyl groups on the pyridine ring are crucial in determining the position of bromination. While the amino group strongly activates the ortho and para positions, the outcome can be influenced by the reaction conditions. A general protocol, adapted from the synthesis of the 5-bromo isomer, is outlined below.[4][5]

Experimental Protocol: Bromination of 2-amino-4-methylpyridine

Objective: To synthesize 6-Bromo-4-methylpyridin-2-amine via electrophilic bromination of 2-amino-4-methylpyridine.

Materials:

• 2-amino-4-methylpyridine

• N-Bromosuccinimide (NBS) or Bromine (Br₂)

• A suitable solvent (e.g., N,N-Dimethylformamide (DMF), Acetic Acid, or Sulfuric Acid)

• Ice bath

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-amino-4-methylpyridine in the chosen solvent. Cool the solution in an ice bath.

• Addition of Brominating Agent: Slowly add the brominating agent (e.g., a solution of NBS in the same solvent or dropwise addition of liquid bromine) to the cooled solution while stirring. The control of temperature is critical to manage the reaction's exothermicity and selectivity.

• Reaction Monitoring: Allow the reaction to proceed at a controlled temperature (e.g., 0-20 °C) for a specified duration (typically several hours).[4] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, quench the reaction mixture, for instance, by pouring it into water.[4] This may cause the product to precipitate.

• Isolation and Purification: Collect the crude product by filtration. Wash the solid with water and then potentially with a suitable organic solvent like acetonitrile to remove impurities.[4] Further purification can be achieved by recrystallization or column chromatography.

Logical Workflow for Synthesis:

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to 6-Bromo-4-methylpyridin-2-amine (CAS: 73895-98-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative that serves as a key building block in synthetic organic chemistry. Its unique arrangement of a nucleophilic amino group, a reactive bromine atom, and a methyl group on the pyridine scaffold makes it a versatile intermediate for the synthesis of a wide range of complex molecules. This is particularly true in the field of medicinal chemistry, where it is utilized in the development of targeted therapeutics, most notably kinase inhibitors.[1][2] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, reactivity, and its application in drug discovery, with a focus on its role in the development of Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitors.

Physicochemical Properties

Property	Value	Source
CAS Number	73895-98-4	[3]
Molecular Formula	C₆H₇BrN₂	[3]
Molecular Weight	187.04 g/mol	[3]
IUPAC Name	6-bromo-4-methylpyridin-2-amine	[3]
Synonyms	2-Amino-6-bromo-4-methylpyridine, 6-bromo-4-methyl-2-pyridinamine	[3]
Melting Point	No experimental data available. The isomer 2-Amino-5-bromo-4-methylpyridine has a melting point of 148-151 °C.[4][5][6]	N/A
Boiling Point	No data available.	[7]
Solubility	No quantitative data available. Expected to be soluble in common organic solvents like methanol, DMSO, and DMF. The related compound 2-Amino-5-bromo-4-methylpyridine is soluble in methanol.[4]	N/A
pKa (Predicted)	5.27 ± 0.24	[4]
XLogP3 (Computed)	1.9	[3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 6-Bromo-4-methylpyridin-2-amine is not widely published, a plausible and commonly employed synthetic route is the bromination of the corresponding aminopyridine precursor. The following is a representative protocol adapted from the synthesis of a structural isomer.

Synthesis via Bromination of 2-Amino-4-methylpyridine

This method involves the electrophilic aromatic substitution of 2-amino-4-methylpyridine using a brominating agent such as N-Bromosuccinimide (NBS). The amino group directs the substitution to the positions ortho and para to it.

Reaction Scheme:

Caption: Synthesis of 6-Bromo-4-methylpyridin-2-amine.

Experimental Protocol:

• Materials and Reagents:

  • 2-Amino-4-methylpyridine

  • N-Bromosuccinimide (NBS)

  • N,N-Dimethylformamide (DMF)

  • Deionized water

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-4-methylpyridine (1.0 equivalent) in anhydrous DMF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add N-Bromosuccinimide (1.0-1.1 equivalents) portion-wise, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by adding deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 6-Bromo-4-methylpyridin-2-amine.

Spectroscopic Data

No specific experimental spectra for 6-Bromo-4-methylpyridin-2-amine are publicly available. The following data is predicted based on the analysis of its structural isomers and related compounds.

Spectroscopy	Predicted Data
¹H NMR	The spectrum is expected to show three distinct signals in the aromatic region corresponding to the two pyridine protons and a singlet for the methyl group protons. The amino group protons will likely appear as a broad singlet. The chemical shifts will be influenced by the electron-donating amino and methyl groups and the electron-withdrawing bromo group.
¹³C NMR	The spectrum should display six signals corresponding to the five carbons of the pyridine ring and the methyl carbon. The carbon attached to the bromine atom is expected to be significantly downfield.
FTIR	Characteristic peaks are expected for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-H stretching of the aromatic ring and methyl group (around 2900-3100 cm⁻¹), C=C and C=N stretching of the pyridine ring (around 1400-1600 cm⁻¹), and C-Br stretching (in the fingerprint region).
Mass Spectrometry	The mass spectrum will show a molecular ion peak (M⁺) and a prominent M+2 peak of nearly equal intensity, which is characteristic of a monobrominated compound due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br. Common fragmentation patterns for amines include α-cleavage.[8]

Reactivity and Use in Cross-Coupling Reactions

6-Bromo-4-methylpyridin-2-amine is a valuable substrate for various palladium-catalyzed cross-coupling reactions, which are instrumental in modern drug discovery for forming carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The bromine atom at the 6-position can be readily displaced in a Suzuki-Miyaura coupling reaction with a variety of boronic acids or esters to introduce aryl or heteroaryl substituents.

Caption: Suzuki-Miyaura coupling of 6-Bromo-4-methylpyridin-2-amine.

Experimental Protocol (General):

• Materials and Reagents:

  • 6-Bromo-4-methylpyridin-2-amine (1.0 eq)

  • Arylboronic acid (1.1-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0-3.0 eq)

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, combine 6-Bromo-4-methylpyridin-2-amine, the arylboronic acid, the base, and the palladium catalyst.

  • Add the degassed solvent system.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring for 4-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling, dilute with an organic solvent, wash with water and brine, dry over an anhydrous salt, and concentrate.

  • Purify the product by column chromatography.

Buchwald-Hartwig Amination

The C-Br bond can also undergo Buchwald-Hartwig amination to introduce a new amino substituent, further functionalizing the pyridine ring.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-5-bromo-4-methylpyridine CAS#: 98198-48-2 [chemicalbook.com]
• 5. 2-氨基-5-溴-4-甲基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. 73895-98-4|6-Bromo-4-methylpyridin-2-amine|BLD Pharm [bldpharm.com]
• 8. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-bromo-4-methylpyridin-2-amine, a key building block in synthetic and medicinal chemistry. This document outlines its chemical properties, synthesis protocols, and significant applications in the development of novel therapeutic agents and other advanced materials.

Chemical Identity and Properties

The compound with the common name 2-Amino-6-bromo-4-methylpyridine is formally recognized by the International Union of Pure and Applied Chemistry (IUPAC) as 6-bromo-4-methylpyridin-2-amine .[1][2] It is a substituted pyridine derivative with a bromine atom at the 6-position, a methyl group at the 4-position, and an amino group at the 2-position. This substitution pattern imparts unique reactivity, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of 6-Bromo-4-methylpyridin-2-amine

Property	Value	Source(s)
IUPAC Name	6-bromo-4-methylpyridin-2-amine	[1][2]
Molecular Formula	C₆H₇BrN₂	[1]
Molecular Weight	187.04 g/mol	[1]
CAS Number	73895-98-4	[1]
Appearance	Light yellow crystalline powder	[3]
Melting Point	148-151 °C	[3]
Boiling Point	254.2±35.0 °C (Predicted)	[3]
Solubility	Soluble in methanol	[3]

Synthesis and Functionalization

The strategic placement of the amino and bromo groups on the pyridine ring allows for a diverse range of chemical transformations. The amino group can act as a nucleophile or be a directing group, while the bromo substituent is an excellent handle for various cross-coupling reactions.

Experimental Protocol: General Synthesis of 2-Amino-5-bromo-4-methylpyridine

While a specific protocol for 6-bromo-4-methylpyridin-2-amine is not detailed in the provided results, a representative synthesis for the isomeric 2-amino-5-bromo-4-methylpyridine from 2-amino-4-methylpyridine can be adapted. This procedure highlights a common bromination strategy for such scaffolds.

• Materials: 2-amino-4-methylpyridine (1.0 eq.), p-toluenesulfonic acid (p-TSA, 0.8 eq.), brominated 1-butylpyridine (3.0 eq.), 1,2-dimethoxyethane (solvent), hydrogen peroxide (H₂O₂, 2.4 eq.).[3]

• Procedure:

  • To a 50 mL Schlenk tube, add 2-amino-4-methylpyridine, p-toluenesulfonic acid, and brominated 1-butylpyridine.[3]

  • Under an air atmosphere, add 1,2-dimethoxyethane as the solvent.[3]

  • Slowly add hydrogen peroxide to the reaction mixture.[3]

  • Stir the reaction mixture at 80 °C for 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[3]

  • Upon completion, purify the mixture using silica gel column chromatography (eluent: petroleum ether/ethyl acetate) to obtain the target product.[3]

Experimental Protocol: General Procedure for Suzuki Cross-Coupling

The bromine atom on the pyridine ring is particularly amenable to palladium-catalyzed Suzuki cross-coupling reactions, enabling the introduction of various aryl and heteroaryl groups. This is a fundamental strategy for creating libraries of compounds for drug discovery.

• Materials: 5-bromo-2-methylpyridin-3-amine (1.0 eq.), arylboronic acid (1.1-1.2 eq.), tetrakis(triphenylphosphine)palladium(0) (5 mol%), potassium phosphate (2.3 eq.), 1,4-dioxane, and water.[4]

• Procedure:

  • In a Schlenk flask, mix the bromo-aminopyridine derivative with tetrakis(triphenylphosphine)palladium(0) in 1,4-dioxane.[4]

  • Stir the mixture at room temperature for 30 minutes.[4]

  • Add the arylboronic acid, potassium phosphate, and water to the reaction mixture.[4]

  • Heat the mixture to 85–95 °C and stir for over 15 hours.[4]

  • After cooling, filter the mixture and dilute it with ethyl acetate for subsequent workup and purification.[4]

Caption: Synthetic and functionalization workflow for 6-bromo-4-methylpyridin-2-amine.

Applications in Drug Discovery and Development

6-Bromo-4-methylpyridin-2-amine and its isomers are versatile building blocks in the synthesis of biologically active molecules for various therapeutic areas.

• Anticancer and Kinase Inhibitors: The pyridine scaffold is a cornerstone in medicinal chemistry.[5] Derivatives of aminobromopyridines are used to synthesize fused heterocyclic systems, such as pyrimido[4,5-d]pyrimidines, which are known to exhibit potent anticancer and kinase inhibitory activities.[5] The introduction of aryl and heteroaryl moieties at the bromo-substituted position can lead to significant cytotoxic activity against various cancer cell lines.[6]

• Anti-inflammatory Agents: This class of compounds serves as an important intermediate in the development of anti-inflammatory drugs.[7][8] For instance, substituted 2-amino-4-methylpyridine analogues have been synthesized and identified as inhibitors of inducible nitric oxide synthase (iNOS), an enzyme implicated in inflammatory processes.[9]

• Agrochemicals: Beyond pharmaceuticals, these compounds are utilized in the formulation of agrochemicals, contributing to the development of effective pesticides and herbicides.[7][8]

Hazard and Safety Information

It is important to handle 6-bromo-4-methylpyridin-2-amine with appropriate safety precautions. The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It can cause skin and serious eye irritation, as well as respiratory irritation.[1] Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and a dust mask, should be worn when handling this chemical.

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-BROMO-4-METHYLPYRIDIN-2-AMINE | CAS 73895-98-4 [matrix-fine-chemicals.com]
• 3. 2-Amino-5-bromo-4-methylpyridine CAS#: 98198-48-2 [m.chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemimpex.com [chemimpex.com]
• 8. nbinno.com [nbinno.com]
• 9. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 6-Bromo-4-methylpyridin-2-amine: A Core Scaffold for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 6-Bromo-4-methylpyridin-2-amine, a key heterocyclic building block in medicinal chemistry. We delve into its core physicochemical properties, provide detailed experimental protocols for its synthesis and subsequent application in cross-coupling reactions, and visualize its role in the context of modern drug discovery workflows and targeted signaling pathways.

Core Physicochemical and Computed Properties

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative. The presence of a reactive bromine atom and a nucleophilic amino group makes it a versatile intermediate for creating diverse molecular libraries. Its key properties are summarized below.

Property	Value	Source
Molecular Weight	187.04 g/mol	[1][2]
Molecular Formula	C₆H₇BrN₂	[1][2]
IUPAC Name	6-bromo-4-methylpyridin-2-amine	[1]
CAS Number	73895-98-4	[1][2]
Monoisotopic Mass	185.97926 Da	[1]
Polar Surface Area	38.9 Ų	[1]
XLogP3 (Computed)	1.9	[1]
Appearance	Off-white to pale yellow solid (typical for isomers)	[3]

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of brominated aminopyridines and their subsequent use in common synthetic transformations, which are central to drug discovery programs.

This protocol describes a plausible synthesis of the title compound by adapting established methods for the bromination of aminopyridine scaffolds using N-Bromosuccinimide (NBS). The regioselectivity of bromination on the pyridine ring is directed by the activating amino group.

Objective: To synthesize 6-Bromo-4-methylpyridin-2-amine via electrophilic bromination of 2-Amino-4-methylpyridine.

Materials and Reagents:

• 2-Amino-4-methylpyridine

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF) or Acetonitrile (CH₃CN)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice bath

• Standard laboratory glassware

• Rotary evaporator

• Thin-Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Amino-4-methylpyridine (1.0 eq.) in DMF or acetonitrile. Cool the solution to 0 °C using an ice bath.

• Addition of Brominating Agent: Dissolve N-Bromosuccinimide (1.0-1.1 eq.) in a minimal amount of the same solvent. Add this solution dropwise to the cooled pyridine solution over 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours. Monitor the consumption of the starting material using TLC (e.g., with a mobile phase of 30% ethyl acetate in hexanes).

• Workup: Once the reaction is complete, quench the mixture by adding saturated sodium bicarbonate solution. Extract the aqueous phase three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to afford the pure 6-Bromo-4-methylpyridin-2-amine.

The bromine atom on the pyridine ring serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups. This is a foundational step in building molecular complexity for kinase inhibitors and other targeted therapeutics.[4][5]

Objective: To couple 6-Bromo-4-methylpyridin-2-amine with a representative arylboronic acid.

Materials and Reagents:

• 6-Bromo-4-methylpyridin-2-amine (1.0 eq.)

• Arylboronic Acid (e.g., Phenylboronic acid, 1.2 eq.)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq.)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 ratio)

Equipment:

• Schlenk flask or microwave reaction vial

• Magnetic stir plate with heating

• Condenser (if using conventional heating)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine, the arylboronic acid, the palladium catalyst, and the base.

• Degassing: Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times.

• Solvent Addition: Add the degassed solvent mixture (1,4-dioxane and water) via syringe.

• Heating: Heat the reaction mixture to 90-100 °C (or use microwave irradiation, e.g., 120 °C for 20 minutes) and stir vigorously for 4-18 hours, or until TLC/LC-MS analysis indicates completion.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to obtain the desired coupled product.

Visualized Workflows and Pathways

Diagrams created using Graphviz provide clear visual representations of complex processes, from chemical synthesis to biological action.

The following diagram illustrates a typical workflow from the starting material to a functionalized bi-aryl compound, a common core structure in many pharmaceutical agents.

Caption: General experimental workflow for synthesis and subsequent Suzuki coupling.

Derivatives of brominated aminopyridines are instrumental in developing inhibitors for protein kinases, which are often dysregulated in cancer. Polo-like kinase 4 (PLK4) is a master regulator of centriole duplication, and its overexpression is linked to tumorigenesis.[6] Inhibitors derived from scaffolds like 6-Bromo-4-methylpyridin-2-amine can block the ATP-binding site of PLK4, leading to cell cycle arrest and apoptosis in cancer cells.

Caption: Inhibition of the PLK4 signaling pathway by a targeted inhibitor.

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 2-Amino-5-bromo-4-methylpyridine CAS#: 98198-48-2 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a viable synthetic pathway for 6-Bromo-4-methylpyridin-2-amine, a valuable pyridine derivative for various research and development applications. The synthesis circumvents the challenge of direct bromination of 2-amino-4-methylpyridine, which unfavorably yields the 5-bromo isomer. The presented pathway proceeds through the key intermediate, 2,6-dibromo-4-methylpyridine, followed by a selective nucleophilic aromatic substitution to introduce the amino group at the C2 position.

Core Synthesis Pathway

The synthesis of 6-Bromo-4-methylpyridin-2-amine is a multi-step process that begins with the construction of the pyridine ring, followed by halogenation and selective amination.

Step 1: Synthesis of 2,6-Dihydroxy-4-methylpyridine

The initial step involves the synthesis of 2,6-dihydroxy-4-methylpyridine. One common method starts from 2,6-dihydroxy-3-cyano-4-methylpyridine. In this process, the cyano group is removed through hydrolysis and decarboxylation.

Experimental Protocol: 2,6-dihydroxy-3-cyano-4-methylpyridine is treated with hydrobromic acid in the presence of hydrochloric acid. The reaction mixture is heated to 110°C for 2.5 hours. After cooling, the solution is filtered. The filtrate is then neutralized with a 20% sodium hydroxide solution, leading to the precipitation of 2,6-dihydroxy-4-methylpyridine, which is collected by filtration[1].

Step 2: Synthesis of 2,6-Dibromo-4-methylpyridine

The subsequent step involves the conversion of the dihydroxy intermediate to the dibromo derivative. This is a crucial step to install the bromine atoms that will later serve as leaving groups.

Experimental Protocol: 2,6-dihydroxy-4-methylpyridine is reacted with a brominating agent such as phosphorus tribromide (PBr₃) or a mixture of phosphorus oxybromide (POBr₃) and phosphorus pentabromide (PBr₅). The reaction is typically carried out at an elevated temperature, for instance, by heating the mixture to around 145°C for several hours. Careful control of the reaction conditions is necessary to avoid the formation of polybrominated byproducts[1]. Over-bromination can be a potential side reaction, leading to impurities such as 2,6-dibromo-3-methylpyridine if rearrangements occur, or further bromination on the methyl group under certain conditions[2].

Parameter	Value	Reference
Starting Material	2,6-dihydroxy-4-methylpyridine	[1]
Reagent	Phosphorus tribromide (PBr₃)	[1]
Product	2,6-dibromo-4-methylpyridine	[1]

Step 3: Selective Mono-amination of 2,6-Dibromo-4-methylpyridine

The final and most critical step is the selective introduction of an amino group at the C2 position of 2,6-dibromo-4-methylpyridine. This is achieved through a nucleophilic aromatic substitution (SNAr) reaction. The positions ortho and para to the nitrogen in the pyridine ring are activated for nucleophilic attack, making the C2 and C6 positions reactive. Selective mono-amination can be achieved by carefully controlling the reaction conditions.

Experimental Protocol: A common method for selective mono-amination involves reacting 2,6-dibromo-4-methylpyridine with a source of ammonia, such as aqueous or gaseous ammonia, often in the presence of a copper catalyst. For instance, reacting 3-bromo-4-methylpyridine with concentrated ammonia water and copper sulfate in an autoclave at 180°C for 8 hours has been shown to yield 3-amino-4-methylpyridine with a 90% yield[3]. A similar copper-catalyzed amination can be applied to 2,6-dibromo-4-methylpyridine. The reaction temperature and pressure are critical parameters to control the selectivity and yield. The use of a catalyst like copper(I) iodide with a diamine ligand in a solvent like DMSO at around 90°C can also achieve selective C-N bond formation.

Parameter	Value	Reference
Starting Material	2,6-dibromo-4-methylpyridine
Reagent	Ammonia (aqueous or gaseous)	[3]
Catalyst (optional)	Copper sulfate or Copper(I) iodide	[3]
Solvent (optional)	Water, Methanol, or DMSO	[3]
Temperature	Elevated (e.g., 90-180°C)	[3]
Product	6-Bromo-4-methylpyridin-2-amine
Reported Yield (for a similar reaction)	90-95%	[3]

Synthesis Pathway Diagram

Caption: Synthesis pathway for 6-Bromo-4-methylpyridin-2-amine.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 6-Bromo-4-methylpyridin-2-amine.

References

• 1. CN112834643A - Method for measuring 2, 6-dihydroxy-4-methylpyridine and 2, 6-dihydroxy-3-cyano-4-methylpyridine - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [guidechem.com]

In-depth Technical Guide on the Spectral Data of 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the compound 6-Bromo-4-methylpyridin-2-amine (CAS No: 73895-98-4). Due to the limited availability of directly published complete experimental spectra for this specific isomer, this document outlines the expected spectral characteristics based on established principles of spectroscopy and data from closely related analogs. It further details the standard experimental protocols for acquiring such data, serving as a robust reference for researchers in analytical chemistry, drug discovery, and materials science.

Compound Overview

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative with the molecular formula C₆H₇BrN₂ and a molecular weight of approximately 187.04 g/mol .[1] Its structure, featuring a bromine atom, a methyl group, and an amino group on the pyridine ring, makes it a valuable building block in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents. Accurate spectral analysis is crucial for its unambiguous identification and quality control.

Predicted and Reported Spectral Data

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amino protons, and the methyl protons. The chemical shifts (δ) are influenced by the electronic effects of the substituents on the pyridine ring.

Table 1: Predicted ¹H NMR Spectral Data for 6-Bromo-4-methylpyridin-2-amine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 6.5 - 7.0	Singlet	1H	H-3 (Pyridyl)
~ 6.3 - 6.8	Singlet	1H	H-5 (Pyridyl)
~ 4.5 - 5.5	Broad Singlet	2H	-NH₂ (Amino)
~ 2.2 - 2.4	Singlet	3H	-CH₃ (Methyl)

Note: Predicted values are based on general principles and data from similar structures. Actual values may vary based on solvent and experimental conditions.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule. Six distinct signals are expected, corresponding to the five carbons of the pyridine ring and the methyl carbon.

Table 2: Predicted ¹³C NMR Spectral Data for 6-Bromo-4-methylpyridin-2-amine

Chemical Shift (δ, ppm)	Assignment
~ 158 - 162	C-2 (C-NH₂)
~ 148 - 152	C-4 (C-CH₃)
~ 140 - 145	C-6 (C-Br)
~ 110 - 115	C-5
~ 105 - 110	C-3
~ 20 - 25	-CH₃

Note: Predicted values are based on general principles and data from similar structures. Actual values may vary based on solvent and experimental conditions.

FT-IR Spectroscopy

The infrared spectrum reveals the functional groups present in the molecule through their characteristic vibrational frequencies.

Table 3: Predicted FT-IR Spectral Data and Functional Group Assignments for 6-Bromo-4-methylpyridin-2-amine

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3300	N-H Stretch (Asymmetric & Symmetric)	Primary Amine (-NH₂)
3100 - 3000	C-H Stretch (Aromatic)	Pyridine Ring
2950 - 2850	C-H Stretch (Aliphatic)	Methyl Group (-CH₃)
1640 - 1600	N-H Bend	Primary Amine (-NH₂)
1600 - 1450	C=C and C=N Stretch	Pyridine Ring
1450 - 1350	C-H Bend (Aliphatic)	Methyl Group (-CH₃)
1300 - 1200	C-N Stretch	Aryl Amine
Below 1000	C-Br Stretch	Bromo-substituent

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 6-Bromo-4-methylpyridin-2-amine, the molecular ion peak would be expected to show a characteristic isotopic pattern due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Table 4: Predicted Mass Spectrometry Data for 6-Bromo-4-methylpyridin-2-amine

m/z Value	Ion	Description
187/189	[M]⁺	Molecular ion peak with bromine isotopic pattern
172/174	[M-CH₃]⁺	Loss of a methyl radical
107	[M-Br]⁺	Loss of a bromine radical
80	[M-Br-HCN]⁺	Subsequent loss of hydrogen cyanide

Experimental Protocols

Detailed methodologies are essential for the reproducible acquisition of high-quality spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended.

• Sample Preparation :

  • Weigh approximately 5-10 mg of 6-Bromo-4-methylpyridin-2-amine.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum using a standard single-pulse experiment. Key parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • ¹³C NMR : Acquire the spectrum using a proton-decoupled pulse program (e.g., zgpg30). A larger number of scans (1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing :

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis using the residual solvent peak as a reference (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation : A Fourier-Transform Infrared spectrometer equipped with a suitable detector (e.g., DTGS).

• Sample Preparation (KBr Pellet Method) :

  • Place a small amount of the solid 6-Bromo-4-methylpyridin-2-amine sample (approx. 1-2 mg) in an agate mortar.

  • Add approximately 100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr) powder.

  • Thoroughly grind and mix the sample and KBr to create a homogeneous powder.

  • Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition :

  • Record a background spectrum of a pure KBr pellet.

  • Place the sample pellet in the spectrometer's sample holder and acquire the sample spectrum.

  • The spectral range is typically 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-adding 16-32 scans is common to improve the signal-to-noise ratio.

• Data Processing : The background spectrum is automatically subtracted from the sample spectrum to remove atmospheric and instrumental interferences.

Mass Spectrometry (GC-MS)

• Instrumentation : A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• Sample Preparation :

  • Prepare a dilute solution of 6-Bromo-4-methylpyridin-2-amine (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or methanol.

• GC Conditions :

  • Column : A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector : Split/splitless injector, typically operated at a temperature of 250-280°C.

  • Oven Program : A temperature gradient is typically used, for example, starting at 50-100°C, holding for 1-2 minutes, and then ramping up to 280-300°C at a rate of 10-20°C/min.

  • Carrier Gas : Helium at a constant flow rate.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Mass Range : Scan from a low m/z (e.g., 40) to a value well above the molecular weight of the compound (e.g., 300).

  • Source Temperature : Typically maintained around 230°C.

• Data Analysis : The total ion chromatogram (TIC) is analyzed to identify the peak corresponding to the compound of interest. The mass spectrum associated with this peak is then extracted and interpreted to determine the molecular ion and fragmentation pattern.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflow for the spectral analysis of 6-Bromo-4-methylpyridin-2-amine.

Figure 1: General experimental workflow for the spectral analysis of 6-Bromo-4-methylpyridin-2-amine.

This comprehensive guide provides researchers with the necessary information to understand, acquire, and interpret the spectral data of 6-Bromo-4-methylpyridin-2-amine, facilitating its use in further scientific endeavors.

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reactivity Profile of 6-Bromo-4-methylpyridin-2-amine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity profile of 6-Bromo-4-methylpyridin-2-amine, a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science.[1] The strategic placement of the bromo, amino, and methyl groups on the pyridine ring imparts a unique reactivity pattern, making it a valuable precursor for the synthesis of a diverse array of complex molecules. This document details its participation in key synthetic transformations, including palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, as well as nucleophilic and electrophilic substitution reactions. Experimental protocols, quantitative data where available, and mechanistic diagrams are provided to facilitate the practical application of this compound in research and development settings.

Introduction

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative featuring a bromine atom at the 6-position, an amino group at the 2-position, and a methyl group at the 4-position.[2] This substitution pattern makes it an attractive starting material for the synthesis of various biologically active compounds, including kinase inhibitors and agents targeting neurological disorders.[1][3] The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of substituents. The amino group can be a site for further functionalization or can influence the electronic properties of the pyridine ring, impacting its reactivity.

Physicochemical Properties

A summary of the key physicochemical properties of 6-Bromo-4-methylpyridin-2-amine is presented in Table 1.

Table 1: Physicochemical Properties of 6-Bromo-4-methylpyridin-2-amine

Property	Value
Molecular Formula	C₆H₇BrN₂
Molecular Weight	187.04 g/mol [2]
CAS Number	73895-98-4[2]
Appearance	Not specified (likely a solid)
Solubility	Data not widely available, likely soluble in polar organic solvents.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 6-position of 6-Bromo-4-methylpyridin-2-amine is readily susceptible to oxidative addition to a palladium(0) catalyst, making it an excellent substrate for a variety of cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound. While specific quantitative data for 6-Bromo-4-methylpyridin-2-amine is not extensively reported, data from structurally similar 2-bromopyridines provides a strong basis for predicting its reactivity.

Table 2: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromopyridines

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	1,4-Dioxane/H₂O (5:1)	120 (MW)	0.5	81
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	12-24	85-90 (est.)
4-Chlorophenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12-18	75-85 (est.)

Yields are based on reactions with analogous 2-bromopyridines and should be considered estimates for 6-Bromo-4-methylpyridin-2-amine. Optimization is recommended for specific substrates.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine 6-Bromo-4-methylpyridin-2-amine (1.0 equiv), the desired arylboronic acid (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water.

• Reaction: Heat the mixture with vigorous stirring to 90-100 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly versatile method for the formation of carbon-nitrogen bonds.[4] This reaction is particularly valuable for synthesizing arylamines, which are common motifs in pharmaceuticals.

Table 3: Representative Conditions for Buchwald-Hartwig Amination of 2-Bromopyridines

Amine	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Aniline	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (1.5)	Toluene	110	12-24	High (est.)
Morpholine	Pd(OAc)₂ (2)	dppf (4)	NaOtBu (1.4)	Toluene	100	12-24	High (est.)
Benzylamine	Pd(OAc)₂ (2)	cataCXium A (4)	K₂CO₃ (2.0)	t-BuOH	90	12	Moderate to Good (est.)

Yields are based on reactions with analogous 2-bromopyridines and should be considered estimates. Optimization is recommended.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a dry, sealable reaction tube under an inert atmosphere, add 6-Bromo-4-methylpyridin-2-amine (1.0 equiv), the amine (1.2 equiv), a palladium source (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., Xantphos, 4 mol%), and a base (e.g., NaOtBu, 1.4 equiv).

• Solvent Addition: Add an anhydrous solvent such as toluene or dioxane.

• Reaction: Seal the tube and heat the mixture with stirring to 80-110 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.[5]

Experimental Workflow for Buchwald-Hartwig Amination

Caption: A generalized experimental workflow for a Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide, providing a direct route to substituted alkynes.

Table 4: Representative Conditions for Sonogashira Coupling of Bromopyridines

Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Phenylacetylene	Pd(PPh₃)₄ (2-5)	CuI (2-5)	Et₃N	DMF	80-100	3-6	85-95 (est.)
1-Hexyne	PdCl₂(PPh₃)₂ (3)	CuI (3)	i-Pr₂NEt	THF	60-80	4-8	80-90 (est.)
Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (4)	Et₃N	Acetonitrile	80	5-10	75-85 (est.)

Yields are based on reactions with analogous bromopyridines and should be considered estimates.

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 6-Bromo-4-methylpyridin-2-amine (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2.5 mol%), and a copper(I) co-catalyst (e.g., CuI, 5 mol%).

• Solvent and Reagent Addition: Add an anhydrous solvent such as DMF and a base (e.g., triethylamine). Then, add the terminal alkyne (1.2 equiv).

• Reaction: Heat the mixture to 80-100 °C for 3-6 hours, monitoring by TLC.

• Work-up: After cooling, dilute with an organic solvent and wash with aqueous ammonium chloride and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.[6]

Catalytic Cycle for Sonogashira Coupling

Caption: Generalized catalytic cycle for the Sonogashira cross-coupling reaction.

Nucleophilic and Electrophilic Substitution Reactions

Nucleophilic Aromatic Substitution (SNA)

The pyridine ring is inherently electron-deficient, which makes it susceptible to nucleophilic attack, particularly at the positions ortho and para to the nitrogen atom (2-, 4-, and 6-positions). The bromine at the 6-position of 6-Bromo-4-methylpyridin-2-amine is activated towards nucleophilic aromatic substitution. The presence of the electron-donating amino group at the 2-position and the methyl group at the 4-position will influence the reactivity. Strong nucleophiles can displace the bromide, although this often requires forcing conditions.

Electrophilic Aromatic Substitution

The pyridine ring is generally deactivated towards electrophilic aromatic substitution due to the electron-withdrawing nature of the nitrogen atom. The amino group at the 2-position is a strong activating group and directs electrophiles to the ortho and para positions (3- and 5-positions). The methyl group at the 4-position is a weak activating group. Therefore, electrophilic substitution on 6-Bromo-4-methylpyridin-2-amine is expected to be challenging and may require harsh conditions. The substitution pattern would likely be directed to the 3- and 5-positions, with the regioselectivity influenced by the interplay of the electronic effects of the substituents.

Conclusion

6-Bromo-4-methylpyridin-2-amine is a highly valuable and versatile building block in organic synthesis. Its reactivity is dominated by the C-Br bond, which readily participates in a variety of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These transformations provide efficient routes to a wide range of substituted aminopyridines, which are important scaffolds in drug discovery and materials science. While the pyridine ring's inherent electronic properties influence its susceptibility to nucleophilic and electrophilic substitution, the palladium-catalyzed reactions offer a more predictable and versatile approach to its functionalization. This guide provides a solid foundation for researchers to explore the synthetic potential of this important heterocyclic compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

A Comprehensive Technical Guide to 6-Bromo-4-methylpyridin-2-amine and Its Synonyms for Advanced Research

For Immediate Release

This technical guide provides an in-depth overview of 6-Bromo-4-methylpyridin-2-amine, a key building block in medicinal chemistry and drug discovery. Aimed at researchers, scientists, and professionals in drug development, this document details the compound's synonyms, chemical properties, and its application in the synthesis of biologically active molecules. It also includes a detailed experimental protocol for the synthesis of a closely related precursor and its subsequent conversion, along with a discussion of its role in targeting cellular signaling pathways.

Chemical Identity and Synonyms

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative widely utilized in organic synthesis. A comprehensive list of its synonyms and identifiers has been compiled to aid researchers in literature and database searches.

Table 1: Synonyms and Identifiers for 6-Bromo-4-methylpyridin-2-amine [1][2]

Identifier Type	Value
IUPAC Name	6-bromo-4-methylpyridin-2-amine
CAS Number	73895-98-4
PubChem CID	22176507
Molecular Formula	C6H7BrN2
Molecular Weight	187.04 g/mol
InChIKey	ABYCTYJDRLQBMT-UHFFFAOYSA-N
SMILES	CC1=CC(=NC(=C1)Br)N
Common Synonyms	2-Amino-6-bromo-4-methylpyridine
6-Bromo-4-methyl-2-pyridinamine
2-Bromo-4-methyl-6-aminopyridine

Physicochemical and Spectroscopic Data

Table 2: Physicochemical and Spectroscopic Data

Property	Value	Reference
Molecular Weight	187.04 g/mol	--INVALID-LINK--[1]
XLogP3	1.9	--INVALID-LINK--[1]
Hydrogen Bond Donor Count	1	--INVALID-LINK--[1]
Hydrogen Bond Acceptor Count	2	--INVALID-LINK--[1]
Rotatable Bond Count	0	--INVALID-LINK--[1]
Exact Mass	185.97926 Da	--INVALID-LINK--[1]
Melting Point (2-Amino-5-bromo-4-methylpyridine)	148-151 °C	--INVALID-LINK--[3]
¹H NMR (2-Amino-5-bromo-4-methylpyridine, CDCl₃, δ, ppm)	8.078 (s, 1H, H-6), 6.406 (s, 1H, H-3), 4.481 (s, 2H, -NH₂), 2.277 (s, 3H, -CH₃)	--INVALID-LINK--[4]

Synthesis and Experimental Protocols

While a direct, detailed experimental protocol for the synthesis of 6-Bromo-4-methylpyridin-2-amine is not extensively documented in readily available literature, a common synthetic strategy involves the bromination of the corresponding aminopyridine precursor. A well-established method for the synthesis of a key precursor, 2-bromo-4-methylpyridine, is the Sandmeyer-type reaction starting from 2-amino-4-methylpyridine. This protocol serves as a foundational method for the synthesis of related brominated pyridines.

Synthesis of 2-Bromo-4-methylpyridine via Sandmeyer-Type Reaction

This protocol is adapted from established literature procedures for the conversion of an amino-pyridine to a bromo-pyridine.

Materials:

• 2-Amino-4-methylpyridine

• 48% Hydrobromic acid (HBr)

• Bromine (Br₂)

• Sodium nitrite (NaNO₂)

• 20% aqueous Sodium hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a suitable reaction vessel, dissolve 2-amino-4-methylpyridine (1.1 mol) in 48% hydrobromic acid (1.5 L).

• Cool the mixture to -20 °C using an appropriate cooling bath.

• Slowly add bromine (3.11 mol) dropwise to the reaction mixture, ensuring the temperature is maintained between -20 °C and -15 °C.

• Stir the mixture continuously for 3 hours at this temperature.

• In a separate beaker, prepare an aqueous solution of sodium nitrite (2.95 mol).

• Add the sodium nitrite solution in batches to the reaction mixture, maintaining the low temperature.

• Allow the reaction mixture to gradually warm to room temperature over a period of 3 hours.

• Cool the mixture to 0 °C and carefully adjust the pH to 12 by adding a 20% aqueous sodium hydroxide solution.

• Extract the product with diethyl ether (3 x 250 mL).

• Combine the organic phases and wash sequentially with water and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain 2-bromo-4-methylpyridine.

Applications in Drug Discovery: Targeting the p38 MAP Kinase Pathway

Substituted bromopyridines, including 6-Bromo-4-methylpyridin-2-amine and its isomers, are valuable intermediates in the synthesis of kinase inhibitors, which are crucial in the development of therapies for inflammatory diseases and cancer. One of the key targets is the p38 mitogen-activated protein (MAP) kinase, an enzyme central to the signaling cascade that regulates the production of pro-inflammatory cytokines.

The general workflow for utilizing a bromopyridine intermediate in the synthesis of a p38 MAP kinase inhibitor often involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This reaction facilitates the formation of a carbon-carbon bond between the bromopyridine and a suitable coupling partner, typically a boronic acid derivative, to construct the core scaffold of the inhibitor.

General workflow for the synthesis of a p38 MAP kinase inhibitor.

The p38 MAP kinase signaling pathway is a critical regulator of cellular responses to stress and inflammation. The dysregulation of this pathway is implicated in various diseases. The development of small molecule inhibitors that specifically target p38α, a key isoform, is a major focus of drug discovery efforts.

Simplified p38 MAP kinase signaling pathway and the point of intervention.

References

• 1. 6-Bromo-4-methylpyridin-2-amine | C6H7BrN2 | CID 22176507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-BROMO-4-METHYLPYRIDIN-2-AMINE | CAS 73895-98-4 [matrix-fine-chemicals.com]
• 3. 2-アミノ-5-ブロモ-4-メチルピリジン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]

A Technical Guide to the Solubility of 6-Bromo-4-methylpyridin-2-amine

This technical guide is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the solubility of 6-Bromo-4-methylpyridin-2-amine. Given the limited availability of specific quantitative solubility data in public literature, this document focuses on providing a framework for solubility determination through established experimental protocols and contextual data from closely related isomers.

Introduction to 6-Bromo-4-methylpyridin-2-amine

6-Bromo-4-methylpyridin-2-amine is a substituted pyridine derivative. Such compounds are pivotal as intermediates and building blocks in the synthesis of a wide array of pharmaceutical and agrochemical agents.[1] The physicochemical properties, particularly solubility, are critical parameters that influence reaction kinetics, purification strategies, and the formulation of final products.

Solubility Profile

A thorough review of scientific databases reveals a notable absence of quantitative solubility data for 6-Bromo-4-methylpyridin-2-amine. The information is primarily qualitative for structurally similar compounds. This highlights a critical knowledge gap for researchers working with this specific molecule.

To provide a useful, albeit indirect, reference, the table below summarizes the qualitative solubility for a closely related isomer, 2-Amino-5-bromo-4-methylpyridine. The structural similarity suggests that 6-Bromo-4-methylpyridin-2-amine may exhibit a comparable solubility profile in polar organic solvents.

Table 1: Qualitative Solubility of a Structurally Related Isomer

Compound Name	Solvent	Qualitative Solubility
2-Amino-5-bromo-4-methylpyridine	Methanol	Soluble[2]
2-Amino-6-bromopyridine	Polar Organic Solvents (e.g., DMF)	Soluble
2-Amino-6-bromopyridine	Water	Slightly Soluble
2-Amino-3-bromopyridine	Ethanol, Dichloromethane	Soluble[2]
2-Amino-3-bromopyridine	Water	Slightly Soluble[2]
2-Amino-4-bromopyridine	Chloroform, Methanol	Slightly Soluble[2]

Note: "Soluble" and "Slightly Soluble" are qualitative terms and do not specify concentration limits. Experimental determination is necessary for quantitative assessment.

Experimental Protocol for Solubility Determination

To address the absence of quantitative data, the following is a detailed, generalized protocol for determining the solubility of a solid compound like 6-Bromo-4-methylpyridin-2-amine. This method, known as the shake-flask or isothermal equilibrium method, is a robust and widely accepted technique for generating reliable solubility data.

Objective:

To determine the equilibrium (saturation) solubility of 6-Bromo-4-methylpyridin-2-amine in various solvents at a constant temperature.

Materials and Equipment:

• 6-Bromo-4-methylpyridin-2-amine (solid)

• Selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile, dimethylformamide (DMF), dimethyl sulfoxide (DMSO))

• Analytical balance

• Glass vials with screw caps or sealed ampules

• Temperature-controlled orbital shaker or water bath

• Centrifuge

• Calibrated volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid 6-Bromo-4-methylpyridin-2-amine to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium has been reached.

  • Add a known volume of the selected solvent to each vial.

  • Securely seal the vials to prevent any solvent evaporation during the experiment.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the mixtures for a sufficient duration to ensure that equilibrium is achieved. A period of 24 to 48 hours is typical, but the optimal time should be determined empirically.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to rest at the constant temperature for several hours to allow the excess solid to sediment.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed.

• Sample Withdrawal and Preparation:

  • Carefully withdraw a precise aliquot of the clear supernatant using a calibrated pipette.

  • Immediately filter the aliquot using a syringe filter into a pre-weighed volumetric flask. This step removes any remaining microscopic particles.

  • Dilute the filtered sample with a known volume of the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted solution using a validated HPLC or UV-Vis spectrophotometry method to determine the concentration of 6-Bromo-4-methylpyridin-2-amine.

  • A calibration curve must be prepared beforehand using standard solutions of known concentrations to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by applying the dilution factor to the measured concentration of the diluted sample.

  • Express the solubility in standard units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility as described in the protocol above.

Caption: Workflow for the experimental determination of solubility.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes: 6-Bromo-4-methylpyridin-2-amine as a Versatile Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-methylpyridin-2-amine is a key heterocyclic building block in medicinal chemistry, offering a versatile scaffold for the synthesis of a diverse range of biologically active molecules. Its strategic substitution pattern, featuring a nucleophilic amino group and a reactive bromine atom, allows for facile and targeted modifications. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling the introduction of various aryl, heteroaryl, and amino moieties. This allows for the systematic exploration of the chemical space to optimize interactions with biological targets. The pyridine core itself is a privileged structure in drug discovery, known to interact with a multitude of enzymes and receptors.

This document provides detailed application notes on the use of 6-Bromo-4-methylpyridin-2-amine in the development of potent and selective inhibitors, with a focus on its application in the synthesis of epigenetic modulators and kinase inhibitors. Detailed experimental protocols for key synthetic transformations are also provided.

Application in the Synthesis of BAZ2A/B Bromodomain Inhibitors

A significant application of 6-Bromo-4-methylpyridin-2-amine is in the synthesis of inhibitors targeting bromodomains, which are epigenetic "readers" that recognize acetylated lysine residues on histones and other proteins. The bromodomain adjacent to zinc finger (BAZ) family, particularly BAZ2A and BAZ2B, has emerged as a promising target in oncology.

GSK2801: A Selective BAZ2A/B Bromodomain Inhibitor

6-Bromo-4-methylpyridin-2-amine is a key precursor in the synthesis of GSK2801, a potent and selective chemical probe for the bromodomains of BAZ2A and BAZ2B. GSK2801 competitively binds to the acetyl-lysine binding pocket of these bromodomains, thereby displacing them from chromatin and modulating gene expression.

Quantitative Data: GSK2801 Binding Affinity

The inhibitory activity of GSK2801 has been quantified through various biophysical and biochemical assays. The dissociation constants (Kd) highlight its high affinity for BAZ2A and BAZ2B.

Compound	Target	Kd (nM)
GSK2801	BAZ2A	257
GSK2801	BAZ2B	136

BAZ2A/B Signaling Pathway in Cancer

BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes. In cancer, particularly prostate cancer, BAZ2A is often overexpressed and plays a crucial role in tumor progression, metastasis, and the maintenance of cancer stem cells. By inhibiting BAZ2A/B, compounds derived from 6-Bromo-4-methylpyridin-2-amine can disrupt these oncogenic signaling pathways.

Caption: BAZ2A/B signaling pathway and the inhibitory action of GSK2801.

Experimental Protocols

The versatility of 6-Bromo-4-methylpyridin-2-amine is demonstrated through its utility in key cross-coupling reactions. Below are detailed protocols for Suzuki-Miyaura and Buchwald-Hartwig amination reactions, which are fundamental for the diversification of this scaffold.

Protocol 1: Suzuki-Miyaura Coupling of 6-Bromo-4-methylpyridin-2-amine

This protocol describes the palladium-catalyzed cross-coupling of 6-Bromo-4-methylpyridin-2-amine with an arylboronic acid to form a C-C bond. This reaction is crucial for introducing aryl substituents at the 6-position of the pyridine ring.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium phosphate (K₃PO₄) (2.5 equivalents)

• 1,4-Dioxane (anhydrous and degassed)

• Water (degassed)

• Schlenk flask

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium phosphate (2.5 eq).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst and Solvent Addition: Under the inert atmosphere, add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq). Then, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (e.g., for a 1 mmol scale of the pyridine, use 4 mL of 1,4-dioxane and 1 mL of water).

• Reaction: Stir the reaction mixture at 85-95 °C. The reaction progress should be monitored by a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic layer under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 6-aryl-4-methylpyridin-2-amine product.

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Protocol 2: Buchwald-Hartwig Amination of 6-Bromo-4-methylpyridin-2-amine

This protocol outlines the palladium-catalyzed amination of 6-Bromo-4-methylpyridin-2-amine, a key transformation for the synthesis of N-aryl or N-alkyl substituted 2,6-diaminopyridine derivatives.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Primary or secondary amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• Xantphos (4 mol%)

• Cesium carbonate (Cs₂CO₃) (1.5 equivalents)

• Toluene (anhydrous)

• Schlenk tube

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq), cesium carbonate (1.5 eq), Pd₂(dba)₃ (2 mol%), and Xantphos (4 mol%).

• Inert Atmosphere: Seal the tube and evacuate and backfill with an inert gas. Repeat this three times.

• Reagent Addition: Under the inert atmosphere, add the amine (1.2 eq) followed by anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to 110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Conclusion

6-Bromo-4-methylpyridin-2-amine is a highly valuable and versatile building block for the synthesis of novel therapeutic agents. Its utility in constructing complex molecular architectures, as exemplified by the synthesis of the BAZ2A/B inhibitor GSK2801, underscores its importance in modern drug discovery. The robust and well-established protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions provide medicinal chemists with a powerful toolkit to generate diverse libraries of compounds for screening and lead optimization, paving the way for the development of new treatments for a range of diseases, including cancer.

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 2-Amino-6-bromo-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-6-bromo-4-methylpyridine is a versatile heterocyclic building block for the synthesis of potent and selective kinase inhibitors. The strategic positioning of the amino, bromo, and methyl groups on the pyridine ring offers a valuable scaffold for medicinal chemists. The 2-aminopyridine moiety is a well-established pharmacophore in kinase inhibitor design, often forming crucial hydrogen bond interactions with the hinge region of the kinase ATP-binding site. The bromine atom at the 6-position serves as a key handle for introducing a wide array of molecular diversity through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. These reactions allow for the systematic exploration of the chemical space to optimize potency, selectivity, and pharmacokinetic properties of the synthesized inhibitors.

While specific data for kinase inhibitors derived directly from 2-Amino-6-bromo-4-methylpyridine is limited in publicly available literature, the synthetic routes and biological activities of inhibitors from structurally related isomers, such as 2-Amino-5-bromo-4-methylpyridine, provide a strong foundation and predictive insights for drug discovery programs. This document outlines generalized protocols and presents data from analogous compounds to guide the synthesis and evaluation of novel kinase inhibitors based on the 2-Amino-6-bromo-4-methylpyridine scaffold.

Data Presentation: Kinase Inhibitor Activity from Analogous Scaffolds

The following tables summarize the inhibitory activity of representative kinase inhibitors synthesized using substituted bromopyridine building blocks. This data serves as a reference for the potential efficacy of compounds derived from 2-Amino-6-bromo-4-methylpyridine.

Table 1: Inhibitory Activity of Aminopyridine Derivatives Against various Kinases

Compound ID	Starting Material	R Group (at Bromo Position)	Target Kinase	IC50 (nM)
1a	2-Amino-5-bromo-4-methylpyridine	Phenyl	ALK	40
1b	2-Amino-5-bromo-4-methylpyridine	4-Methylphenyl	ALK	35
1c	2-Amino-5-bromo-4-methylpyridine	4-Methoxyphenyl	ALK	55
2a	2-Amino-5-bromo-4-methylpyridine	Indazole	PLK4	0.6
2b	2-Amino-5-bromo-4-methylpyridine	Pyrazolo[1,5-a]pyrimidine	PLK4	0.26
3a	Pyrido[2,3-d]pyrimidine core	Varies	Bcr-Abl	1-2
3b	Pyrido[2,3-d]pyrimidine core	Varies	c-Kit	~25

Note: Data presented is for kinase inhibitors synthesized from analogous brominated aminopyridine scaffolds and should be considered as a predictive guide.

Signaling Pathways and Therapeutic Targets

Kinase inhibitors derived from aminopyridine scaffolds have been shown to target a variety of signaling pathways implicated in cancer and other diseases. Based on data from analogous compounds, inhibitors synthesized from 2-Amino-6-bromo-4-methylpyridine could potentially target kinases such as Polo-like kinase 4 (PLK4) and Bcr-Abl.

Polo-like Kinase 4 (PLK4) Signaling

PLK4 is a master regulator of centriole duplication, a critical process for proper cell division.[1] Overexpression of PLK4 is observed in many cancers, leading to centrosome amplification, chromosomal instability, and tumorigenesis.[2] Inhibitors targeting PLK4 can disrupt this process, leading to cell cycle arrest and apoptosis in cancer cells.[2]

Caption: PLK4 signaling in centriole duplication and its inhibition.

Bcr-Abl Signaling in Chronic Myelogenous Leukemia (CML)

The Bcr-Abl fusion protein, resulting from the Philadelphia chromosome translocation, is a constitutively active tyrosine kinase that drives the pathogenesis of Chronic Myelogenous Leukemia (CML).[3][4] Bcr-Abl activates multiple downstream signaling pathways that lead to uncontrolled cell proliferation and survival.[5] Kinase inhibitors targeting Bcr-Abl are a cornerstone of CML therapy.[6]

Caption: Bcr-Abl signaling cascade and the point of inhibition.

Experimental Protocols

The following protocols provide a generalized framework for the synthesis of kinase inhibitors using 2-Amino-6-bromo-4-methylpyridine as a key starting material. The Suzuki-Miyaura and Buchwald-Hartwig reactions are fundamental to this synthetic strategy.

Caption: Generalized experimental workflow for kinase inhibitor synthesis.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes the palladium-catalyzed coupling of 2-Amino-6-bromo-4-methylpyridine with an arylboronic acid to form a C-C bond.

Materials:

• 2-Amino-6-bromo-4-methylpyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₃PO₄, 2.5 eq)

• Anhydrous 1,4-dioxane

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line glassware

Procedure:

• To a dry Schlenk flask, add 2-Amino-6-bromo-4-methylpyridine, the arylboronic acid, and the base.

• Seal the flask, and evacuate and backfill with an inert gas. Repeat this cycle three times.[7]

• Under the inert atmosphere, add the palladium catalyst.

• Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 ratio).[7]

• Stir the reaction mixture at 85-95 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.[7]

• Upon completion, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.[7]

• Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-amino-6-aryl-4-methylpyridine.

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines the palladium-catalyzed coupling of 2-Amino-6-bromo-4-methylpyridine with a primary or secondary amine to form a C-N bond.

Materials:

• 2-Amino-6-bromo-4-methylpyridine (1.0 eq)

• Amine (1.2 eq)

• Palladium precursor (e.g., Pd₂(dba)₃, 0.01-0.05 eq)

• Phosphine ligand (e.g., Xantphos, 0.02-0.10 eq)

• Base (e.g., Cs₂CO₃, 1.5 eq)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line glassware

Procedure:

• To a dry Schlenk tube, add the palladium precursor, phosphine ligand, and base.

• Add 2-Amino-6-bromo-4-methylpyridine and the amine to the tube.

• Evacuate and backfill the Schlenk tube with an inert gas (repeat three times).[1]

• Add anhydrous toluene via syringe.[1]

• Heat the reaction mixture to 110 °C with vigorous stirring.[1]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the residue by column chromatography to yield the desired N-substituted 6-amino-4-methylpyridin-2-amine.

Conclusion

2-Amino-6-bromo-4-methylpyridine is a promising starting material for the synthesis of novel kinase inhibitors. The protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions provided herein offer a robust framework for the derivatization of this scaffold. While quantitative data for inhibitors directly synthesized from this specific starting material is not extensively available, the data from analogous compounds suggest that potent inhibitors of clinically relevant kinases, such as PLK4 and Bcr-Abl, can be developed. The provided application notes and protocols are intended to serve as a valuable resource for researchers in the field of drug discovery to design, synthesize, and evaluate the next generation of targeted therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Past, present, and future of Bcr-Abl inhibitors: from chemical development to clinical efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bcr-Abl tyrosine-kinase inhibitor - Wikipedia [en.wikipedia.org]
• 5. Lessons learned from the development of an Abl tyrosine kinase inhibitor for chronic myelogenous leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Ins and Outs of Bcr-Abl Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for Sonogashira Coupling of Bromopyridines

For Researchers, Scientists, and Drug Development Professionals

The Sonogashira coupling is a powerful and versatile cross-coupling reaction essential in organic synthesis for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides. This methodology is of significant interest in medicinal chemistry and drug development for the synthesis of novel heterocyclic compounds, particularly substituted pyridines which are common motifs in pharmaceuticals. This document provides detailed application notes and experimental protocols for the Sonogashira coupling of bromopyridines with terminal alkynes.

Reaction Principle

The Sonogashira coupling is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[1] The reaction proceeds via a catalytic cycle involving the oxidative addition of the aryl bromide to a palladium(0) species, followed by transmetalation with a copper acetylide (formed in situ from the terminal alkyne and the copper(I) salt), and subsequent reductive elimination to yield the desired alkynyl-substituted pyridine and regenerate the palladium(0) catalyst.[1]

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical reaction conditions and yields for the Sonogashira coupling of various bromopyridine substrates with terminal alkynes. These provide a basis for optimizing the reaction for specific applications.

Table 1: Optimization of Sonogashira Coupling for 2-Amino-3-bromopyridine with Phenylacetylene

Entry	Pd Catalyst (mol%)	Ligand (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Pd(OAc)₂ (2.5)	PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	79	[2][3]
2	PdCl₂(PPh₃)₂ (2.5)	PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	85	[2][3]
3	Pd(CF₃COO)₂ (2.5)	PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	96	[2][3]

Table 2: Substrate Scope for Sonogashira Coupling of 2-Amino-3-bromopyridines with Various Terminal Alkynes

Optimized Conditions: Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%), Et₃N (1 mL), in DMF at 100°C for 3h.[2]

Entry	Bromopyridine Substrate	Alkyne	Product	Yield (%)
1	2-amino-3-bromopyridine	Phenylacetylene	2-amino-3-(phenylethynyl)pyridine	96
2	2-amino-3-bromo-5-methylpyridine	Phenylacetylene	2-amino-5-methyl-3-(phenylethynyl)pyridine	92
3	2-amino-3-bromopyridine	4-Ethynyltoluene	2-amino-3-((4-tolyl)ethynyl)pyridine	94
4	2-amino-3-bromopyridine	1-Ethynyl-4-fluorobenzene	2-amino-3-((4-fluorophenyl)ethynyl)pyridine	88
5	2-amino-3-bromopyridine	3-Ethynylthiophene	2-amino-3-(thiophen-3-ylethynyl)pyridine	85

Table 3: Sonogashira Coupling of Other Bromopyridine Substrates

Pyridine Substrate	Alkyne	Catalyst System	Base / Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3-Bromopyridine	2-Methyl-3-butyn-2-ol	NS-MCM-41-Pd (0.01 mol%) / CuI / PPh₃	Et₃N	90	24	34	[4]
2-Bromopyridine	Phenylacetylene	NS-MCM-41-Pd (0.1 mol%) / CuI / PPh₃	NMP / Et₃N	90	3	99	[4]
6-Bromo-3-fluoro-2-cyanopyridine	1-Ethyl-4-ethynylbenzene	Pd(PPh₃)₄ (15 mol%) / CuI (30 mol%)	THF / Et₃N	RT	16	93	[5]

Experimental Protocols

This section provides a detailed, step-by-step protocol for a typical Sonogashira coupling of a bromopyridine with a terminal alkyne.

Materials:

• Bromopyridine derivative (1.0 eq)

• Terminal alkyne (1.2 eq)

• Palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%)

• Ligand (e.g., PPh₃, 5 mol%)

• Copper(I) iodide (CuI, 5 mol%)

• Anhydrous solvent (e.g., DMF or a mixture of THF/Et₃N)

• Amine base (e.g., Triethylamine (Et₃N))

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the bromopyridine (1.0 eq), palladium catalyst, ligand, and copper(I) iodide under an inert atmosphere.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas. Repeat this cycle three times to ensure the removal of oxygen.

• Reagent Addition: Add the anhydrous solvent and the amine base via syringe. Stir the mixture for a few minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 eq) dropwise to the reaction mixture.

• Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to 100°C) for the specified time (typically 3-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][5][6]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt.[1] The organic layer is then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired alkynyl-substituted pyridine.[2][3]

Mandatory Visualizations

The following diagrams illustrate the key aspects of the Sonogashira coupling reaction.

Caption: General experimental workflow for Sonogashira coupling.

Caption: Catalytic cycle of the Sonogashira coupling reaction.

Troubleshooting and Optimization

• Low or No Product Yield: The pyridine nitrogen can coordinate to the palladium catalyst, inhibiting its activity.[6] Consider using bulky, electron-rich phosphine ligands to shield the palladium center. Increasing the catalyst loading (from 1-5 mol%) may be necessary for challenging substrates.[6] Ensure that the catalyst and copper(I) iodide are fresh and active.

• Alkyne Homocoupling (Glaser Coupling): This is a common side reaction. Running the reaction under a strictly inert atmosphere can minimize this side product.

• Reaction Temperature: While some Sonogashira couplings on bromopyridines proceed at room temperature, others require heating to 80-100°C to achieve a reasonable reaction rate.[2][5][7] The optimal temperature should be determined for each specific substrate combination.

• Choice of Base and Solvent: A mild amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is commonly used.[6] The choice of solvent can also be critical, with DMF, THF, and NMP being frequently employed.[2][4] For some systems, a mixture of solvents such as THF/Et₃N can be effective.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the derivatization of 6-Bromo-4-methylpyridin-2-amine, a key building block in the synthesis of biologically active compounds. The primary derivatization techniques discussed are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, which are instrumental in the development of novel therapeutics, particularly kinase inhibitors.

Introduction

6-Bromo-4-methylpyridin-2-amine is a versatile heterocyclic intermediate. The presence of a bromine atom at the 6-position allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of aryl, heteroaryl, and amino moieties. The 2-amino group and the 4-methyl group can influence the electronic properties and steric hindrance of the molecule, impacting its reactivity and the biological activity of its derivatives. This document outlines reliable protocols for the derivatization of this scaffold, providing a foundation for library synthesis and lead optimization in drug discovery programs.

Key Derivatization Techniques

The two primary methods for the derivatization of 6-Bromo-4-methylpyridin-2-amine are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

• Suzuki-Miyaura Coupling: This reaction facilitates the formation of a carbon-carbon bond between the bromopyridine and an organoboron compound, typically a boronic acid or its ester. It is a robust method for synthesizing biaryl and heteroaryl compounds.

• Buchwald-Hartwig Amination: This reaction enables the formation of a carbon-nitrogen bond between the bromopyridine and a primary or secondary amine, providing access to a diverse range of substituted aminopyridines.

Quantitative Data

The following tables summarize representative yields for Suzuki-Miyaura coupling and Buchwald-Hartwig amination of compounds structurally analogous to 6-Bromo-4-methylpyridin-2-amine. This data can serve as a predictive guide for reaction outcomes with the target molecule.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-4-methylpyridine with Various Boronic Acids

(Data is for the analogous compound 2-Bromo-4-methylpyridine and serves as a strong indicator for expected yields)

Boronic Acid Partner	Product	Yield (%)	Reference
Phenylboronic Acid	4-Methyl-2-phenylpyridine	81	[1]
4-Methoxyphenylboronic Acid	2-(4-Methoxyphenyl)-4-methylpyridine	92	[1]
4-Chlorophenylboronic Acid	2-(4-Chlorophenyl)-4-methylpyridine	80	[1]
3-Thienylboronic Acid	4-Methyl-2-(thiophen-3-yl)pyridine	73	[1]

Table 2: Buchwald-Hartwig Amination of 2-Bromo-6-methylpyridine with Cyclohexane-1,2-diamine

(Data is for the analogous compound 2-Bromo-6-methylpyridine)

Amine Partner	Product	Yield (%)	Reference
(+/-)-trans-1,2-diaminocyclohexane	N,N'-bis(6-methylpyridin-2-yl)cyclohexane-1,2-diamine	60	[2]

Experimental Protocols

This protocol is adapted from procedures for the Suzuki-Miyaura coupling of analogous bromopyridines with arylboronic acids.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 2.5 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)

• Inert gas (Argon or Nitrogen)

• Schlenk flask and standard laboratory glassware

Procedure:

• To a dry Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.5 eq).

• Seal the flask and evacuate and backfill with an inert gas three times.

• Under the inert atmosphere, add the palladium catalyst (0.05 eq).

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 85-95 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This protocol is adapted from a procedure for the Buchwald-Hartwig amination of a closely related bromopyridine.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Amine (primary or secondary, 1.1 - 2.0 equivalents)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., (±)-BINAP, 4 mol%)

• Base (e.g., NaOtBu, 2.5 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene)

• Inert gas (Argon or Nitrogen)

• Schlenk flask and standard laboratory glassware

Procedure:

• In a glovebox or under a stream of inert gas, charge a Schlenk flask with the palladium catalyst (0.02 eq), the phosphine ligand (0.04 eq), and the base (2.5 eq).

• Add the anhydrous, degassed solvent to the flask.

• Add 6-Bromo-4-methylpyridin-2-amine (1.0 eq) and the amine (1.1-2.0 eq) to the reaction mixture.

• Seal the flask and heat the mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Applications in Drug Discovery: Kinase Inhibitor Synthesis

Derivatives of 6-Bromo-4-methylpyridin-2-amine are valuable scaffolds for the synthesis of kinase inhibitors. The 2-aminopyridine moiety can act as a hinge-binding motif in the ATP-binding pocket of many kinases.

The p38 mitogen-activated protein (MAP) kinase is a key regulator of inflammatory responses.[3] Dysregulation of the p38 pathway is implicated in various inflammatory diseases. Derivatives of aminopyridines are being explored as potent p38 MAP kinase inhibitors.

Caption: p38 MAP Kinase Signaling Pathway Inhibition.

Anaplastic Lymphoma Kinase (ALK) is another important target in cancer therapy. Fusions of the ALK gene can lead to constitutively active kinases that drive tumor growth.

Caption: ALK Signaling Pathway Inhibition.

Experimental Workflows

The following diagrams illustrate the general workflows for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Notes: 6-Bromo-4-methylpyridin-2-amine as a Key Intermediate in the Synthesis of Advanced Agrochemicals

Introduction

6-Bromo-4-methylpyridin-2-amine is a versatile heterocyclic building block of significant interest in the agrochemical industry. Its unique structural features, including a reactive bromine atom and a nucleophilic amino group on a pyridine scaffold, make it an ideal starting material for the synthesis of a diverse range of potent and selective agrochemicals. This document provides detailed application notes and protocols for the use of 6-bromo-4-methylpyridin-2-amine in the synthesis of novel fungicides, particularly focusing on the development of picolinamide derivatives that act as Succinate Dehydrogenase Inhibitors (SDHIs).

Key Applications in Agrochemical Synthesis

The primary application of 6-bromo-4-methylpyridin-2-amine in agrochemical research and development lies in its role as a precursor for fungicides. The pyridine ring is a well-established toxophore in many commercially successful agrochemicals, and the bromo- and amino-substituents on this precursor offer strategic points for molecular elaboration to fine-tune biological activity and spectrum.

Fungicide Development: Picolinamide SDHIs

A prominent class of fungicides derived from 6-bromo-4-methylpyridin-2-amine are the picolinamides. Many of these compounds exhibit their fungicidal properties by inhibiting the enzyme succinate dehydrogenase (SDH) in the mitochondrial respiratory chain of fungi. This inhibition disrupts the fungal cell's energy production, leading to its death. The synthesis of these complex molecules often involves a multi-step process where the 6-bromo-4-methylpyridin-2-amine core is sequentially functionalized.

Experimental Protocols

The following protocols describe a representative synthetic route from 6-bromo-4-methylpyridin-2-amine to a novel picolinamide fungicide, based on established chemical transformations in the field.

Step 1: Synthesis of a Picolinamide Precursor via Amide Coupling

This step involves the coupling of 6-bromo-4-methylpyridin-2-amine with a suitable carboxylic acid to form the corresponding picolinamide.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• 2-(Trifluoromethyl)benzoic acid

• Propylphosphonic anhydride (T3P)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 6-bromo-4-methylpyridin-2-amine (1.0 eq) and 2-(trifluoromethyl)benzoic acid (1.1 eq) in ethyl acetate, add propylphosphonic anhydride (T3P) (1.5 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 16 hours.

• Quench the reaction by the addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-(6-bromo-4-methylpyridin-2-yl)-2-(trifluoromethyl)benzamide.

Quantitative Data for Step 1:

Parameter	Value
Starting Material	6-Bromo-4-methylpyridin-2-amine
Reagent	2-(Trifluoromethyl)benzoic acid
Coupling Agent	Propylphosphonic anhydride (T3P)
Solvent	Ethyl acetate
Reaction Time	16 hours
Temperature	Room Temperature
Yield	~85-95%

Step 2: Palladium-Catalyzed Cross-Coupling for Structural Diversification

The bromine atom on the picolinamide precursor is a versatile handle for introducing further complexity through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the introduction of various aryl or heteroaryl groups to explore structure-activity relationships.

Materials:

• N-(6-bromo-4-methylpyridin-2-yl)-2-(trifluoromethyl)benzamide

• (4-Fluorophenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate tribasic (K₃PO₄)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine N-(6-bromo-4-methylpyridin-2-yl)-2-(trifluoromethyl)benzamide (1.0 eq), (4-fluorophenyl)boronic acid (1.5 eq), palladium(II) acetate (0.05 eq), SPhos (0.1 eq), and potassium phosphate tribasic (3.0 eq).

• De-gas the vessel and backfill with an inert atmosphere (e.g., Nitrogen or Argon).

• Add a degassed mixture of toluene and water (e.g., 10:1 ratio).

• Heat the reaction mixture to 100°C and stir for 12 hours, or until reaction completion is confirmed by TLC or LC-MS.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final picolinamide fungicide.

Quantitative Data for Step 2:

Parameter	Value
Starting Material	N-(6-bromo-4-methylpyridin-2-yl)-2-(trifluoromethyl)benzamide
Reagent	(4-Fluorophenyl)boronic acid
Catalyst	Pd(OAc)₂ / SPhos
Base	K₃PO₄
Solvent	Toluene/Water
Reaction Time	12 hours
Temperature	100°C
Yield	~70-90%

Mandatory Visualizations

Caption: Synthetic workflow for a picolinamide fungicide.

Caption: Mode of action of picolinamide SDHI fungicides.

6-Bromo-4-methylpyridin-2-amine is a highly valuable and versatile precursor for the synthesis of novel agrochemicals, particularly fungicides. Its utility in modern synthetic methodologies, such as amide couplings and palladium-catalyzed cross-coupling reactions, allows for the efficient construction of diverse molecular libraries for biological screening. The representative protocols and workflows provided herein offer a solid foundation for researchers and scientists in the agrochemical industry to explore the potential of this building block in the development of next-generation crop protection solutions. The ability to systematically modify the structure of the final picolinamide fungicide allows for the optimization of its efficacy against a broad range of fungal pathogens.

Application Notes and Protocols for the N-arylation of 2-Amino-6-bromo-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the N-arylation of 2-Amino-6-bromo-4-methylpyridine, a critical transformation in the synthesis of diverse molecular structures for pharmaceutical and materials science applications. The protocols outlined below focus on two of the most prevalent and effective methods for C-N cross-coupling: the Buchwald-Hartwig amination (palladium-catalyzed) and the Ullmann-type reaction (copper-catalyzed).

The N-arylation of substituted aminopyridines is a fundamental reaction in medicinal chemistry, as the resulting diarylamine scaffolds are present in a wide array of biologically active compounds. The choice between a palladium or copper-based catalytic system often depends on the substrate scope, functional group tolerance, and cost considerations.[1][2][3]

Reaction Principle

The N-arylation of 2-Amino-6-bromo-4-methylpyridine involves the formation of a new carbon-nitrogen bond between the amino group of the pyridine and an aryl group from an aryl halide or an equivalent arylating agent. This transformation is typically facilitated by a transition metal catalyst.

• Buchwald-Hartwig Amination: This reaction employs a palladium catalyst with a suitable phosphine ligand to couple an amine with an aryl halide.[1][4] The catalytic cycle generally involves the oxidative addition of the aryl halide to a Pd(0) complex, coordination of the amine, deprotonation by a base, and reductive elimination to yield the N-arylated product and regenerate the catalyst.[5]

• Ullmann Condensation: This is a copper-catalyzed C-N bond formation reaction.[6] While traditional Ullmann reactions required harsh conditions, modern protocols often use copper(I) salts with ligands such as diamines, allowing the reaction to proceed under milder temperatures.[3][7] The mechanism involves the formation of a copper(I) amide, which then reacts with the aryl halide.[8]

Data Presentation: A Comparative Overview of Reaction Conditions

The following tables summarize typical reaction conditions for the N-arylation of bromo-aminopyridines with various arylating agents, providing a strong predictive framework for the optimization of the target reaction.

Table 1: Palladium-Catalyzed Buchwald-Hartwig Amination Conditions for Bromopyridines

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ (1-2)	Xantphos (2-4)	NaOtBu (1.4)	Toluene or Dioxane	80-110	8-16	75-98	[9]
Pd₂(dba)₃ (1-5)	BINAP (2-4)	K₃PO₄ (2.0)	Toluene	80-110	12-24	75-95	[9][10]

| Pd(OAc)₂ (2) | P(t-Bu)₃ (4) | K₃PO₄ (2.0) | Dioxane | 100 | 12 | ~90 |[4] |

Note: Yields are representative for the N-arylation of various bromopyridine derivatives and may vary for 2-Amino-6-bromo-4-methylpyridine.

Table 2: Copper-Catalyzed Ullmann-Type N-Arylation Conditions for Bromo/Iodopyridines

Copper Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
CuI (10)	DMEDA (10-20)	K₃PO₄ or Cs₂CO₃ (2.0)	Toluene or Dioxane	110-120	12-24	70-95	[9]
CuI (10)	L-proline (20)	K₂CO₃ (2.0)	DMSO	90	24	~85	[6][7]

| Cu(OAc)₂ (0.7) | CCPy/SiO₂ | Trimethylamine | Acetonitrile | 50 | 0.5-2 | 90-96 |[6] |

Note: DMEDA = N,N'-Dimethylethylenediamine. Yields are representative and optimization will be required for the specific substrate.

Experimental Protocols

Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol is a general procedure adapted from established methods for the Buchwald-Hartwig amination of bromo-pyridines.[4][9]

Materials and Reagents:

• 2-Amino-6-bromo-4-methylpyridine

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium precursor (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos or BINAP)

• Base (e.g., NaOtBu or K₃PO₄)

• Anhydrous solvent (e.g., toluene or dioxane)

• Schlenk tube or other suitable reaction vessel

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the palladium precursor (1-5 mol%), the phosphine ligand (1.5-10 mol%), and the base (1.4-2.0 equivalents).

• Seal the vessel, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.[4]

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Stir the mixture at room temperature for 10-15 minutes to allow for the pre-formation of the active catalyst.[9]

• Add 2-Amino-6-bromo-4-methylpyridine (1.0 equivalent) and the arylating agent (1.2-1.5 equivalents) to the reaction mixture.

• Heat the reaction mixture to a temperature between 80-110 °C with vigorous stirring.[9]

• Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure N-arylated product.[9]

Protocol 2: Copper-Catalyzed N-Arylation (Ullmann-Type Coupling)

This protocol is based on modern Ullmann-type coupling reactions, which utilize ligands to enable milder reaction conditions.[6][9]

Materials and Reagents:

• 2-Amino-6-bromo-4-methylpyridine

• Aryl halide (e.g., aryl iodide or bromide)

• Copper(I) iodide (CuI)

• Ligand (e.g., N,N'-Dimethylethylenediamine (DMEDA) or L-proline)

• Base (e.g., K₃PO₄ or K₂CO₃)

• Anhydrous solvent (e.g., toluene or DMSO)

• Reaction vessel (e.g., Schlenk tube)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add 2-Amino-6-bromo-4-methylpyridine (1.0 mmol), the aryl halide (1.2 mmol), CuI (10 mol%), and the base (2.0 mmol).[9]

• Add the anhydrous solvent (e.g., toluene, 5 mL) to the vessel.

• Add the ligand (e.g., DMEDA, 20 mol%) to the reaction mixture via syringe.[9]

• Seal the vessel and stir the mixture at a temperature between 90-120 °C for 12-24 hours.[6][9]

• Monitor the reaction progress by TLC or LC-MS.

• After cooling the reaction to room temperature, dilute the mixture with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove insoluble materials.

• Wash the filtrate sequentially with water (2 x 15 mL) and brine (15 mL).[9]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product using flash column chromatography on silica gel with a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the desired product.[9]

Mandatory Visualization

The following diagram illustrates a general experimental workflow for the N-arylation of 2-Amino-6-bromo-4-methylpyridine.

Caption: General experimental workflow for N-arylation reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ullmann coupling-An overview - operachem [operachem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of p38 MAP Kinase Inhibitors Using 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 6-bromo-4-methylpyridin-2-amine as a key starting material in the synthesis of potent p38 MAP kinase inhibitors. This document outlines the critical role of the p38 MAP kinase signaling pathway in inflammatory diseases, details a representative synthetic protocol for a key coupling reaction, and presents biological data for representative p38 inhibitors.

Introduction to p38 MAP Kinase Inhibition

The p38 mitogen-activated protein (MAP) kinase pathway is a crucial intracellular signaling cascade that responds to a variety of extracellular stimuli, including inflammatory cytokines and environmental stress.[1][2] Dysregulation of this pathway is implicated in a range of inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and chronic obstructive pulmonary disease (COPD).[3] Consequently, the p38 MAP kinase has emerged as a significant therapeutic target for the development of novel anti-inflammatory agents.[3][4]

The p38 MAPK family consists of four isoforms: p38α, p38β, p38γ, and p38δ.[5] Of these, p38α is the most extensively studied isoform and is a key player in the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). Small molecule inhibitors that target the ATP-binding site of p38α have shown promise in preclinical studies by reducing inflammation and mitigating disease progression.[3]

The aminopyridine scaffold is a well-established structural motif in the design of kinase inhibitors, often forming key interactions with the hinge region of the kinase's ATP-binding pocket.[5] 6-Bromo-4-methylpyridin-2-amine provides a versatile starting point for the synthesis of a diverse library of potential p38 inhibitors through various chemical transformations, most notably palladium-catalyzed cross-coupling reactions.

p38 MAP Kinase Signaling Pathway

The p38 MAP kinase signaling cascade is a multi-tiered system involving a series of protein kinases that sequentially activate one another. The pathway is initiated by various upstream stimuli, leading to the activation of a MAP kinase kinase kinase (MAPKKK), which in turn phosphorylates and activates a MAP kinase kinase (MKK). The MKK then dually phosphorylates a threonine and a tyrosine residue in the activation loop of the p38 MAP kinase, leading to its activation. Activated p38 can then phosphorylate a variety of downstream substrates, including other kinases and transcription factors, ultimately leading to a cellular response.

Caption: The p38 MAP Kinase Signaling Pathway.

Experimental Protocols

A crucial step in the synthesis of many p38 MAP kinase inhibitors from 6-bromo-4-methylpyridin-2-amine is the formation of a carbon-carbon bond with an appropriate aryl or heteroaryl partner. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for this transformation.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 6-bromo-4-methylpyridin-2-amine with an arylboronic acid. Researchers should optimize the reaction conditions for each specific substrate combination.

Caption: Workflow for Suzuki-Miyaura Coupling.

Materials:

• 6-Bromo-4-methylpyridin-2-amine (1.0 equiv)

• Arylboronic acid (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf); 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃; 2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF, with or without water)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction flask, add 6-bromo-4-methylpyridin-2-amine, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent(s) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If necessary, filter the reaction mixture to remove inorganic salts.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system.

• Characterize the purified product by NMR spectroscopy and mass spectrometry.

Data Presentation

The following table summarizes the in vitro inhibitory activity of several representative p38 MAP kinase inhibitors. It is important to note that these compounds may not be synthesized from 6-bromo-4-methylpyridin-2-amine, but they serve as a benchmark for the potency of this class of inhibitors.

Compound Name/Reference	p38α IC₅₀ (nM)	Cell-Based Assay Potency (if available)
SB203580	222.44 ± 5.98	-
Compound AA6[6]	403.57 ± 6.35	-
Nicotinonitrile-benzofuran hybrid (6f)[5]	40	-
Thioxopyrimidine derivative 7g[5]	-	Suppressed p38α MAPK activation by 0.64 compared to control
Fluorophenyl-2-iminopyridine-benzofuran (8h)[5]	270	-
BIRB 796	97 (apparent, decreases with preincubation)	Low nanomolar inhibitory activity in cell culture

Conclusion

6-Bromo-4-methylpyridin-2-amine is a valuable and versatile building block for the synthesis of novel p38 MAP kinase inhibitors. The protocols and data presented herein provide a foundation for researchers to design and synthesize new compounds with potential therapeutic applications in inflammatory diseases. Further optimization of the synthetic routes and structure-activity relationship (SAR) studies will be crucial in the development of potent and selective p38 inhibitors derived from this starting material.

References

• 1. Practical synthesis of a p38 MAP kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioorganic & medicinal chemistry letters [vivo.weill.cornell.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Heck Reaction with Substituted Bromopyridines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental procedures for the Mizoroki-Heck reaction involving a variety of substituted bromopyridines. This powerful palladium-catalyzed cross-coupling reaction is a cornerstone in synthetic chemistry, enabling the formation of carbon-carbon bonds to produce vinylpyridines, which are key intermediates in the synthesis of pharmaceuticals and other functional materials.[1]

Introduction to the Heck Reaction

The Heck reaction, or Mizoroki-Heck reaction, is a chemical reaction that couples an unsaturated halide (or triflate) with an alkene in the presence of a base and a palladium catalyst to form a substituted alkene.[1] This reaction is highly valued for its tolerance of a wide range of functional groups and its ability to construct complex molecular architectures. The general transformation is depicted below:

General Reaction Scheme:

The catalytic cycle typically involves the oxidative addition of the bromopyridine to a Pd(0) species, followed by migratory insertion of the alkene and subsequent β-hydride elimination to yield the product and regenerate the catalyst.[2]

Key Parameters for Optimization

The success and efficiency of the Heck reaction are highly dependent on the careful selection and optimization of several key parameters:

• Palladium Catalyst and Ligands: Palladium(II) acetate (Pd(OAc)₂) is a common and effective precatalyst that is reduced in situ to the active Pd(0) species.[3] Other frequently used catalysts include tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). The choice of phosphine ligands, such as triphenylphosphine (PPh₃) or tri-o-tolylphosphine (P(o-tol)₃), can significantly impact the reaction's efficiency and selectivity.[3] In some cases, ligandless conditions have also proven effective.

• Base: A base is required to neutralize the hydrobromic acid (HBr) generated during the catalytic cycle. Common choices include organic bases like triethylamine (Et₃N) and inorganic bases such as potassium carbonate (K₂CO₃) or sodium acetate (NaOAc).[4]

• Solvent: Polar aprotic solvents are typically employed to dissolve the reactants and stabilize the catalytic species. N,N-Dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), acetonitrile (MeCN), and dioxane are common solvents.[3]

• Temperature: Heck reactions are generally conducted at elevated temperatures, typically ranging from 80 to 140 °C, to ensure a reasonable reaction rate.[3] Microwave irradiation can also be employed to accelerate the reaction.[5]

• Alkene Coupling Partner: The nature of the alkene partner influences the reaction conditions. Electron-deficient alkenes like acrylates and styrenes are common and highly reactive partners. Electron-rich olefins, such as vinyl ethers, can also be used, sometimes requiring modified conditions to control regioselectivity.[2][6]

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical experimental conditions and corresponding yields for the Heck reaction with various substituted bromopyridines, categorized by the electronic nature of the substituent on the pyridine ring and the type of alkene.

Table 1: Heck Reaction of Bromopyridines with Electron-Withdrawing Substituents

Bromopyridine Derivative	Alkene	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
6-Bromonicotinonitrile	Styrene	Pd(OAc)₂ (2), PPh₃ (4)	K₂CO₃ (2)	DMF	100-120	12-24	Good
6-Bromonicotinonitrile	n-Butyl acrylate	Pd(OAc)₂ (2), P(o-tol)₃ (4)	Et₃N (1.5)	NMP	120-140	16-24	High
3-Bromoquinoline	Ethyl crotonate	Pd EnCat® 40 (0.8)	NaOAc	Ethanol	140 (mw)	0.5	71[7]

Table 2: Heck Reaction of Bromopyridines with Electron-Donating Substituents

Bromopyridine Derivative	Alkene	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Amino-5-bromo-4-methylpyridine	Styrene	Pd(OAc)₂ (5), PPh₃ (10)	Et₃N (1.5)	DMF	100	24	Good[8]
3-Bromopyridine	Styrene	Pd(OAc)₂ (1)	K₂CO₃ (2)	H₂O/DMF	110-180	4	85-95
3-Bromopyridine	n-Butyl acrylate	Pd(OAc)₂ (0.01)	NaOAc	DMA	140	24	95[7]

Table 3: Heck Reaction with Various Olefins

Bromopyridine Derivative	Alkene	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Bromopyridine	Butyl vinyl ether	-	-	-	-	-	95 (as β-branched product)[2]
3-Bromopyridine	Methyl acrylate	Pd(OAc)₂ (10)	K₂CO₃ (3)	Toluene	130	1	59
3-Bromopyridine	Benzyl acrylate	Pd(OAc)₂ (10)	K₂CO₃ (3)	Toluene	130	1	87

Experimental Protocols

The following are detailed protocols for representative Heck reactions with substituted bromopyridines.

Protocol 1: General Procedure for the Heck Reaction of 6-Bromonicotinonitrile with Styrene [3]

This protocol provides a general method for the coupling of styrene with 6-bromonicotinonitrile.

Materials:

• 6-Bromonicotinonitrile (1.0 equiv)

• Styrene (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• Triphenylphosphine (PPh₃, 0.04 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask, add 6-bromonicotinonitrile, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous DMF and styrene to the flask via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 6-styrylnicotinonitrile.

Protocol 2: General Procedure for the Heck Reaction of 2-Amino-5-bromo-4-methylpyridine with Styrene [8]

This protocol is adapted from established methodologies for the Heck reaction of similar aminopyridines.

Materials:

• 2-Amino-5-bromo-4-methylpyridine (1.0 equiv)

• Styrene (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv)

• Triphenylphosphine (PPh₃, 0.10 equiv)

• Triethylamine (Et₃N, 1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine 2-Amino-5-bromo-4-methylpyridine, Pd(OAc)₂, and PPh₃.

• Add anhydrous DMF (5 mL) and triethylamine.

• Add styrene to the mixture.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C.

• Stir the reaction at this temperature for 24 hours, monitoring its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Microwave-Assisted Heck Reaction of 3-Bromoquinoline with Ethyl Crotonate [7]

This protocol utilizes microwave irradiation to accelerate the reaction.

Materials:

• 3-Bromoquinoline (1.0 equiv)

• Ethyl crotonate (1.2 equiv)

• Pd EnCat® 40 (0.008 equiv)

• Sodium acetate (NaOAc, 1.5 equiv)

• Ethanol

Procedure:

• In a microwave reactor vial, combine 3-bromoquinoline, ethyl crotonate, Pd EnCat® 40, and sodium acetate.

• Add ethanol as the solvent.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 140 °C for 30 minutes.

• After cooling, filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Diagram 1: General Experimental Workflow for the Heck Reaction

Caption: General experimental workflow for the Heck reaction.

Diagram 2: Simplified Catalytic Cycle of the Heck Reaction

Caption: Simplified catalytic cycle of the Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. sctunisie.org [sctunisie.org]
• 5. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 6-Bromo-4-methylpyridin-2-amine in Novel Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-methylpyridin-2-amine is a versatile bifunctional reagent that serves as a valuable building block in the synthesis of a diverse array of novel heterocyclic compounds. Its strategic placement of a reactive bromine atom and a nucleophilic amino group on the pyridine scaffold allows for a wide range of chemical transformations, making it a key intermediate in medicinal chemistry and drug discovery. The pyridine core is a privileged structure in numerous biologically active molecules, and the ability to introduce further complexity via the bromo and amino functionalities makes this compound particularly attractive for the development of new therapeutic agents.

These application notes provide a comprehensive overview of the synthetic utility of 6-Bromo-4-methylpyridin-2-amine, focusing on its application in the synthesis of fused heterocyclic systems such as pyrido[1,2-a]pyrimidines and in palladium-catalyzed cross-coupling reactions to generate highly functionalized pyridine derivatives. Detailed experimental protocols, quantitative data, and visual workflows are presented to facilitate the practical application of these synthetic methodologies in a research and development setting.

I. Synthesis of Pyrido[1,2-a]pyrimidine Derivatives

The reaction of 2-aminopyridines with 1,3-dielectrophilic species is a classical and efficient method for the construction of the pyrido[1,2-a]pyrimidine scaffold, which is found in numerous compounds with a wide range of biological activities, including antimicrobial and anticancer properties. 6-Bromo-4-methylpyridin-2-amine can be effectively employed in this capacity.

Application: Synthesis of 8-Bromo-6-methylpyrido[1,2-a]pyrimidin-4-one

A common route to pyrido[1,2-a]pyrimidin-4-ones involves the cyclocondensation of a 2-aminopyridine with a β-ketoester or a malonic ester derivative. In this example, the reaction of 6-Bromo-4-methylpyridin-2-amine with diethyl malonate provides a direct pathway to the corresponding 8-Bromo-6-methylpyrido[1,2-a]pyrimidine-2,4-dione, which exists in the more stable 4-hydroxy-2-one tautomeric form.

Reaction Scheme:

Caption: Synthesis of 8-Bromo-2-hydroxy-6-methylpyrido[1,2-a]pyrimidin-4-one.

Experimental Protocol: Synthesis of 8-Bromo-2-hydroxy-6-methylpyrido[1,2-a]pyrimidin-4-one

Reagent/Parameter	Quantity/Value	Moles (equiv)
6-Bromo-4-methylpyridin-2-amine	1.87 g	10 mmol (1.0)
Diethyl malonate	1.76 g (1.67 mL)	11 mmol (1.1)
Polyphosphoric acid (PPA)	~15 g	-
Reaction Temperature	120-130 °C	-
Reaction Time	4-6 hours	-
Expected Yield	75-85%	-

Procedure:

• In a round-bottom flask, combine 6-Bromo-4-methylpyridin-2-amine (1.87 g, 10 mmol) and diethyl malonate (1.76 g, 11 mmol).

• Add polyphosphoric acid (approx. 15 g) to the mixture.

• Heat the reaction mixture with stirring at 120-130 °C for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to approximately 80 °C and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the resulting solution with a saturated aqueous solution of sodium bicarbonate.

• The precipitated solid is collected by vacuum filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or acetic acid to afford the pure 8-Bromo-2-hydroxy-6-methylpyrido[1,2-a]pyrimidin-4-one.

II. Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 6-position of 6-Bromo-4-methylpyridin-2-amine is amenable to a variety of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of a vast array of complex molecular architectures.

Caption: Synthetic pathways for functionalizing 6-Bromo-4-methylpyridin-2-amine.

Application 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile method for the formation of C-C bonds. This reaction allows for the introduction of various aryl or vinyl substituents at the 6-position of the pyridine ring.

Reaction Scheme:

Caption: Suzuki-Miyaura coupling of 6-Bromo-4-methylpyridin-2-amine.

Experimental Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

Reagent/Parameter	Quantity/Value	Moles (equiv)
6-Bromo-4-methylpyridin-2-amine	935 mg	5 mmol (1.0)
Phenylboronic acid	732 mg	6 mmol (1.2)
Pd(PPh₃)₄	289 mg	0.25 mmol (0.05)
K₂CO₃	1.38 g	10 mmol (2.0)
Solvent	1,4-Dioxane/H₂O (4:1)	25 mL
Reaction Temperature	90 °C	-
Reaction Time	12-16 hours	-
Expected Yield	80-90%	-

Procedure:

• To a Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine (935 mg, 5 mmol), phenylboronic acid (732 mg, 6 mmol), and potassium carbonate (1.38 g, 10 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add tetrakis(triphenylphosphine)palladium(0) (289 mg, 0.25 mmol).

• Add the degassed solvent mixture of 1,4-dioxane (20 mL) and water (5 mL).

• Heat the reaction mixture to 90 °C and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired 6-phenyl-4-methylpyridin-2-amine.

Application 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines. This reaction enables the formation of a C-N bond between 6-Bromo-4-methylpyridin-2-amine and a primary or secondary amine.

Reaction Scheme:

Caption: Buchwald-Hartwig amination of 6-Bromo-4-methylpyridin-2-amine.

Experimental Protocol: Buchwald-Hartwig Amination with Aniline

Reagent/Parameter	Quantity/Value	Moles (equiv)
6-Bromo-4-methylpyridin-2-amine	935 mg	5 mmol (1.0)
Aniline	558 mg (0.55 mL)	6 mmol (1.2)
Pd₂(dba)₃	92 mg	0.1 mmol (0.02)
XPhos	191 mg	0.4 mmol (0.08)
NaOtBu	673 mg	7 mmol (1.4)
Solvent	Toluene	25 mL
Reaction Temperature	100 °C	-
Reaction Time	18-24 hours	-
Expected Yield	70-85%	-

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (92 mg, 0.1 mmol), XPhos (191 mg, 0.4 mmol), and sodium tert-butoxide (673 mg, 7 mmol).

• Add 6-Bromo-4-methylpyridin-2-amine (935 mg, 5 mmol) and anhydrous toluene (25 mL).

• Add aniline (558 mg, 6 mmol) to the mixture.

• Seal the tube and heat the reaction mixture to 100 °C with stirring for 18-24 hours.

• Monitor the reaction by TLC. After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Concentrate the filtrate and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the N-phenyl-4-methylpyridine-2,6-diamine.

Application 3: Sonogashira Coupling

The Sonogashira coupling is an effective method for the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to valuable alkynyl-substituted heterocycles.

Reaction Scheme:

Caption: Sonogashira coupling of 6-Bromo-4-methylpyridin-2-amine.

Experimental Protocol: Sonogashira Coupling with Phenylacetylene

Reagent/Parameter	Quantity/Value	Moles (equiv)
6-Bromo-4-methylpyridin-2-amine	935 mg	5 mmol (1.0)
Phenylacetylene	613 mg (0.66 mL)	6 mmol (1.2)
PdCl₂(PPh₃)₂	175 mg	0.25 mmol (0.05)
CuI	48 mg	0.25 mmol (0.05)
Triethylamine (Et₃N)	1.52 g (2.1 mL)	15 mmol (3.0)
Solvent	THF	25 mL
Reaction Temperature	65 °C	-
Reaction Time	6-8 hours	-
Expected Yield	85-95%	-

Procedure:

• To a Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine (935 mg, 5 mmol), PdCl₂(PPh₃)₂ (175 mg, 0.25 mmol), and CuI (48 mg, 0.25 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add anhydrous and degassed THF (25 mL) and triethylamine (1.52 g, 15 mmol).

• Add phenylacetylene (613 mg, 6 mmol) via syringe.

• Heat the reaction mixture to 65 °C and stir for 6-8 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Dilute with diethyl ether and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 6-(phenylethynyl)-4-methylpyridin-2-amine.

Conclusion

6-Bromo-4-methylpyridin-2-amine is a highly valuable and versatile building block for the synthesis of a wide range of novel heterocyclic compounds. The protocols and data presented herein demonstrate its utility in constructing fused ring systems like pyrido[1,2-a]pyrimidines and in undergoing various palladium-catalyzed cross-coupling reactions to afford highly substituted pyridine derivatives. These methodologies provide researchers, scientists, and drug development professionals with a robust toolkit for the creation of new chemical entities with potential therapeutic applications. The provided detailed protocols are intended to serve as a starting point and may require optimization for specific substrates and scales.

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 6-Bromo-4-methylpyridin-2-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the Suzuki-Miyaura cross-coupling of 6-Bromo-4-methylpyridin-2-amine.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 6-Bromo-4-methylpyridin-2-amine failing or resulting in low yields?

Low yields or reaction failure with this substrate are common and can be attributed to several factors stemming from its inherent chemical properties. The primary challenges include:

• Catalyst Inhibition/Deactivation: The lone pair of electrons on both the pyridine nitrogen and the exocyclic amino group can coordinate with the palladium catalyst.[1] This binding can form inactive catalyst species, effectively halting or slowing the catalytic cycle.[1][2]

• Difficult Oxidative Addition: The electron-donating nature of the amino group can increase the electron density of the pyridine ring, making the initial oxidative addition of the C-Br bond to the Pd(0) center more difficult.[1]

• Sub-optimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical and often requires careful optimization for this specific class of substrate.[1]

Q2: What are the most common side reactions, and how can they be minimized?

Several side reactions can compete with the desired cross-coupling, reducing yield and complicating purification. The most prevalent are:

• Protodeboronation: This is the hydrolysis of the boronic acid coupling partner back to its corresponding arene, rendering it inactive.[3] It is often promoted by aqueous conditions and certain bases.[2] To minimize this, use boronic esters (e.g., pinacol esters) which are more stable, or run the reaction under anhydrous conditions.[1][3]

• Dehalogenation: The bromo group on the pyridine is replaced by a hydrogen atom. This can be caused by trace palladium hydride species in the reaction.[3][4] Screening different bases and solvents can help mitigate this side reaction.[5]

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This is frequently caused by the presence of oxygen, which can interfere with the catalytic cycle.[2][4] To prevent this, ensure all solvents and the reaction mixture are thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen.[2][5]

Q3: Is it necessary to protect the amino group on 6-Bromo-4-methylpyridin-2-amine?

While many successful protocols for unprotected aminopyridines exist, they often depend on specialized, bulky ligands to prevent catalyst coordination.[5] If optimizing the catalyst, ligand, and base fails to provide satisfactory results, protecting the amino group can be a viable strategy to prevent catalyst inhibition, though it adds extra steps to the synthesis.[5]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the Suzuki coupling of 6-Bromo-4-methylpyridin-2-amine.

Caption: A decision tree for troubleshooting low-yielding Suzuki coupling reactions.

Data Presentation: Catalyst & Condition Optimization

The selection of the catalyst, ligand, base, and solvent is paramount for success. The tables below summarize recommended starting points for optimization.

Table 1: Recommended Catalyst Systems for Aminopyridine Substrates

Catalyst Precursor	Ligand	Typical Loading (mol%)	Notes
Pd(OAc)₂ / Pd₂(dba)₃	SPhos / XPhos	1-3 (Pd) / 2-6 (Ligand)	A robust system for challenging couplings; bulky, electron-rich ligands prevent catalyst inhibition and promote reductive elimination.[1][5]
Pd(PPh₃)₄	PPh₃	3-5	A traditional, common catalyst. Can be effective but is more prone to deactivation with pyridinic substrates.[5][6]
PdCl₂(dppf)	dppf	3-5	A reliable catalyst often used for a wide range of Suzuki couplings.[5]
Pd-PEPPSI-IPr	IPr	2-4	N-Heterocyclic Carbene (NHC) based pre-catalysts are highly effective alternatives.[6]

Table 2: Common Solvents and Bases

Solvent System	Base	Base Equivalents	Temperature (°C)	Rationale
1,4-Dioxane / H₂O (4:1)	K₃PO₄	2.0 - 3.0	85 - 110	A versatile system; K₃PO₄ is often effective for challenging substrates.[3][6]
Toluene / H₂O (4:1)	K₂CO₃	2.0 - 3.0	90 - 110	A common and cost-effective choice.[2]
THF (anhydrous)	Cs₂CO₃	2.0 - 3.0	60 - 80	Milder conditions, often used with NHC catalysts. Cs₂CO₃ is a strong, soluble base.[6]
DMF	Na₂CO₃	2.0 - 3.0	80 - 100	DMF can aid in the solubility of starting materials.[2]

Experimental Protocols

Protocol 1: General Method Using a Buchwald Ligand System

This protocol is a robust starting point for the Suzuki coupling of 6-Bromo-4-methylpyridin-2-amine.

• Reagents:

  • 6-Bromo-4-methylpyridin-2-amine (1.0 equiv)

  • Arylboronic acid or pinacol ester (1.2-1.5 equiv)

  • Pd(OAc)₂ (2 mol%)

  • SPhos (4 mol%)

  • K₃PO₄ (2.0-3.0 equiv, finely ground)

  • 1,4-Dioxane and Water (degassed, e.g., 4:1 ratio)

• Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine, the arylboronic acid/ester, and K₃PO₄.[7]

  • Catalyst Addition: In a glovebox or under a positive flow of inert gas, add Pd(OAc)₂ and SPhos.[7]

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[7][8]

  • Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water) via syringe. The typical concentration is 0.1-0.2 M with respect to the starting bromide.[4][8]

  • Reaction: Heat the reaction mixture to 80–110 °C with vigorous stirring.[2]

  • Monitoring: Monitor the reaction progress by a suitable technique such as TLC or LC-MS.[2]

  • Work-up: Once complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2][8]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[3][7]

Caption: General experimental workflow for the Suzuki-Miyaura coupling reaction.

Signaling Pathways and Catalytic Cycles

Understanding the fundamental mechanism is key to troubleshooting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Buchwald-Hartwig Amination of Aminopyridines

Welcome to the technical support center for the Buchwald-Hartwig amination of aminopyridines. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes. The amination of halopyridines, particularly aminopyridines, can be challenging due to the intrinsic properties of the substrate, which can lead to side reactions and low yields.

Frequently Asked Questions (FAQs)

Q1: Why is my Buchwald-Hartwig amination of an aminopyridine resulting in a low yield?

Low yields in the amination of aminopyridines are frequently due to one or a combination of the following factors:

• Catalyst Inhibition: The basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation. This is a primary challenge when working with pyridine-containing substrates.

• Suboptimal Ligand Choice: The phosphine ligand plays a crucial role in shielding the palladium center and facilitating the catalytic cycle. An inappropriate ligand may not prevent catalyst inhibition by the pyridine nitrogen. Bulky, electron-rich ligands are often preferred.

• Inappropriate Base Selection: The choice of base is critical. A base that is too weak may not efficiently deprotonate the amine, while a very strong base could lead to side reactions or degradation of sensitive functional groups.

• Hydrodehalogenation: This is a common side reaction where the starting aryl halide is reduced, removing the halogen atom and replacing it with hydrogen. This byproduct is often observed when the catalytic cycle is slow or inefficient.

• Reaction Conditions: Inadequate temperature, reaction time, or inert atmosphere can all contribute to low yields. Palladium catalysts are sensitive to oxygen, and many reactions require elevated temperatures to proceed efficiently.

Q2: I am observing a significant amount of hydrodehalogenation of my starting aminopyridine. How can I minimize this side product?

Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations. To minimize its formation:

• Optimize the Ligand: Bulky, electron-rich phosphine ligands, such as XPhos or RuPhos, can promote the desired reductive elimination step over the pathways leading to hydrodehalogenation.

• Choose the Right Base: The choice of base can influence the extent of hydrodehalogenation. Weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be less prone to causing this side reaction compared to strong bases like sodium tert-butoxide (NaOtBu), although this may require higher reaction temperatures.

• Control the Temperature: Running the reaction at the lowest effective temperature can sometimes reduce the rate of side reactions, including hydrodehalogenation.

• Use a Precatalyst: Using a well-defined palladium precatalyst can lead to a cleaner reaction with fewer side products compared to generating the active catalyst in situ from a palladium source like Pd(OAc)₂.

Q3: Can the position of the amino group on the pyridine ring (2-, 3-, or 4-position) affect the reaction outcome?

Yes, the position of the amino group can significantly influence the reaction.

• 2-Aminopyridines: The proximity of the amino group to the pyridine nitrogen can lead to chelation with the palladium catalyst, potentially affecting its reactivity. This can sometimes be beneficial by stabilizing the catalyst, but it can also inhibit the reaction.

• 3-Aminopyridines and 4-Aminopyridines: While catalyst inhibition by the pyridine nitrogen is still a concern, the electronic effects of the amino group are different compared to the 2-position. The choice of ligand and reaction conditions should be carefully optimized for each isomer.

Q4: What are the best practices for setting up a Buchwald-Hartwig amination of an aminopyridine?

• Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques or a glovebox.

• Dry Reagents and Solvents: Use anhydrous solvents and ensure all reagents are dry. Moisture can deactivate the catalyst.

• Degassing: The reaction mixture should be thoroughly degassed to remove any dissolved oxygen.

• Reagent Purity: Use high-purity starting materials, catalysts, ligands, and bases.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution(s)
Low or No Product Formation	1. Catalyst inhibition by pyridine nitrogen.2. Inactive catalyst.3. Incorrect reaction conditions.	1. Use bulky, electron-rich ligands (e.g., XPhos, RuPhos, or Josiphos-type ligands) to shield the palladium center.[1]2. Use a precatalyst for more reliable activation. Ensure reagents and solvents are anhydrous and the reaction is under an inert atmosphere.[2]3. Screen different bases (e.g., NaOtBu, K₃PO₄, Cs₂CO₃), solvents (e.g., toluene, dioxane, THF), and temperatures (typically 80-120 °C).[2][3]
Significant Hydrodehalogenation	1. Slow reductive elimination.2. Inefficient catalyst system.3. High reaction temperature.	1. Switch to a more electron-rich and bulky ligand to accelerate reductive elimination.[4]2. Try a different palladium precatalyst or ligand combination.[2]3. Lower the reaction temperature and increase the reaction time.
Formation of Other Side Products (e.g., Dimerization)	1. Side reactions of the starting materials or products.2. Reaction with the solvent.	1. Lower the reaction temperature. Consider protecting reactive functional groups on the substrates.2. Ensure the solvent is inert under the reaction conditions. Avoid solvents that can react with the catalyst or reagents.
Inconsistent Results	1. Variability in reagent quality.2. Inconsistent reaction setup.	1. Use reagents from a reliable source and purify if necessary.2. Ensure consistent and rigorous exclusion of air and moisture in every experiment.

Quantitative Data on Reaction Parameters

The following tables summarize the impact of different reaction parameters on the yield of the desired product and the formation of the hydrodehalogenation side product in the Buchwald-Hartwig amination of aminopyridines.

Table 1: Effect of Ligand on the Amination of 3-Bromo-5-aminopyridine with Aniline

Ligand	Pd Source	Base	Solvent	Temp (°C)	Yield of Desired Product (%)	Yield of Hydrodehalogenation (%)
XPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	85	<5
dppf	Pd(OAc)₂	NaOtBu	Dioxane	100	65	15
BINAP	Pd₂(dba)₃	Cs₂CO₃	Toluene	110	70	10

Table 2: Effect of Base on the Amination of 2-Bromo-4-aminopyridine with Morpholine

Base	Ligand	Pd Source	Solvent	Temp (°C)	Yield of Desired Product (%)	Yield of Hydrodehalogenation (%)
NaOtBu	XPhos	XPhos Pd G3	Toluene	100	92	8
Cs₂CO₃	XPhos	XPhos Pd G3	Dioxane	110	88	<5
K₃PO₄	RuPhos	RuPhos Pd G3	Toluene	110	85	<5

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of a Halogenated Aminopyridine

This is a general procedure and may require optimization for specific substrates.

Materials:

• Halogenated aminopyridine (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Base (e.g., NaOtBu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Schlenk tube or glovebox

• Magnetic stirrer and heating block

Procedure:

• In a glovebox or under a stream of inert gas, add the halogenated aminopyridine, amine, palladium precatalyst, and base to a dry Schlenk tube equipped with a magnetic stir bar.

• Add the anhydrous, degassed solvent to the Schlenk tube.

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Experimental workflow for a typical Buchwald-Hartwig amination reaction.

Caption: A logical workflow for troubleshooting low yields in the Buchwald-Hartwig amination of aminopyridines.

References

• 1. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of 6-Bromo-4-methylpyridin-2-amine Reaction Products

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of 6-Bromo-4-methylpyridin-2-amine. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the purification process.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 6-Bromo-4-methylpyridin-2-amine.

Problem	Potential Cause	Suggested Solution
Low or No Yield After Purification	Incomplete Reaction: The synthesis may not have gone to completion, leaving a high proportion of starting material.	- Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to ensure the consumption of starting material before proceeding to purification.
Product Loss During Extraction: The product may have some solubility in the aqueous phase, leading to loss during the workup.	- When performing an aqueous workup, saturate the aqueous layer with sodium chloride (brine) to decrease the solubility of the organic product.
"Oiling Out" During Recrystallization: The compound separates from the solution as a liquid instead of forming solid crystals.	- Increase Solvent Volume: The solution may be too concentrated. Add more of the recrystallization solvent. - Slow Cooling: Allow the solution to cool to room temperature slowly before inducing further crystallization with an ice bath. - Solvent System Modification: The chosen solvent may not be ideal. Consider using a different solvent or a solvent pair.
Product is Colored (Yellow to Brown)	Presence of Colored Impurities: Residual reagents or byproducts from the synthesis can impart color to the product.	- Activated Carbon Treatment: Add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities, followed by hot filtration. - Washing: If the product is a solid, washing the crude material with a suitable solvent in which the impurities are soluble but the product is not (e.g., cold acetonitrile) can be effective.
Multiple Spots on TLC After Purification	Co-elution of Impurities: Impurities with similar polarity to the product may co-elute during column chromatography.	- Optimize Eluent System: Adjust the polarity of the mobile phase. A shallower gradient or an isocratic elution with the optimal solvent mixture determined by extensive TLC trials can improve separation. A common eluent system is a gradient of ethyl acetate in hexanes. - Different Stationary Phase: If separation on silica gel is poor, consider using a different stationary phase such as alumina.
Product Peaks Tailing on Column Chromatography	Interaction with Silica Gel: The basic nature of the pyridine nitrogen and the amino group can lead to strong interactions with the acidic silanol groups on the surface of the silica gel, causing tailing.	- Add a Basic Modifier: Add a small amount of a basic modifier, such as triethylamine (0.1-1% v/v), to the eluent to reduce tailing.
Presence of Unreacted Starting Material in Final Product	Incomplete Reaction or Inefficient Purification: The reaction may not have been driven to completion, or the purification method did not effectively separate the starting material from the product.	- Optimize Reaction Conditions: Ensure sufficient reaction time and appropriate stoichiometry of reagents. - Refine Purification Strategy: If the starting material is significantly more polar than the product, column chromatography should be effective. Adjust the eluent system to maximize the separation (ΔRf).
Presence of Di-brominated Impurity	Over-bromination during Synthesis: The reaction conditions may have been too harsh, leading to the formation of di-brominated species.	- Control Reaction Temperature: Maintain a low temperature during the addition of the brominating agent (e.g., N-bromosuccinimide). - Careful Stoichiometry: Use a stoichiometric amount of the brominating agent. - Column Chromatography: Di-brominated products are typically less polar than the mono-brominated product and can often be separated by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 6-Bromo-4-methylpyridin-2-amine reaction mixture?

A1: The most common impurities depend on the synthetic route. If you are synthesizing it by brominating 4-methylpyridin-2-amine, you can expect to find:

• Unreacted 4-methylpyridin-2-amine: The starting material for the reaction.

• Di-brominated species: Over-bromination can lead to the formation of di-bromo-4-methylpyridin-2-amine.

• Succinimide: If N-bromosuccinimide (NBS) is used as the brominating agent, succinimide is a common byproduct.

Q2: What is a good starting point for a recrystallization solvent for 6-Bromo-4-methylpyridin-2-amine?

A2: A good starting point for recrystallization is to use a solvent system in which the compound is soluble when hot but sparingly soluble when cold. For amine compounds, mixtures of polar and non-polar solvents are often effective. You could try solvent systems such as:

• Ethanol/water

• Isopropanol/water

• Toluene/hexanes

It is always recommended to perform small-scale solubility tests to determine the optimal solvent or solvent pair.

Q3: How can I effectively monitor the progress of my column chromatography?

A3: Thin Layer Chromatography (TLC) is the most effective way to monitor your column. Collect fractions and spot them on a TLC plate alongside a spot of your crude starting material. Visualize the spots under a UV lamp. Combine the fractions that contain only the spot corresponding to your pure product. For optimal separation, aim for an Rf value of 0.2-0.3 for your target compound in the chosen eluent system.[1]

Q4: My compound appears to be degrading on the silica gel column. What can I do?

A4: If you suspect your compound is unstable on silica gel, you can try deactivating the silica by adding a small amount of a base, like triethylamine (e.g., 0.1-1%), to the mobile phase.[2] Alternatively, switching to a less acidic stationary phase like neutral alumina may be a better option.[2]

Q5: The NMR spectrum of my purified product still shows some unknown peaks. What could they be?

A5: Besides the common reaction impurities, peaks in your NMR spectrum could be from residual solvents used in the reaction or purification. Common solvents like ethyl acetate, hexanes, dichloromethane, and acetonitrile have characteristic NMR signals. You can consult reference tables for the chemical shifts of common laboratory solvents to identify these impurities.

Data Presentation

Purification Method	Starting Material	Typical Yield (%)	Reported Purity (%)	Source
Column Chromatography	Crude reaction mixture	70-85	>98 (by HPLC)	Adapted from similar purifications
Recrystallization	Crude solid	60-80	>99 (by NMR)	Adapted from similar purifications
Washing with Acetonitrile	Crude brown solid	~80	Not specified, removes color	[3]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline for the purification of approximately 1 gram of crude 6-Bromo-4-methylpyridin-2-amine.

Materials:

• Crude 6-Bromo-4-methylpyridin-2-amine

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Triethylamine (optional)

• Chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Eluent Selection:

  • Using TLC, determine an optimal eluent system. A good starting point is a mixture of ethyl acetate and hexanes.

  • Test various ratios (e.g., 1:9, 2:8, 3:7 ethyl acetate:hexanes) to find a system that gives your product an Rf value of approximately 0.2-0.3.[1]

  • If peak tailing is observed on the TLC plate, consider adding 0.1-1% triethylamine to the eluent.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 5% ethyl acetate in hexanes).

  • Pour the slurry into the chromatography column and allow the silica to settle, ensuring there are no air bubbles.

  • Add a thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • For better separation, you can perform a "dry loading" by adsorbing the dissolved crude product onto a small amount of silica gel, evaporating the solvent to dryness, and then carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the low-polarity eluent.

  • Gradually increase the polarity of the eluent (gradient elution) by increasing the percentage of ethyl acetate.

  • Collect fractions in separate tubes.

• Analysis and Product Isolation:

  • Monitor the collected fractions by TLC.

  • Combine the fractions that contain the pure product.

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 6-Bromo-4-methylpyridin-2-amine.

Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for purifying solid 6-Bromo-4-methylpyridin-2-amine.

Materials:

• Crude solid 6-Bromo-4-methylpyridin-2-amine

• Recrystallization solvent (e.g., ethanol/water, isopropanol)

• Erlenmeyer flasks

• Hot plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent or solvent pair.

  • Gently heat the mixture while stirring until the solid completely dissolves.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used):

  • Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Crystals of the pure product should start to form.

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Allow the crystals to air dry on the filter paper, and then transfer them to a watch glass or drying oven to remove all traces of solvent.

Mandatory Visualization

Caption: A general workflow for selecting a purification method.

Caption: A logical diagram for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. benchchem.com [benchchem.com]

Overcoming low reactivity of 6-Bromo-4-methylpyridin-2-amine

Welcome to the technical support center for 6-Bromo-4-methylpyridin-2-amine. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to address challenges related to the reactivity of this compound in various chemical transformations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why am I observing low reactivity with 6-Bromo-4-methylpyridin-2-amine in my Suzuki-Miyaura coupling reaction?

A: Low reactivity in Suzuki-Miyaura coupling with this substrate often stems from several factors related to the electronic nature of the pyridine ring and reaction conditions. The pyridine nitrogen is electron-withdrawing, which can influence the catalytic cycle. However, the 2-amino and 4-methyl groups are electron-donating, which modulates the electronic density at the C-Br bond.[1] Key areas to troubleshoot include the choice of catalyst, ligand, base, and solvent.

Troubleshooting Suzuki-Miyaura Coupling:

• Catalyst System: Standard catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be effective, but more challenging couplings benefit from modern, more active catalyst systems.[2] Systems using a palladium(II) precursor like Pd(OAc)₂ with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands often provide higher yields and faster reaction times.[2] The oxidative addition step, often rate-limiting, is particularly sensitive to the ligand environment.[3]

• Base Selection: The base is crucial for activating the boronic acid.[4] While inorganic bases like K₃PO₄ or K₂CO₃ are commonly used, their strength and solubility can impact the reaction. Ensure the base is finely powdered and anhydrous for solid-phase reactions or appropriately soluble in aqueous mixtures.

• Solvent Conditions: Solvents must be thoroughly degassed to prevent catalyst oxidation. Common solvent systems include mixtures of an organic solvent (like 1,4-dioxane or toluene) and water.[5] The ratio can be critical and may require optimization.[2]

• Boronic Acid Quality: Ensure the boronic acid or ester is pure and has not degraded, as protodeboronation is a common side reaction that consumes the nucleophile.[6]

dot

Caption: Troubleshooting flowchart for low-yield Suzuki-Miyaura coupling reactions.

Q2: My Buchwald-Hartwig amination is failing. What are the most common points of failure and how can I resolve them?

A: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation but is highly sensitive to reaction parameters.[7][8] The low reactivity of 6-Bromo-4-methylpyridin-2-amine in this context is typically overcome by careful selection of the catalyst system and base.

Troubleshooting Buchwald-Hartwig Amination:

Problem	Potential Cause	Recommended Solution
No Reaction or Stalled Reaction	1. Catalyst deactivation (oxidation).2. Ligand is not suitable for the substrate.3. Base is not strong enough.	1. Ensure a strictly inert atmosphere (N₂ or Ar). Use degassed solvents.[3]2. Use bulky, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos) which are known to facilitate the reductive elimination step.[3]3. Switch to a stronger base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS).[3][9]
Low Yield	1. Sub-optimal reaction temperature.2. Incorrect catalyst-to-ligand ratio.3. Competing side reactions (e.g., hydrodehalogenation).	1. Screen temperatures between 80-120 °C. Higher temperatures can sometimes overcome activation barriers.[3]2. Use a Pd:Ligand ratio between 1:1 and 1:2. Pre-formed palladium precatalysts can also improve consistency.3. A well-chosen ligand can minimize side reactions. Ensure the amine coupling partner is pure.
Formation of Side Products	1. Amine or substrate decomposition at high temperatures.2. Reaction with functional groups on the coupling partner.	1. Attempt the reaction at a lower temperature for a longer duration.2. Protect sensitive functional groups on the amine coupling partner. The reaction is generally tolerant of many groups, but highly acidic or reactive groups may interfere.[10]

dot

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

Q3: What are the key electronic factors influencing the reactivity of the C-Br bond in 6-Bromo-4-methylpyridin-2-amine?

A: The reactivity of the carbon-bromine bond is a result of the interplay between the electron-withdrawing nature of the pyridine ring nitrogen and the electron-donating effects of the amino and methyl substituents.

• Pyridine Nitrogen: As an electronegative heteroatom, the nitrogen atom withdraws electron density from the ring, making the carbon atoms at the 2, 4, and 6 positions (ortho and para) electrophilic and thus susceptible to nucleophilic attack or oxidative addition.[3][11]

• 2-Amino Group: This is a strong electron-donating group via the resonance effect (+M). It pushes electron density into the ring, particularly activating the ortho (position 3) and para (position 5) carbons relative to itself. This donation partially counteracts the ring's electron deficiency.

• 4-Methyl Group: This is a weak electron-donating group via an inductive effect (+I), which slightly increases the electron density of the ring.

• 6-Bromo Position: The bromine is at an alpha-position relative to the ring nitrogen, which is an electronically activated site for both cross-coupling and nucleophilic aromatic substitution (SNAr).[3] The net electronic effect at this position determines the ease of the oxidative addition of a palladium catalyst, which is often the rate-determining step in cross-coupling reactions.[3]

dot

Caption: Diagram illustrating the electronic effects of substituents on the C-Br bond.

Detailed Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific boronic acids.

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base such as finely powdered potassium phosphate (K₃PO₄, 2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst. Two common systems are:

  • System A: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%).

  • System B: Palladium(II) acetate [Pd(OAc)₂] (2 mol%) and a ligand such as SPhos (4 mol%).

• Inert Atmosphere: Seal the vessel with a septum, then evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add degassed solvents via syringe. A typical mixture is 1,4-dioxane and water (e.g., in a 4:1 ratio, 0.1 M concentration relative to the halide).[5]

• Reaction Execution: Place the vessel in a preheated oil bath at 90-110 °C and stir vigorously for 4-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up and Purification: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a general guideline and requires strict adherence to anhydrous and anaerobic conditions.[3]

• Reaction Setup: In a glovebox, add the palladium precatalyst (e.g., 1-2 mol% of a G3 or G4 Pd-precatalyst) or palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), the appropriate biarylphosphine ligand (e.g., XPhos, 2-4 mol%), and a strong base (e.g., NaOtBu or K₃PO₄, 1.2-2.0 eq.) to an oven-dried Schlenk tube.

• Reagent Addition: Add the 6-Bromo-4-methylpyridin-2-amine (1.0 eq.). If the amine coupling partner is a solid, add it at this stage (1.0-1.2 eq.). Seal the tube.

• Solvent and Amine Addition: Remove the tube from the glovebox. Add an anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe. If the amine coupling partner is a liquid, add it via syringe at this point (1.0-1.2 eq.).

• Reaction Execution: Heat the mixture under an inert atmosphere at a temperature typically between 80 °C and 120 °C until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-24 hours).[3]

• Work-up and Purification: After cooling, carefully quench the reaction with water or a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Dry the combined organic extracts, concentrate, and purify the residue by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. research.rug.nl [research.rug.nl]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Amino-6-bromo-4-methylpyridine

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in successfully performing cross-coupling reactions with the challenging 2-Amino-6-bromo-4-methylpyridine substrate.

Frequently Asked Questions (FAQs)

Q1: What makes 2-Amino-6-bromo-4-methylpyridine a challenging substrate for palladium-catalyzed cross-coupling reactions?

The structure of 2-Amino-6-bromo-4-methylpyridine presents several challenges. The electron-donating amino group and the pyridine nitrogen can coordinate with the palladium catalyst.[1] This coordination can form inactive catalytic species, slowing down or inhibiting the reaction.[2][3][4] Therefore, careful selection of the catalyst, ligand, and reaction conditions is critical to overcome these potential issues.[3]

Q2: Which cross-coupling reactions are most commonly and effectively performed with bromopyridine substrates like this one?

The most suitable cross-coupling reactions for introducing new functionalities at the 6-position are:

• Suzuki-Miyaura Coupling: For forming carbon-carbon bonds with aryl, heteroaryl, or vinyl boronic acids or their esters.[3][5]

• Buchwald-Hartwig Amination: For synthesizing carbon-nitrogen bonds by coupling with primary or secondary amines.[5][6]

• Sonogashira Coupling: For creating carbon-carbon bonds with terminal alkynes.[5]

Q3: What are the essential preliminary steps to ensure a successful cross-coupling reaction?

To maximize the chances of success and reproducibility, the following precautions are crucial:

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen.[1][7] It is imperative to assemble the reaction under an inert atmosphere (e.g., argon or nitrogen) and to use properly degassed solvents.[8]

• Reagent Purity: Impurities in starting materials, reagents, or solvents can act as catalyst poisons.[7] Ensure all reagents are of high purity and solvents are anhydrous.[1]

• Catalyst Activation: When using a Pd(II) precursor like Pd(OAc)₂, a pre-formation step may be required to generate the active Pd(0) species. Using pre-formed catalysts (precatalysts) can often offer better reproducibility and simplify this process.[5]

Suzuki-Miyaura Coupling Guide

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds. For electron-rich and potentially coordinating substrates like 2-Amino-6-bromo-4-methylpyridine, the choice of catalyst and ligand is paramount.[9]

Troubleshooting Common Suzuki Coupling Issues

• Q: My reaction shows low or no conversion. What should I investigate?

  • A: Low conversion can stem from several factors.[1] The primary areas to check are:

    • Catalyst System: Standard catalysts like Pd(PPh₃)₄ may not be effective for this challenging substrate.[8] A more active system, typically involving bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos), is often required to facilitate the oxidative addition step.[7][8]

    • Base Selection: The base is crucial for activating the boronic acid.[10] An inadequate or impure base can halt the reaction. A screen of bases like K₃PO₄, K₂CO₃, and Cs₂CO₃ may be necessary.[10]

    • Solvent and Temperature: Ensure all components are soluble in the chosen solvent system (e.g., dioxane/water, toluene/water).[1][3] Many couplings require heating (e.g., 80-100 °C), but excessive heat can cause catalyst decomposition.[1][8]

• Q: I'm observing significant homocoupling of my boronic acid. How can I minimize this?

  • A: Homocoupling is often caused by the presence of oxygen, which can interfere with the catalytic cycle.[5] Ensure your reaction setup is strictly anaerobic and that all solvents have been thoroughly degassed.[8] Using a direct Pd(0) source or ensuring complete reduction of a Pd(II) precatalyst can also help.[8]

• Q: Protodebromination (replacement of Br with H) is a major side product. What can I do?

  • A: This side reaction can be caused by protic impurities or the formation of palladium hydride species.[4][5] Ensure all reagents and solvents are scrupulously dried.[4] Experimenting with different bases and anhydrous solvent systems can help identify conditions that disfavor the formation of palladium hydrides.[4]

Data Presentation: Catalyst Systems for Suzuki Coupling of Analogous Aminobromopyridines

Note: The following data is for the structurally similar substrate 5-bromo-2-methylpyridin-3-amine and serves as a strong predictive starting point.

Catalyst System	Ligand	Base	Solvent	Coupling Partner	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85	[9]
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methylphenylboronic acid	82	[9]
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methoxyphenylboronic acid	88	[9]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Phenylboronic acid	Expected High	[9]

Experimental Protocol: Suzuki-Miyaura Coupling

This general protocol is a starting point and may require optimization.[11]

• Reaction Setup: To a dry Schlenk flask, add 2-Amino-6-bromo-4-methylpyridine (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).[3][9]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[3]

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).[5] Alternatively, add a pre-formed catalyst like Pd(PPh₃)₄ (5 mol%).[11]

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.[5][11]

• Reaction: Heat the reaction mixture to 85-100 °C with vigorous stirring.[5][8] Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[5][8]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, concentrate under reduced pressure, and purify the crude product by column chromatography.[8][9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[12]

Buchwald-Hartwig Amination Guide

The Buchwald-Hartwig amination is a powerful method for C-N bond formation.[6][13] The reaction's success with 2-Amino-6-bromo-4-methylpyridine is highly dependent on the ligand, base, and solvent.[14]

Troubleshooting Common Amination Issues

• Q: My amination reaction is failing. What are the most common reasons?

  • A: Failure in Buchwald-Hartwig aminations often points to three areas:

    • Ligand Choice: The ligand must stabilize the palladium center and facilitate the catalytic cycle.[1] For challenging substrates, bulky, electron-rich biaryl phosphine ligands (e.g., RuPhos, BrettPhos, XPhos) are often superior.[2][5]

    • Base Strength: A strong, non-nucleophilic base is required to deprotonate the amine.[13] Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are common choices.[2][5] The base must be anhydrous and of high purity.

    • Catalyst Deactivation: As with other couplings, coordination of the pyridine nitrogen can inhibit the catalyst.[2] Using specialized precatalysts or ensuring optimal ligand-to-metal ratios can mitigate this.

• Q: I'm observing decomposition of my starting material or product. What can I do?

  • A: Decomposition is often related to excessive heat. While many aminations require high temperatures (80-110 °C), prolonged heating can degrade the catalyst or sensitive functional groups.[1][14] Try lowering the temperature and extending the reaction time, or screen for a more active catalyst system that operates under milder conditions.

Data Presentation: Catalyst Systems for Buchwald-Hartwig Amination of Bromopyridines

Note: Data is for analogous 2-bromopyridine substrates and provides a strong basis for optimization.

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Yield	Reference
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	80-110	High	[5]
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Toluene	110	Good	[13]
RuPhos-Precatalyst	RuPhos	LiHMDS	-	-	High (83%)	[2]
BrettPhos-Precatalyst	BrettPhos	LiHMDS	-	-	High	[2]

Experimental Protocol: Buchwald-Hartwig Amination

This is a generalized procedure and requires optimization for specific amines.[13][15]

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4-2.0 equiv).[5][14]

• Inert Atmosphere: Seal the tube, then evacuate and backfill with argon. Repeat this cycle three times.

• Pre-formation & Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe and stir for 10-15 minutes to allow for catalyst pre-formation.[14] Then, add 2-Amino-6-bromo-4-methylpyridine (1.0 equiv) and the amine coupling partner (1.2-1.5 equiv).[14]

• Reaction: Heat the sealed tube to 80-110 °C with vigorous stirring.[5] Monitor progress by TLC or LC-MS.

• Work-up: After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent like ethyl acetate.[16]

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, concentrate, and purify the residue by column chromatography.[5]

Caption: A decision workflow for initial catalyst system selection.

Sonogashira Coupling Guide

The Sonogashira coupling provides a direct route to alkynyl-substituted pyridines.[17] The reaction is typically catalyzed by a combination of palladium and a copper(I) co-catalyst.[17]

Troubleshooting Common Sonogashira Coupling Issues

• Q: My Sonogashira reaction is sluggish or stalls. How can I improve it?

  • A: Sluggishness can be due to several factors:

    • Copper Co-catalyst: The copper(I) salt (typically CuI) is crucial for the catalytic cycle.[17] Ensure you are using a fresh, high-quality source of CuI.

    • Solvent: Polar aprotic solvents like DMF can sometimes slow the reaction by competing for coordination sites on the palladium complex.[7] A solvent screen including THF or an amine solvent/co-solvent might be beneficial.[4][18]

    • Base: The amine base (e.g., triethylamine, diethylamine) serves both as a base and often as the solvent or co-solvent.[17][18] It must be anhydrous and in sufficient excess to neutralize the HBr byproduct.[18]

• Q: I am observing a large amount of alkyne homocoupling (Glaser coupling). How can this be prevented?

  • A: Glaser coupling is an oxygen-promoted side reaction. The most effective way to prevent it is to maintain strictly deaerated, anaerobic conditions throughout the reaction setup and duration.[18]

Data Presentation: Conditions for Sonogashira Coupling of Aminobromopyridines

Note: The following data is for analogous aminobromopyridine substrates and serves as a guide for optimization.

Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Yield (%)
2-Amino-3-bromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (5)	Et₃N	THF	95
2-Amino-3-bromopyridine	1-Heptyne	Pd(PPh₃)₂Cl₂ (3)	CuI (5)	Et₃N	THF	88
2-Amino-5-bromopyridine	Phenylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	DMF	92

Experimental Protocol: Sonogashira Coupling

This protocol is a general starting point for coupling with a terminal alkyne.[4][17]

• Reaction Setup: To a dry Schlenk flask, add 2-Amino-6-bromo-4-methylpyridine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (5 mol%).[4]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas. Repeat this cycle three times.

• Reagent Addition: Add anhydrous, degassed solvent (e.g., THF or DMF), the amine base (e.g., Et₃N, 2.0-3.0 equiv), and finally the terminal alkyne (1.2 equiv).[4][16]

• Reaction: Stir the reaction at room temperature or gently heat to 40-60 °C.[4] Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with an organic solvent, and wash with a saturated aqueous solution of ammonium chloride to remove amine salts.[16][17]

• Purification: Wash the organic layer with brine, dry over an anhydrous salt, filter, concentrate, and purify by column chromatography.

Caption: A logical flowchart for troubleshooting low conversion in cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Improving solubility of 6-Bromo-4-methylpyridin-2-amine for reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-Bromo-4-methylpyridin-2-amine. The following sections offer solutions to common solubility challenges encountered during experimental work.

Troubleshooting Guide

Issue: 6-Bromo-4-methylpyridin-2-amine is not dissolving in the chosen reaction solvent.

This is a common challenge due to the compound's specific physicochemical properties. The presence of a polar amine group and a less polar bromo-methyl-pyridine structure results in variable solubility. Here are several troubleshooting steps:

• Solvent Selection: The principle of "like dissolves like" is crucial.[1] 6-Bromo-4-methylpyridin-2-amine has both polar (amine group) and non-polar (bromomethyl-pyridine ring) characteristics. A solvent with intermediate polarity or a mixture of solvents is often effective. For bromo-pyridine derivatives, solvents such as N,N-Dimethylformamide (DMF) and 1,4-dioxane have been reported to be effective.[2] Other potential solvents include dichloromethane and chloroform.[2] It is likely to have limited solubility in highly non-polar solvents like hexane.[2]

• Temperature Adjustment: Gently heating the mixture can significantly increase the solubility of many organic compounds.[2] For compounds of this class, heating to around 37°C may improve dissolution.[2] However, it is essential to ensure that the reaction temperature is compatible with the stability of all reactants and the boiling point of the solvent.

• pH Modification (for Protic Solvents): The amine group (-NH2) on the pyridine ring is basic and can be protonated under acidic conditions.[2] This protonation forms a salt, which is often more soluble in polar protic solvents like water or alcohols.

  • Procedure: Suspend the compound in your chosen protic solvent and add a suitable acid (e.g., HCl, H2SO4) dropwise while stirring. Monitor the mixture until the solid dissolves.

  • Caution: Ensure that the acidic conditions are compatible with all other reagents and the intended chemical reaction.[2]

• Use of Co-solvents: If the compound is poorly soluble in the primary reaction solvent but dissolves well in another, a co-solvent system can be employed.[2]

  • Procedure: Dissolve the 6-Bromo-4-methylpyridin-2-amine in a minimal amount of the "stronger" solvent (e.g., DMF, DMSO). Then, slowly add this solution to the bulk reaction mixture containing the primary solvent under vigorous stirring.[2]

• Sonication: Ultrasonic baths can be used to break down solid agglomerates and enhance dissolution. Place the flask containing the suspension in an ultrasonic bath for 5-10 minute intervals.[2]

Frequently Asked Questions (FAQs)

Q1: What are the best initial solvents to try for dissolving 6-Bromo-4-methylpyridin-2-amine?

Based on the solubility of similar bromo-pyridine derivatives, good starting points for solvent screening include DMF, 1,4-dioxane, dichloromethane, and chloroform.[2] For reactions in protic media, exploring pH modification in solvents like water or ethanol is recommended.

Q2: Can I heat the mixture to improve the solubility of 6-Bromo-4-methylpyridin-2-amine?

Yes, increasing the temperature is a common method to enhance solubility.[2] However, you must verify that the elevated temperature does not degrade your reactants or exceed the boiling point of your solvent.

Q3: How does pH affect the solubility of this compound?

The amine group on the pyridine ring is basic.[2] In acidic conditions, this group can be protonated to form a more soluble salt in protic solvents.[2] This is a useful strategy for reactions conducted in water or alcohols.

Q4: What should I do if my compound is still insoluble after trying these methods?

If solubility remains an issue, you might consider more advanced techniques such as using a phase-transfer catalyst or exploring solvent-free reaction conditions, like ball milling, which has been shown to be effective for cross-coupling reactions of insoluble aryl halides.[3]

Data Presentation

Solvent Class	Examples	Expected Qualitative Solubility/Compatibility	Notes
Polar Aprotic	DMF, DMSO, Acetonitrile	Good to Moderate	Often good solvents for a wide range of organic compounds.[1] High boiling points of DMF and DMSO can make removal difficult.[1]
Ethers	1,4-Dioxane, Tetrahydrofuran (THF)	Moderate	Commonly used in organic synthesis.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	Effective for many organic compounds.[2]
Alcohols	Methanol, Ethanol	Poor to Moderate (improves with pH adjustment)	Solubility is expected to increase significantly with the addition of an acid to protonate the amine group.[2]
Non-Polar	Hexane, Toluene	Poor	Generally not effective for dissolving polar compounds like amines.[1][2]
Aqueous	Water	Poor (improves with pH adjustment)	The amine group allows for increased solubility in acidic aqueous solutions.

Experimental Protocols

Protocol 1: Small-Scale Solvent Screening

Objective: To qualitatively determine the most effective solvent for 6-Bromo-4-methylpyridin-2-amine at room temperature and with heating.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Selection of test solvents (e.g., DMF, Dioxane, DCM, THF, Ethanol, Water)

• Small vials or test tubes

• Vortex mixer

• Hot plate or water bath

Procedure:

• Weigh a small, consistent amount of 6-Bromo-4-methylpyridin-2-amine (e.g., 5 mg) into each vial.

• Add a measured volume (e.g., 0.5 mL) of a different test solvent to each vial.

• Vortex each vial at room temperature for 2-3 minutes.

• Visually inspect for dissolution and record the results.

• For vials where the compound did not fully dissolve, place them in a heated water bath or on a hot plate with stirring.

• Gradually increase the temperature (e.g., in 10°C increments) and observe for dissolution. Note the temperature at which the compound fully dissolves.

Protocol 2: pH-Dependent Solubility Test in a Protic Solvent

Objective: To assess the impact of pH on the solubility of 6-Bromo-4-methylpyridin-2-amine in a protic solvent.

Materials:

• 6-Bromo-4-methylpyridin-2-amine

• Protic solvent (e.g., water, ethanol)

• Dilute acid (e.g., 1M HCl)

• Stir plate and stir bar

• Beaker or flask

Procedure:

• Add a known amount of 6-Bromo-4-methylpyridin-2-amine to a measured volume of the protic solvent in a beaker to form a suspension.

• Begin stirring the suspension.

• Slowly add the dilute acid dropwise to the mixture.

• Continue stirring and adding acid until the solid fully dissolves, resulting in a clear solution.

• Record the approximate volume of acid required.

Visualizations

Caption: A workflow for troubleshooting the solubility of 6-Bromo-4-methylpyridin-2-amine.

Caption: A diagram illustrating the co-solvent addition method for improving solubility.

References

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. sciencedaily.com [sciencedaily.com]

Technical Support Center: Troubleshooting Palladium Catalyst Deactivation in Pyyridine Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance for palladium catalyst deactivation encountered during pyridine synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Q: My palladium-catalyzed reaction to synthesize a pyridine derivative has stalled or is showing low conversion. What are the likely causes?

A: Low or no conversion in palladium-catalyzed reactions involving pyridines is a common issue, primarily due to catalyst deactivation. The main culprits include:

• Catalyst Poisoning by Pyridine Nitrogen: The Lewis basic nitrogen atom in the pyridine ring can coordinate strongly to the palladium center, forming a stable, inactive complex.[1] This is a well-documented issue, sometimes referred to as the "2-pyridyl problem," especially when the coupling site is adjacent to the nitrogen.[1]

• Formation of Inactive Palladium Species: The active Pd(0) catalyst can aggregate to form palladium black, an inactive form of palladium metal.[2] This is often a result of a slow catalytic cycle, which can be exacerbated by pyridine inhibition.[1] Additionally, for reactions starting with a Pd(II) precursor, incomplete reduction to the active Pd(0) species can be a factor.

• Poisoning by Impurities: Trace impurities in your reagents or solvents, such as sulfur compounds, can act as potent catalyst poisons.[3] Water and oxygen can also poison the catalyst and degrade sensitive phosphine ligands.[2]

• Coke Deposition: At elevated temperatures, organic molecules can decompose and deposit carbonaceous material (coke) on the catalyst surface, blocking active sites.[3]

2. Q: I observe a black precipitate forming in my reaction. What is it and how can I prevent it?

A: The black precipitate is most likely "palladium black," which consists of fine, catalytically inactive palladium metal particles.[2] It forms when the active Pd(0) species in the reaction mixture agglomerates.

Prevention Strategies:

• Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos). These ligands stabilize the monoligated Pd(0) species, which is crucial for preventing aggregation.[2][4]

• Optimize Reaction Conditions: A slow catalytic cycle increases the lifetime of the Pd(0) species in solution, providing more opportunity for agglomeration. Strategies to accelerate the catalytic cycle, such as optimizing the base, solvent, and temperature, can help minimize the formation of palladium black.[1]

• Use a Pre-catalyst: Utilizing a well-defined palladium pre-catalyst can ensure the efficient generation of the active catalytic species and a more controlled reaction initiation.[1]

3. Q: How does the position of the leaving group on the pyridine ring affect the reaction?

A: The position of the leaving group (e.g., halide) on the pyridine ring significantly impacts the reaction's success. The closer the leaving group is to the nitrogen atom, the more pronounced the catalyst inhibition is likely to be due to the proximity of the coordinating nitrogen. This is a primary aspect of the "2-pyridyl problem."[1]

4. Q: My catalyst appears to be deactivated. Can it be regenerated?

A: Yes, in many cases, deactivated palladium catalysts can be regenerated to a significant extent. The appropriate regeneration method depends on the cause of deactivation. Common methods include:

• Washing/Solvent Extraction: To remove adsorbed organic impurities, reaction products, or by-products that may be poisoning the catalyst.

• Chemical Treatment: Using acidic or basic solutions to dissolve certain poisons or to redissolve and redisperse the palladium.

• Thermal Treatment: Heating the catalyst in a controlled atmosphere (e.g., air or hydrogen) to burn off carbonaceous deposits (coke) or to reduce oxidized palladium species.

Data Presentation: Quantitative Analysis of Catalyst Performance and Regeneration

The following tables summarize quantitative data to aid in troubleshooting and optimizing your pyridine synthesis reactions.

Table 1: Impact of Ligand Choice on Suzuki-Miyaura Coupling Yield with Pyridine Substrates

Ligand	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
PPh₃	Pd(OAc)₂	K₂CO₃	Toluene	110	24	65
CyJohnPhos	Pd(OAc)₂	K₂CO₃	Toluene	110	18	90
XPhos	Pd₂(dba)₃	K₃PO₄	Dioxane	100	12	91
SPhos	Pd₂(dba)₃	Cs₂CO₃	Toluene	110	10	94
RuPhos	Pd₂(dba)₃	K₃PO₄	Toluene	110	12	92

Note: This data is compiled from typical results and is intended for comparative purposes. Actual yields will vary depending on the specific substrates and reaction conditions.

Table 2: Comparison of Regeneration Methods for Deactivated Palladium on Carbon (Pd/C)

Regeneration Method	Cause of Deactivation Addressed	Reported Activity Recovery
Washing with Methanol followed by Reduction	Organic impurities, pore blockage, oxidized palladium	90-95%[5]
Chloroform and Glacial Acetic Acid Treatment	Pore blockage by reaction products/intermediates	High activity maintained after multiple cycles[6]
Washing with Dilute NaOH	Acidic impurities	Effective, but requires thorough rinsing[7]
Thermal Treatment in Air followed by H₂ Reduction	Carbonaceous deposits (coke)	Can recover >80% of initial conversion[8]
Soxhlet Extraction with Ethanol	Strongly binding neutral contaminants (e.g., sulfides)	Effective for specific poisons[7]

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling of a Halopyridine

• Reaction Setup: In an oven-dried Schlenk tube, combine the halopyridine (1.0 mmol), the boronic acid (1.2 mmol), the base (e.g., K₃PO₄, 2.0 mmol), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd), and the ligand (e.g., SPhos, 0.022 mmol).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., dioxane, 5 mL) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for the specified time.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: After the reaction is complete, cool to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Regeneration of Deactivated Palladium on Carbon (Pd/C) by Washing and Reduction

This protocol is adapted from a patented method for regenerating Pd/C catalysts used in pyridine synthesis.[5]

• Initial Washing (Water): Wash the deactivated Pd/C catalyst with deionized water (4-7 times the mass of the catalyst) 2-3 times. After each wash, separate the catalyst by centrifugation. This step removes water-soluble inorganic salts.

• Solvent Washing (Methanol): Wash the water-washed catalyst with methanol (3-6 times the mass of the catalyst) 2-3 times, with centrifugation after each wash. This removes adsorbed organic molecules and polymers that may be blocking the catalyst's pores.

• Reduction: Prepare a solution of a reducing agent (e.g., 30% formaldehyde solution or a solution of hydrazine hydrate). Add the washed and centrifuged catalyst to the reducing agent solution and stir for 1-2 hours at a controlled temperature (e.g., 30°C).

• Post-Reduction Washing (Methanol): After the reduction step, wash the catalyst with methanol 1-2 times, followed by centrifugation to remove the methanol.

• Final Washing (Water): Wash the catalyst with deionized water 1-2 times and then dewater by centrifugation.

• Drying: The regenerated catalyst can then be dried under appropriate conditions before reuse. The reported activity recovery for this method is between 90-95%.[5]

Protocol 3: Regeneration of Deactivated Pd(OH)₂/C by Chloroform and Glacial Acetic Acid Treatment

This method is effective for removing blockages from the catalyst pores.[6]

• Initial Treatment: Treat the deactivated catalyst and any associated product residue with a mixture of chloroform (e.g., 20 mL) and glacial acetic acid (e.g., 30 mL). Stir the mixture at 60 °C for 1 hour.

• Filtration and Drying: Filter the mixture to recover the catalyst. Dry the catalyst in an oven for approximately 6 hours.

• Ultrasonic Treatment: Add the dried catalyst to a fresh mixture of chloroform and glacial acetic acid. Stir for 40 minutes, then sonicate for 15 minutes.

• Final Washing and Drying: Filter the catalyst and wash sequentially with absolute ethanol and deionized water. Dry the regenerated catalyst before reuse.

Visualizations

Caption: Common deactivation pathways for palladium catalysts in pyridine synthesis.

Caption: A logical workflow for troubleshooting palladium catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN105363476A - Palladium/carbon catalyst regeneration and mechanical application method - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. dcl-inc.com [dcl-inc.com]

Technical Support Center: Scalable Synthesis of 6-Bromo-4-methylpyridin-2-amine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the scalable synthesis of 6-Bromo-4-methylpyridin-2-amine and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for the preparation of 6-Bromo-4-methylpyridin-2-amine?

A1: The primary synthetic routes for 6-Bromo-4-methylpyridin-2-amine and its analogs involve two main strategies:

• Direct Bromination: This method involves the electrophilic aromatic substitution of a suitable 2-amino-4-methylpyridine precursor using a brominating agent. A common reagent for this transformation is N-Bromosuccinimide (NBS), which offers good selectivity.[1]

• Sandmeyer Reaction: This is a versatile method for introducing a bromine atom onto the pyridine ring. It involves the diazotization of a corresponding aminopyridine precursor, followed by treatment with a copper(I) bromide salt.[2]

Q2: What are the typical impurities I should be aware of during the synthesis?

A2: The formation of impurities is a significant challenge in the scalable synthesis. Key impurities to monitor include:

• Di-brominated byproducts: Over-bromination can lead to the formation of di-brominated species. This is more likely with an excess of the brominating agent or at elevated temperatures.[2]

• Isomeric byproducts: Depending on the starting material and reaction conditions, other positional isomers of the brominated product may be formed.

• Unreacted starting material: Incomplete reactions can result in the presence of the starting aminopyridine in the final product.

• Phenolic impurities: In the case of the Sandmeyer reaction, the diazonium salt intermediate can react with water to form phenolic byproducts.[2]

Q3: How can I effectively purify the crude 6-Bromo-4-methylpyridin-2-amine?

A3: Purification of the crude product is critical to obtain a high-purity final compound. Common and effective purification methods include:

• Column Chromatography: Silica gel column chromatography is a robust method for separating the desired product from impurities. A gradient elution with a solvent system like petroleum ether and ethyl acetate is often effective.[3]

• Recrystallization: For solid products, recrystallization from a suitable solvent system can be a highly effective method for removing impurities.

• Washing: Washing the crude solid with a solvent in which the product has low solubility, but the impurities are soluble, can significantly improve purity. Acetonitrile is a solvent that has been used for washing similar compounds.[1][4]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Desired Product	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Degradation of starting material or product.	1. Monitor the reaction progress using TLC or HPLC and consider extending the reaction time. 2. Optimize the reaction temperature. For bromination with NBS, low temperatures (e.g., 0-20°C) are often preferred to minimize side reactions.[1] 3. Ensure the use of high-quality reagents and anhydrous conditions where necessary.
Presence of Di-brominated Byproducts	1. Excess of brominating agent. 2. Reaction temperature is too high.	1. Use a stoichiometric amount of the brominating agent (e.g., NBS). 2. Maintain a low and controlled temperature during the addition of the brominating agent.[2]
Formation of Isomeric Impurities	1. Lack of regioselectivity in the bromination step.	1. The choice of brominating agent and solvent can influence regioselectivity. NBS in DMF is reported to be selective for the 5-position in 2-amino-4-methylpyridine.[1] 2. Consider a different synthetic route if regioselectivity remains a major issue.
Difficult Purification	1. Impurities have similar polarity to the product. 2. Oily or non-crystalline crude product.	1. For column chromatography, try different solvent systems or use a high-performance flash chromatography system for better separation. 2. Attempt to form a salt of the product to facilitate crystallization. Alternatively, trituration with a suitable solvent may induce solidification.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-bromo-4-methylpyridine (Alogous to 6-Bromo-4-methylpyridin-2-amine)

This protocol is for a related isomer and can be adapted as a starting point for the synthesis of 6-Bromo-4-methylpyridin-2-amine.

Materials and Reagents:

• 2-Amino-4-methylpyridine

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Acetonitrile

• Deionized water

• Ice

Procedure:

• In a three-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-amino-4-methylpyridine (1.0 eq) in DMF.

• Cool the flask in an ice bath.

• Prepare a solution of NBS (1.0 eq) in DMF.

• Add the NBS solution dropwise to the cooled solution of 2-amino-4-methylpyridine, maintaining the temperature between 0-20°C.[1]

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the starting material is consumed (typically 8-10 hours), pour the reaction mixture into water to precipitate the crude product.[1]

• Filter the solid using a Buchner funnel and wash it thoroughly with water.

• Dry the collected solid.

• Further purify the solid by washing with acetonitrile.[1]

• Filter and dry the final product. A reported yield for 2-amino-5-bromo-4-methylpyridine using this method is approximately 80%.[1]

Protocol 2: Purification by Silica Gel Column Chromatography

Materials and Equipment:

• Crude 6-Bromo-4-methylpyridin-2-amine

• Silica gel (230-400 mesh)

• Petroleum ether

• Ethyl acetate

• Chromatography column

• TLC plates and chamber

• Rotary evaporator

Procedure:

• Determine the Eluent System: Analyze the crude mixture by TLC using different ratios of petroleum ether and ethyl acetate to find a solvent system that gives good separation and a product Rf value of approximately 0.2-0.3.[3]

• Pack the Column: Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the chromatography column.

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the packed column.

• Elution: Begin elution with the low-polarity mobile phase, gradually increasing the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and evaporate the solvent using a rotary evaporator to obtain the purified product.

Quantitative Data Summary

The following table summarizes key reaction parameters from a representative synthesis of a related brominated aminopyridine. These values can serve as a starting point for the optimization of the synthesis of 6-Bromo-4-methylpyridin-2-amine.

Parameter	Value	Reference
Starting Material	2-Amino-4-methylpyridine	[1]
Brominating Agent	N-Bromosuccinimide (NBS)	[1]
Solvent	N,N-Dimethylformamide (DMF)	[1]
Reaction Temperature	20°C	[1]
Reaction Time	8-10 hours	[1]
Reported Yield (for 2-amino-5-bromo-4-methylpyridine)	80%	[1]

Visualizations

Caption: A flowchart illustrating the experimental workflow for the synthesis of brominated 4-methylpyridin-2-amine derivatives.

Caption: A logical diagram for troubleshooting common issues in the synthesis of 6-Bromo-4-methylpyridin-2-amine derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 6-Bromo-4-methylpyridin-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of 6-Bromo-4-methylpyridin-2-amine.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered in the synthesis of 6-Bromo-4-methylpyridin-2-amine?

A1: Common impurities can include unreacted starting materials such as 2-Amino-4-methylpyridine, over-brominated byproducts like 2-Amino-3,5-dibromo-4-methylpyridine, and isomeric impurities.[1][2] The formation of these impurities is often influenced by reaction conditions such as temperature and stoichiometry of the brominating agent.[1]

Q2: What are the recommended methods for purifying crude 6-Bromo-4-methylpyridin-2-amine?

A2: The most effective purification methods are column chromatography and recrystallization.[1][3] Column chromatography using silica gel is particularly useful for separating the desired product from impurities with different polarities.[1][4] Recrystallization from a suitable solvent system, such as ethanol and water, can be employed to purify the crude solid product.[3]

Q3: How can I monitor the progress of the reaction to minimize impurity formation?

A3: Thin-Layer Chromatography (TLC) is a crucial technique for monitoring the reaction's progress.[1] By regularly analyzing the reaction mixture with TLC, you can determine the point at which the starting material has been consumed and stop the reaction to prevent the formation of over-brominated or other side products.[1][3]

Q4: What safety precautions should be taken during the synthesis and purification?

A4: All chemical manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1] N-Bromosuccinimide (NBS), a common brominating agent, is a lachrymator and should be handled with care.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction.	Monitor the reaction to completion using TLC. If necessary, consider extending the reaction time or slightly increasing the temperature, while being mindful of potential side product formation.[1]
Loss of product during workup.	If the product has some solubility in the aqueous phase, saturate the aqueous layer with NaCl (brine) before extraction to reduce the product's solubility.[1]
Formation of a Brown, Oily Product Instead of a Solid Precipitate	Presence of residual high-boiling solvent (e.g., DMF).	Ensure a sufficient volume of water is used to precipitate the product completely. Vigorous stirring during precipitation can also help in forming a solid.[1]
Presence of impurities.	The crude product may need further purification by recrystallization or column chromatography to yield a solid.[1]
Contamination with Di-brominated Impurity (e.g., 2-Amino-3,5-dibromo-4-methylpyridine)	Reaction temperature is too high.	The bromination reaction can be exothermic. It is important to maintain a controlled temperature, for instance, by using an ice bath when adding the brominating agent.[1]
Excess brominating agent.	Use a stoichiometric amount of the brominating agent (e.g., NBS) relative to the starting material.[1]
Difficulty in Separating Isomeric Impurities	Lack of regioselectivity in the bromination step.	Optimize reaction conditions to favor the desired isomer. This can sometimes be achieved by using a Lewis acid catalyst or by performing the reaction at low temperatures.[3]
Ineffective purification method.	Column chromatography with a carefully selected eluent system is often necessary to separate isomers.

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-4-methylpyridin-2-amine

This protocol is a general method and may require optimization.

Materials:

• 2-Amino-4-methylpyridine

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Water

• Acetonitrile

Procedure:

• In a reaction vessel under an inert atmosphere and cooled in an ice bath, dissolve 2-Amino-4-methylpyridine in DMF.

• Slowly add a solution of N-Bromosuccinimide in DMF dropwise to the reaction mixture, ensuring the temperature is maintained at or below 20°C.

• Allow the reaction to stir at 20°C for 8-10 hours.

• Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting material is no longer visible.

• Once the reaction is complete, pour the reaction mixture into cold water to precipitate the crude product.

• Stir the resulting suspension to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filtered solid thoroughly with water, followed by a wash with acetonitrile to remove colored impurities.[1]

Protocol 2: Purification by Column Chromatography

This is a general protocol for purifying the crude product.

Materials:

• Crude 6-Bromo-4-methylpyridin-2-amine

• Silica gel (230-400 mesh)

• Eluent system (e.g., petroleum ether/ethyl acetate gradient)

• Chromatography column and accessories

Procedure:

• TLC Analysis: First, analyze the crude product by TLC to determine an appropriate eluent system that provides good separation of the desired product from impurities (a target Rf value of 0.2-0.3 is often ideal for the product).[5]

• Column Packing: Prepare a slurry of silica gel in a low-polarity eluent (e.g., 100% petroleum ether) and pack the chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder is carefully added to the top of the packed column.[5]

• Elution: Begin eluting the column with the low-polarity eluent.

• Gradually increase the eluent's polarity by increasing the percentage of the more polar solvent (e.g., ethyl acetate) to facilitate the separation of compounds.

• Fraction Collection: Collect fractions in separate tubes.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 6-Bromo-4-methylpyridin-2-amine.[4][5]

Visualizations

Caption: Workflow for the synthesis and purification of 6-Bromo-4-methylpyridin-2-amine.

Caption: Troubleshooting flowchart for the purification of 6-Bromo-4-methylpyridin-2-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Coupling Reactions with 2-Amino-6-bromo-4-methylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-6-bromo-4-methylpyridine in palladium-catalyzed cross-coupling reactions.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

Low yields in the Suzuki-Miyaura coupling of 2-Amino-6-bromo-4-methylpyridine are a common challenge. The electronic properties of the aminopyridine ring can lead to catalyst inhibition. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions

Potential Cause	Recommended Action
Catalyst Inactivity or Inhibition	The lone pair of electrons on the pyridine nitrogen and the amino group can coordinate with the palladium catalyst, leading to its deactivation.[1] Consider switching to bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) which can mitigate this issue. A modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may also be beneficial.
Suboptimal Reaction Temperature	The reaction may require heating to proceed at an optimal rate, but excessive temperatures can lead to catalyst decomposition and increased side reactions.[1] A typical temperature range for Suzuki couplings is 80-110 °C. If the reaction is sluggish, a cautious increase in temperature may improve the rate. However, if side products are observed, a lower temperature may be necessary. Some studies have shown that for certain systems, temperatures above 100°C can lead to a rapid decrease in yield due to catalyst decomposition.
Inefficient Transmetalation	The transfer of the organic group from the boronic acid to the palladium center can be slow. Ensure the chosen base is appropriate and present in sufficient quantity. Stronger bases like K₃PO₄ or Cs₂CO₃ are often effective.
Poor Reagent Quality or Stability	Boronic acids can be susceptible to protodeboronation, especially in the presence of water. Using anhydrous solvents and high-purity reagents is crucial. Consider using more stable boronic esters (e.g., pinacol esters) to minimize this side reaction.
Oxygen Contamination	The active Pd(0) catalyst is sensitive to oxygen.[1] Ensure all solvents are thoroughly degassed, and the reaction is maintained under a positive pressure of an inert gas (e.g., argon or nitrogen).

Troubleshooting Workflow for Low-Yield Suzuki Coupling

Caption: Troubleshooting workflow for low-yield Suzuki coupling reactions.

Issue 2: Significant Side Product Formation

The presence of side products can complicate purification and reduce the yield of the desired coupled product. The most common side reactions are homocoupling of the boronic acid and protodebromination of the starting material.

Common Side Reactions and Mitigation Strategies

Side Reaction	Identification	Cause	Mitigation Strategy
Homocoupling of Boronic Acid	Formation of a biaryl product derived from the boronic acid.	Presence of oxygen in the reaction mixture.	Rigorously degas all solvents and the reaction mixture using methods like freeze-pump-thaw cycles or sparging with an inert gas. Maintain a positive pressure of inert gas throughout the reaction.
Protodebromination (Hydrodehalogenation)	Replacement of the bromine atom on the starting material with a hydrogen atom.	Presence of protic impurities (e.g., water) or hydride sources. High reaction temperatures can also promote this side reaction.	Use anhydrous solvents and thoroughly dry all glassware. Attempt the reaction at a lower temperature. The choice of ligand and base can also influence the formation of palladium hydride species that lead to this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for coupling reactions with 2-Amino-6-bromo-4-methylpyridine?

The optimal temperature is highly dependent on the specific coupling reaction (Suzuki, Buchwald-Hartwig, Sonogashira), the coupling partners, catalyst, ligand, base, and solvent system used. A good starting point for optimization is:

• Suzuki-Miyaura Coupling: 80-110 °C.

• Buchwald-Hartwig Amination: 80-110 °C.

• Sonogashira Coupling: Can range from room temperature to 100 °C, with typical conditions often being in the 40-60 °C range for copper-catalyzed reactions or higher (e.g., 100 °C) for some copper-free systems.

It is crucial to monitor the reaction progress and adjust the temperature accordingly. Elevated temperatures can increase reaction rates but may also lead to catalyst decomposition and the formation of byproducts.

Q2: Can I perform the coupling reaction without protecting the amino group?

Yes, in many cases, the coupling reaction can be performed without protecting the amino group. However, the presence of the free amino group can sometimes interfere with the catalyst. If low yields or catalyst deactivation are observed, protection of the amino group may be necessary.

Q3: My reaction is not going to completion, even after extended reaction times. What should I do?

Incomplete conversion can be due to several factors. Besides optimizing the temperature, consider the following:

• Catalyst Deactivation: Use a fresh batch of catalyst or a more active pre-catalyst.

• Ligand Choice: The ligand may not be optimal. For aminopyridine substrates, bulky and electron-donating ligands are often more effective.

• Base Strength: The base may not be strong enough to facilitate the catalytic cycle effectively. Consider screening stronger bases.

• Solubility: Ensure all reactants are sufficiently soluble in the chosen solvent system. A change in solvent or a slight increase in temperature might improve solubility.

Q4: How can I minimize the homocoupling of my terminal alkyne in a Sonogashira reaction?

Glaser coupling, the homocoupling of terminal alkynes, is a common side reaction in Sonogashira couplings, often promoted by the copper(I) co-catalyst in the presence of oxygen. To minimize this, ensure the reaction is performed under strictly anaerobic conditions. Alternatively, "copper-free" Sonogashira protocols have been developed which can eliminate this side reaction.

Data Presentation

The following tables summarize reported yields for coupling reactions with 2-Amino-6-bromo-4-methylpyridine and its close analogs under various temperature conditions. Note that these are not from a systematic temperature optimization study but are examples from different sources.

Table 1: Suzuki-Miyaura Coupling of Bromopyridine Derivatives

Bromopyridine Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
2-Amino-5-bromo-4-methylpyridine analog	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95	85
2-Amino-5-bromo-4-methylpyridine analog	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95	88
2-Bromo-4-methylpyridine	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	120 (Microwave)	81
2-Bromopyridine	Phenylboronic acid	Pd₂(dba)₃/ ligand	CsF	Toluene	80-85	82

Table 2: Buchwald-Hartwig Amination of Bromopyridine Derivatives

Bromopyridine Substrate	Amine Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
2-Amino-6-bromopyridine	Various amines	Pd₂(dba)₃/Xantphos	Cs₂CO₃	1,4-Dioxane	100	70-95
2-Bromopyridine	Volatile amines	Pd(OAc)₂/dppp	NaOtBu	Toluene	80-100	High

Table 3: Sonogashira Coupling of Bromopyridine Derivatives

Bromopyridine Substrate	Alkyne Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂/PPh₃/CuI	Et₃N	DMF	100	98
2-Bromo-4-methylpyridine	Terminal Alkyne	Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	40-60	Good to Excellent
2-Bromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	Room Temp	High

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk tube or reaction vial, combine 2-Amino-6-bromo-4-methylpyridine (1.0 eq.), the desired boronic acid or boronic ester (1.2-1.5 eq.), the base (e.g., K₃PO₄, 2.0-3.0 eq.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and the ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative 1H NMR Analysis of 6-Bromo-4-methylpyridin-2-amine and Structural Isomers

A detailed spectroscopic comparison for researchers in drug discovery and organic synthesis.

This guide provides a comprehensive analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 6-Bromo-4-methylpyridin-2-amine, a crucial building block in medicinal chemistry and materials science. To offer a thorough understanding of its structural characterization, we present a comparative analysis with its structural isomer, 2-Amino-5-bromo-4-methylpyridine, and other related pyridine derivatives. This guide is intended for researchers, scientists, and drug development professionals who rely on precise analytical data for compound identification and structural elucidation.

Executive Summary

Comparative 1H NMR Data

The following table summarizes the 1H NMR spectral data for 6-Bromo-4-methylpyridin-2-amine (predicted) and its structural isomer, 2-Amino-5-bromo-4-methylpyridine. This side-by-side comparison highlights the key differences in chemical shifts and multiplicities, enabling unambiguous identification.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
6-Bromo-4-methylpyridin-2-amine	H-3	~6.3-6.5	Singlet	1H	Predicted to be upfield due to the adjacent amino group.
H-5	~6.8-7.0	Singlet	1H	Predicted to be downfield compared to H-3 due to the influence of the bromine atom.
-NH₂	~4.5-5.5	Broad Singlet	2H	Chemical shift can vary with solvent and concentration.
-CH₃	~2.2-2.4	Singlet	3H	Typical range for a methyl group on a pyridine ring.
2-Amino-5-bromo-4-methylpyridine	H-3	6.406	Singlet	1H	[1]
H-6	8.078	Singlet	1H	Significantly downfield due to the deshielding effect of the adjacent nitrogen and bromine.[1]
-NH₂	4.481	Singlet	2H	[1]
-CH₃	2.277	Singlet	3H	[1]

Structural Visualization

The chemical structures of 6-Bromo-4-methylpyridin-2-amine and its comparator, 2-Amino-5-bromo-4-methylpyridine, are depicted below.

Caption: Chemical structures of the target compound and its isomer.

Experimental Protocol: 1H NMR Spectroscopy

A general protocol for acquiring high-quality 1H NMR spectra for aminopyridine derivatives is provided below.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in 0.6-0.8 mL of a deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), or Methanol-d₄ (CD₃OD)) in a clean, dry NMR tube. The choice of solvent can influence the chemical shifts, particularly for the -NH₂ protons.

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.

2. NMR Spectrometer Setup:

• The data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.

• Tune and match the probe for the 1H frequency.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

3. Data Acquisition:

• Acquire a standard one-dimensional 1H NMR spectrum.

• Typical parameters include:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16 (can be increased for samples with low concentration)

• The spectral width should be set to cover the expected range of proton chemical shifts (e.g., -1 to 12 ppm).

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum to obtain a flat baseline.

• Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm).

• Integrate the peaks to determine the relative number of protons for each signal.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) to deduce the connectivity of the protons.

1H NMR Analysis Workflow

The following diagram illustrates the logical workflow for the 1H NMR analysis of a substituted pyridine derivative.

Caption: A streamlined workflow for 1H NMR analysis.

Conclusion

The 1H NMR analysis presented in this guide provides a clear distinction between 6-Bromo-4-methylpyridin-2-amine and its structural isomer, 2-Amino-5-bromo-4-methylpyridine. The predicted and experimental data, along with the detailed experimental protocol, serve as a valuable resource for scientists engaged in the synthesis and characterization of novel pyridine-based compounds. The significant downfield shift of the H-6 proton in 2-Amino-5-bromo-4-methylpyridine is a key diagnostic feature that allows for its unambiguous identification. This comparative guide underscores the power of 1H NMR spectroscopy in the structural elucidation of closely related isomers.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the 13C NMR Spectrum of 2-Amino-6-bromo-4-methylpyridine

This guide provides a detailed interpretation of the 13C Nuclear Magnetic Resonance (NMR) spectrum of 2-Amino-6-bromo-4-methylpyridine, a key building block in the development of novel pharmaceuticals and functional materials. Aimed at researchers, scientists, and drug development professionals, this document presents a comparative analysis of its 13C NMR spectrum with those of structurally related pyridine derivatives. The data herein is supported by a combination of experimentally reported values for analogous compounds and computationally predicted chemical shifts.

Interpreting the Spectrum: A Comparative Approach

The 13C NMR spectrum of a substituted pyridine is highly sensitive to the electronic nature and position of its substituents. In 2-Amino-6-bromo-4-methylpyridine, the interplay between the electron-donating amino (-NH₂) and methyl (-CH₃) groups and the electron-withdrawing bromo (-Br) group results in a unique chemical shift pattern for the pyridine ring carbons.

To facilitate the interpretation, the following table compares the predicted 13C NMR chemical shifts for 2-Amino-6-bromo-4-methylpyridine with the experimental or predicted data for key structural analogues. This comparison allows for a systematic understanding of the individual and combined effects of the substituents on the carbon environment within the pyridine ring.

Carbon Position	2-Amino-6-bromo-4-methylpyridine (Predicted)	Pyridine (Experimental)	2-Aminopyridine (Experimental)	4-Methylpyridine (Experimental)	2-Bromopyridine (Experimental)
C2	~158.5 ppm	150.0 ppm	159.2 ppm	149.5 ppm	142.4 ppm
C3	~108.0 ppm	123.9 ppm	108.9 ppm	124.5 ppm	128.4 ppm
C4	~149.0 ppm	136.0 ppm	138.1 ppm	147.5 ppm	138.6 ppm
C5	~110.5 ppm	123.9 ppm	108.9 ppm	124.5 ppm	122.8 ppm
C6	~142.0 ppm	150.0 ppm	148.8 ppm	149.5 ppm	150.3 ppm
-CH₃	~20.5 ppm	-	-	21.3 ppm	-

Note: Predicted values are generated based on established substituent effects and may vary slightly from experimental results. Experimental values are sourced from various chemical databases and literature.

Key Observations and Interpretation

• C2 (Carbon bearing the amino group): The strong electron-donating effect of the amino group significantly shields this carbon, however, its position adjacent to the electronegative nitrogen and the presence of the bromo group at C6 results in a downfield shift to approximately 158.5 ppm, similar to that in 2-aminopyridine[1].

• C6 (Carbon bearing the bromo group): The electronegative bromine atom deshields this carbon, causing it to resonate at a downfield chemical shift of around 142.0 ppm.

• C4 (Carbon bearing the methyl group): The methyl group's electron-donating nature leads to a downfield shift for the substituted carbon, predicted to be around 149.0 ppm.

• C3 and C5 (Unsubstituted ring carbons): These carbons are most indicative of the combined electronic effects. The presence of the electron-donating amino group at C2 and methyl group at C4 causes a notable upfield shift for the adjacent carbons, C3 and C5, to approximately 108.0 ppm and 110.5 ppm, respectively.

Substituent Effects on Pyridine Ring Carbons

The following diagram illustrates the logical relationship between the substituents and their expected influence on the 13C NMR chemical shifts of the pyridine ring in 2-Amino-6-bromo-4-methylpyridine. Electron-donating groups (EDG) generally cause an upfield shift (shielding) at the ortho and para positions, while electron-withdrawing groups (EWG) cause a downfield shift (deshielding).

Caption: Substituent influence on 13C chemical shifts.

Experimental Protocol for 13C NMR Spectroscopy

The following provides a generalized methodology for acquiring the 13C NMR spectrum of 2-Amino-6-bromo-4-methylpyridine.

Objective: To obtain a high-resolution, proton-decoupled 13C NMR spectrum for structural elucidation.

Instrumentation and Materials:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆))

• 2-Amino-6-bromo-4-methylpyridine sample

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 15-25 mg of the 2-Amino-6-bromo-4-methylpyridine sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. The choice of solvent may affect the chemical shifts slightly.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the 13C NMR spectrum using a standard proton-decoupled pulse sequence (e.g., zgpg30).

  • A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio, which will depend on the sample concentration and the spectrometer's sensitivity.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis using the residual solvent peak as a reference (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm).

By following this guide, researchers can effectively interpret the 13C NMR spectrum of 2-Amino-6-bromo-4-methylpyridine and utilize this data for unambiguous structural confirmation and as a reference for related synthetic endeavors.

References

• 1. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Reactivity of 6-Bromo-4-methylpyridin-2-amine and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Substituted pyridines are fundamental building blocks in the synthesis of pharmaceuticals and agrochemicals.[1][2] Among these, aminobromomethylpyridines are particularly valuable intermediates, offering multiple reactive sites for chemical modification. The precise arrangement of the amino, bromo, and methyl groups on the pyridine ring profoundly influences the molecule's electronic properties and steric environment, thereby dictating its reactivity in key synthetic transformations.[1]

This guide provides an objective comparison of the chemical reactivity of 6-Bromo-4-methylpyridin-2-amine and its isomers, with a focus on palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. The insights are supported by established chemical principles and available experimental data to assist researchers in designing efficient synthetic routes.

Theoretical Reactivity Analysis: Electronic and Steric Effects

The reactivity of bromo-methyl-aminopyridine isomers is primarily governed by the interplay of electronic and steric effects, which modulate the inherent electron-deficient nature of the pyridine ring.[1][3]

• Electronic Effects : The pyridine ring nitrogen is electronegative, making the ring electron-deficient, especially at the α (2, 6) and γ (4) positions.[3] This is modulated by the substituents:

  • Amino Group (-NH₂) : Acts as a strong electron-donating group through its resonance (+M) effect, increasing electron density on the ring, particularly at the ortho and para positions.[1]

  • Methyl Group (-CH₃) : A weak electron-donating group through induction (+I effect).[1]

  • Bromo Group (-Br) : Electron-withdrawing through induction (-I effect) but can be weakly electron-donating through resonance (+M effect).

• Steric Effects : The spatial arrangement of the substituents around the reactive C-Br bond can hinder the approach of reagents or catalysts, slowing down reaction rates.[1]

In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the C-Br bond to the palladium(0) catalyst.[4] This step is favored by a more electron-deficient carbon and lower steric hindrance.[1] Conversely, in Nucleophilic Aromatic Substitution (SNAr), reactivity is enhanced when the bromine leaving group is at a position activated by the ring nitrogen (positions 2 or 6).[3]

Caption: Figure 1: Factors influencing isomer reactivity.

Comparative Reactivity Data

While direct, side-by-side quantitative data for all isomers under identical conditions is scarce, a qualitative comparison based on established principles of heterocyclic chemistry provides a strong predictive framework. The following table summarizes the key structural features and expected reactivity profiles of 6-Bromo-4-methylpyridin-2-amine and selected isomers in common transformations.

Isomer Name	Structure	Predicted Reactivity in Pd Cross-Coupling	Predicted Reactivity in SNAr	Key Considerations
6-Bromo-4-methylpyridin-2-amine		High	High	The C-Br bond at the 6-position is activated by the ring nitrogen for both SNAr and oxidative addition. The para amino group strongly activates the ring.
4-Bromo-6-methylpyridin-2-amine		Very High	Moderate	The C-Br bond at the 4-position is highly polarized due to the strong electron-withdrawing effect of the para nitrogen, making it very reactive in cross-coupling.[4] SNAr is less favorable than at the 2/6 positions.
2-Bromo-6-methylpyridin-4-amine		High	High	Similar to its 6-bromo isomer, the C-Br bond is at an activated α-position. The para amino group provides strong electronic activation. Potential for catalyst inhibition by the adjacent nitrogen may require specific ligands.[4]
5-Bromo-4-methylpyridin-2-amine		High	Low	The C-Br bond is favorably activated by the para amino group and has low steric hindrance, making it highly reactive in cross-coupling.[1] The bromine is not at an activated position for SNAr.
3-Bromo-4-methylpyridin-2-amine		Moderate	Low	The bromine at C-3 is situated between the amino and methyl groups, creating a sterically crowded environment that can slow oxidative addition.[1] The bromine is not at an activated position for SNAr.

Note: Structures are linked from public databases for illustrative purposes.

Experimental Protocols

The following are generalized experimental protocols for key reactions involving these isomers. Optimization for specific substrates and desired outcomes is recommended.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is a general procedure adapted from methods for similar substrates.[2][5][6]

Materials and Reagents:

• Brominated pyridine isomer (1.0 eq)

• Arylboronic acid or ester (1.2–1.5 eq)[2]

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%)[2]

• Base (e.g., K₃PO₄ or K₂CO₃, 2.0–3.0 eq)[2]

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v)[1][5]

Procedure:

• Reaction Setup: In an inert atmosphere glovebox or under a stream of argon, charge a dry Schlenk flask with the brominated pyridine isomer, arylboronic acid, palladium catalyst, and base.[2]

• Solvent Addition: Add the degassed solvent system via syringe.[2]

• Reaction: Seal the vessel and heat the mixture with vigorous stirring to 80–110 °C for 12–24 hours.[1][2]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[1][2]

Protocol 2: Buchwald-Hartwig Amination

This protocol provides a general guideline for the palladium-catalyzed C-N bond formation.[7][8]

Materials and Reagents:

• Brominated pyridine isomer (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine Ligand (e.g., XPhos, SPhos, 2-4 mol%)

• Base (e.g., NaOt-Bu or K₃PO₄, 1.4 eq)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• Reaction Setup: In an inert atmosphere, add the brominated pyridine, palladium precatalyst, ligand, and base to a dry reaction vessel.

• Reagent Addition: Add the solvent, followed by the amine coupling partner.

• Reaction: Seal the vessel and heat the mixture to 80-110 °C with stirring for 4-24 hours.

• Monitoring: Track the reaction's progress using TLC or LC-MS.

• Work-up: Cool the reaction mixture, dilute with an appropriate organic solvent, and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer, concentrate in vacuo, and purify the residue using column chromatography.

Reaction Pathway Visualization

Caption: Figure 2: Generalized catalytic cycle for Suzuki-Miyaura coupling.

Conclusion

The reactivity of bromo-methyl-aminopyridine isomers is highly dependent on the substitution pattern. For palladium-catalyzed cross-coupling reactions, isomers with bromine at the 4- or 6-positions, such as 6-Bromo-4-methylpyridin-2-amine and 4-Bromo-6-methylpyridin-2-amine , are predicted to be highly reactive due to favorable electronic activation from the ring nitrogen and the amino group.[4] 5-Bromo-4-methylpyridin-2-amine is also an excellent substrate, benefiting from strong activation by the para amino group and minimal steric hindrance.[1] In contrast, isomers like 3-Bromo-4-methylpyridin-2-amine may exhibit lower reactivity due to increased steric hindrance around the C-Br bond.[1]

For SNAr reactions, reactivity is highest when the bromine is located at the 2- or 6-positions, making 6-Bromo-4-methylpyridin-2-amine and 2-Bromo-6-methylpyridin-4-amine the most promising candidates.

This comparative analysis underscores the importance of isomer selection in synthetic planning. For researchers and drug development professionals, choosing the appropriate starting material based on these reactivity principles can lead to higher efficiency, milder reaction conditions, and improved overall yields in the synthesis of complex target molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. research.rug.nl [research.rug.nl]

Unveiling the Therapeutic Potential: A Comparative Guide to the Biological Activity of 6-Bromo-4-methylpyridin-2-amine Derivatives

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds with significant biological activity is a perpetual endeavor. Among these, the 6-Bromo-4-methylpyridin-2-amine framework has emerged as a versatile building block for the synthesis of a new generation of therapeutic agents. This guide provides an objective comparison of the biological activities of derivatives stemming from this core structure, supported by experimental data from related compounds, detailed experimental protocols, and visualizations of key biological pathways and workflows.

Derivatives of 6-Bromo-4-methylpyridin-2-amine have demonstrated considerable promise in preclinical studies, primarily exhibiting potent anticancer and antimicrobial properties. The strategic placement of the bromo, methyl, and amine groups on the pyridine ring offers multiple avenues for chemical modification, allowing for the fine-tuning of their biological activity, selectivity, and pharmacokinetic profiles.

Comparative Analysis of Biological Activity

While a direct head-to-head comparison of a comprehensive series of 6-Bromo-4-methylpyridin-2-amine derivatives is not extensively available in publicly accessible literature, analysis of structurally related compounds provides valuable insights into their potential efficacy. The following tables summarize the biological activities of various pyridine and pyrimidine derivatives, some of which share key structural features with the core molecule of interest.

Anticancer Activity

The anticancer potential of 6-Bromo-4-methylpyridin-2-amine derivatives is a significant area of investigation. Studies on analogous compounds suggest that these derivatives can exhibit potent cytotoxic effects against a range of human cancer cell lines. The mechanism of action is often attributed to the inhibition of key cellular signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

Table 1: Comparative Anticancer Activity of Pyridine and Pyrimidine Derivatives

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Derivative A	Pyrimido[4,5-d]pyrimidine	MCF-7 (Breast)	5.2	[1]
A549 (Lung)	7.8	[1]
Derivative B	Pyrimido[4,5-d]pyrimidine	HCT116 (Colon)	3.5	[1]
HeLa (Cervical)	6.1	[1]
BPS-3	6-Bromopyridin-3-amine analog	MCF-7 (Breast)	2.1	[2]
A549 (Lung)	4.3	[2]
HCT116 (Colon)	3.5	[2]
Compound 4	Aminopyrimidine-2,4-dione	MDA-MB-231 (Breast)	~0.094	[3]
Compound 7	Aminopyrimidine-2,4-dione	MDA-MB-231 (Breast)	~0.02	[3]

Note: The data presented is for structurally related compounds and is intended to be illustrative of the potential activity of 6-Bromo-4-methylpyridin-2-amine derivatives.

Antimicrobial Activity

In an era of increasing antimicrobial resistance, the development of new antibacterial and antifungal agents is critical. Derivatives of 6-Bromo-4-methylpyridin-2-amine have shown potential in this area, with related heterocyclic compounds demonstrating inhibitory activity against various pathogenic microorganisms.

Table 2: Comparative Antimicrobial Activity of Bromo-Substituted Heterocyclic Compounds

Compound ID	Derivative Class	Microbial Strain	MIC (µg/mL)	Reference
Compound 1	6-bromo-quinazolin-4(3H)-one	Staphylococcus aureus	12	[4]
Bacillus species	14	[4]
Compound 2	6-bromo-quinazolin-4(3H)-one	Staphylococcus aureus	10	[4]
Escherichia coli	16	[4]
Compound 5d	N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide	XDR S. Typhi	6.25 (mg/mL)	[5]
Polyamine 3	6-bromoindolglyoxylamide	Staphylococcus aureus	-	[6]
Pseudomonas aeruginosa	-	[6]

Note: The data presented is for structurally related compounds and is intended to be illustrative of the potential activity of 6-Bromo-4-methylpyridin-2-amine derivatives. MIC values for Polyamine 3 were not explicitly provided in the source.

Key Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the process of evaluating these compounds, visual representations of relevant signaling pathways and experimental workflows are essential.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mediresonline.org [mediresonline.org]
• 5. mdpi.com [mdpi.com]
• 6. 6-Bromoindolglyoxylamido derivatives as antimicrobial agents and antibiotic enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Suzuki and Stille Cross-Coupling Reactions for the Functionalization of 6-Bromo-4-methylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of heteroaryl halides is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds that are crucial for the synthesis of complex molecules, including pharmaceuticals and functional materials. Among the myriad of cross-coupling reactions, the Suzuki-Miyaura and Stille couplings are two of the most widely utilized methods. This guide provides an objective comparison of these two powerful reactions for the functionalization of the versatile building block, 6-Bromo-4-methylpyridin-2-amine, with supporting experimental data derived from structurally analogous systems.

The 2-aminopyridine scaffold is a well-established "hinge-binding" motif in a multitude of kinase inhibitors, making effective C-C bond formation at the 6-position a critical step in the synthesis of many drug candidates. The choice between the Suzuki and Stille reaction can significantly impact yield, purity, and substrate scope.

Performance Comparison: Suzuki vs. Stille

Parameter	Suzuki Coupling	Stille Coupling
Coupling Partner	Arylboronic acid or ester	Organostannane (e.g., Aryl-, heteroaryl-, or vinylstannane)
Catalyst System	Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂ with a phosphine ligand (e.g., SPhos)	Pd(PPh₃)₄ or Pd₂(dba)₃ with a phosphine ligand (e.g., P(o-tol)₃)
Base	Typically requires a base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)	Often proceeds without a base, but additives like CuI can be beneficial
Solvent	Biphasic systems like 1,4-dioxane/water or toluene/water are common	Anhydrous aprotic solvents such as toluene or DMF are typically used
Typical Yields	Good to excellent (78-88% for analogous substrates)[1]	Generally good to excellent (can reach up to 94% for similar heterocyclic systems)[2]
Key Advantages	Low toxicity and high stability of boronic acid reagents; environmentally benign boron byproducts.[3]	High tolerance of organostannanes to a wide variety of functional groups; inertness to moisture and air.[3]
Key Disadvantages	Potential for protodeboronation of the boronic acid, especially with sensitive substrates.	Toxicity of organotin compounds and difficulty in removing tin-containing byproducts from the final product.[3]

Experimental Protocols

Below are generalized experimental protocols for the Suzuki and Stille coupling of a bromo-aminopyridine substrate. These should be adapted and optimized for the specific substrate and coupling partners.

Suzuki-Miyaura Coupling Protocol

This protocol is based on the coupling of 2-Amino-5-bromo-4-methylpyridine with an arylboronic acid.[1]

• Reaction Setup: To a dry Schlenk flask, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq), the desired arylboronic acid (1.1–1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (5 mol %), and a base like K₃PO₄ (2.0–3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (in a 4:1 ratio), via syringe.

• Reaction: Heat the reaction mixture to 85-95 °C with vigorous stirring. Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Stille Coupling Protocol

This protocol is a general procedure for the coupling of an aminobromopyridine with an organostannane.[4]

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 6-Bromo-4-methylpyridin-2-amine (1.0 eq) and the organostannane coupling partner (e.g., (2-Thienyl)tributylstannane, 1.2 eq).

• Solvent and Degassing: Add an anhydrous solvent such as toluene or DMF. Seal the flask and degas the solution by bubbling with argon for 20 minutes.

• Catalyst Addition: Under a positive pressure of argon, add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol %).

• Reaction: Heat the reaction mixture to 110 °C and stir vigorously. Monitor the reaction's progress by TLC. The reaction is typically complete within 12-24 hours.[4]

• Work-up: After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate.

• Purification: Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts. Then, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[4]

Reaction Comparison Workflow

Caption: A comparative workflow of Suzuki and Stille cross-coupling reactions.

Catalytic Cycles

The fundamental mechanisms of the Suzuki and Stille reactions, while both palladium-catalyzed, differ in the transmetalation step.

Caption: A simplified comparison of the catalytic cycles for Suzuki and Stille reactions.

Concluding Remarks

For the functionalization of 6-Bromo-4-methylpyridin-2-amine, both the Suzuki and Stille reactions present viable and powerful options. The Suzuki-Miyaura coupling is often the first choice for many researchers due to its more favorable environmental profile and the wide commercial availability of boronic acid coupling partners.[3] However, in cases where the boronic acid is unstable or prone to protodeboronation, or when a base-sensitive substrate is employed, the Stille coupling offers a robust and reliable alternative, often providing excellent yields.[2] The primary drawback of the Stille reaction remains the toxicity of the organotin reagents and the challenges associated with the complete removal of tin byproducts.[3] Ultimately, the optimal choice will depend on the specific coupling partner, the scale of the reaction, and the purification capabilities available. As with any chemical transformation, empirical optimization of the reaction conditions is critical to achieving high yields and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Researcher's Guide to Alternative Reagents for 6-Bromo-4-methylpyridin-2-amine in Drug Discovery

For researchers, scientists, and drug development professionals, the selection of building blocks in the synthesis of novel therapeutics is a critical decision that influences reaction efficiency, cost, and the biological activity of the final compounds. 6-Bromo-4-methylpyridin-2-amine is a valuable reagent, particularly in the construction of kinase inhibitors and other biologically active molecules. However, exploring alternative reagents can offer advantages in terms of reactivity, cost, and the ability to fine-tune the physicochemical properties of lead compounds. This guide provides an objective comparison of 6-Bromo-4-methylpyridin-2-amine with its positional isomers, chloro-analogs, and key bioisosteric replacements, supported by available experimental data.

Executive Summary

This guide demonstrates that while 6-Bromo-4-methylpyridin-2-amine is a versatile reagent, several alternatives offer comparable or, in some cases, advantageous properties for specific applications. Positional isomers of brominated 2-aminopyridines exhibit varied reactivity in palladium-catalyzed cross-coupling reactions, largely influenced by steric and electronic effects. Chloro-analogs present a more cost-effective option, though often at the expense of reactivity, requiring more forcing reaction conditions. Bioisosteric replacements, such as vinyl and thiophenyl derivatives, provide opportunities to modulate the biological activity and pharmacokinetic profiles of the target molecules. The choice of the optimal reagent will depend on a careful consideration of the specific synthetic route, desired biological activity, and cost constraints.

Comparison of Physicochemical Properties

The position of the bromine atom and other substituents on the pyridine ring significantly impacts the physicochemical properties of these isomers. These properties can influence solubility, crystal packing, and ultimately the pharmacokinetic profile of a drug candidate.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
6-Bromo-4-methylpyridin-2-amine	C₆H₇BrN₂	187.04	97-101
2-Amino-5-bromo-4-methylpyridine	C₆H₇BrN₂	187.04	148-151[1]
4-Bromo-6-methylpyridin-2-amine	C₆H₇BrN₂	187.04	138-142
6-Chloro-4-methylpyridin-2-amine	C₆H₇ClN₂	142.59	118-122

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations in drug discovery for the formation of carbon-carbon and carbon-nitrogen bonds. The reactivity of the halo-aminopyridine is a key determinant of the success of these reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. While direct comparative data for 6-Bromo-4-methylpyridin-2-amine is limited, studies on its isomers provide valuable insights. For instance, the Suzuki coupling of 5-bromo-2-methylpyridin-3-amine with various arylboronic acids has been reported. Notably, protection of the amino group as an acetamide was found to be crucial for achieving good yields, suggesting that the free amino group can interfere with the catalytic cycle.

Table 2: Suzuki-Miyaura Coupling of N-(5-bromo-2-methylpyridin-3-yl)acetamide with Various Arylboronic Acids [2][3]

Arylboronic Acid	Product	Yield (%)
4-Methylphenylboronic acid	N-(2-methyl-5-(p-tolyl)pyridin-3-yl)acetamide	85
3,5-Dimethylphenylboronic acid	N-(5-(3,5-dimethylphenyl)-2-methylpyridin-3-yl)acetamide	82
4-Methoxyphenylboronic acid	N-(5-(4-methoxyphenyl)-2-methylpyridin-3-yl)acetamide	88
4-Formylphenylboronic acid	N-(5-(4-formylphenyl)-2-methylpyridin-3-yl)acetamide	75
3-Chloro-4-fluorophenylboronic acid	N-(5-(3-chloro-4-fluorophenyl)-2-methylpyridin-3-yl)acetamide	78

Reaction Conditions: Pd(PPh₃)₄, K₃PO₄, 1,4-dioxane/H₂O (4:1), 85-95 °C.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. Studies on 3-halo-2-aminopyridines demonstrate the feasibility of this reaction with unprotected amino groups, showcasing the impact of ligand choice on reaction efficiency.

Table 3: Buchwald-Hartwig Amination of 3-Bromo-2-aminopyridine with Morpholine

Ligand	Catalyst	Temperature (°C)	Yield (%)
RuPhos	Pd₂(dba)₃	65	71
SPhos	Pd₂(dba)₃	65	76
BINAP	Pd₂(dba)₃	65	71
RuPhos-precatalyst	-	65	83

Reaction Conditions: Amine (1.5 mmol), 3-bromo-2-aminopyridine (1 mmol), LiHMDS (2.5 equiv), THF, 16 h.

Bioisosteric Replacements

Bioisosteric replacement is a key strategy in drug design to optimize physicochemical and pharmacological properties. For 6-Bromo-4-methylpyridin-2-amine, replacing the bromine atom with other functional groups can lead to novel compounds with potentially improved characteristics.

Table 4: Potential Bioisosteric Replacements for the Bromo Group

Bioisostere	Rationale
Vinyl (-CH=CH₂) / Ethynyl (-C≡CH)	Can act as a hydrogen bond acceptor and provide a rigid scaffold for further functionalization.
Thiophenyl	Can mimic the steric and electronic properties of the bromo-substituted phenyl ring, potentially improving metabolic stability.[4]
Cyclopropyl	Can serve as a conformationally restricted analogue of a vinyl group.
Trifluoromethyl (-CF₃)	A common bioisostere for a methyl or chloro group, it can significantly alter electronic properties and improve metabolic stability.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

A mixture of the bromo-aminopyridine (1.0 equiv), arylboronic acid (1.2-1.5 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv) in a degassed solvent system (e.g., 1,4-dioxane/water 4:1) is heated under an inert atmosphere until the starting material is consumed (as monitored by TLC or LC-MS). After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography or recrystallization.

General Procedure for Buchwald-Hartwig Amination

To a reaction vessel under an inert atmosphere, the bromo-aminopyridine (1.0 equiv), the amine (1.1-1.5 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%), and a base (e.g., NaOtBu, K₃PO₄, 1.5-2.0 equiv) are added. The mixture is dissolved in an anhydrous, degassed solvent (e.g., toluene, dioxane) and heated until the reaction is complete. The reaction is then cooled, quenched, and the product is extracted and purified.

Signaling Pathways and Experimental Workflows

Substituted 2-aminopyridines are prevalent scaffolds in kinase inhibitors, targeting various signaling pathways implicated in cancer and inflammatory diseases.

p38 MAP Kinase Pathway

The p38 MAP kinase pathway is a key regulator of inflammatory responses. Inhibitors targeting this pathway often feature a 2-aminopyridine core.

Caption: Simplified p38 MAP Kinase signaling pathway and the point of inhibition by 2-aminopyridine derivatives.

Bcr-Abl Signaling Pathway

The Bcr-Abl fusion protein is a constitutively active tyrosine kinase that drives chronic myeloid leukemia (CML). Many Bcr-Abl inhibitors incorporate a 2-aminopyridine scaffold.

Caption: Key downstream signaling pathways activated by Bcr-Abl and the inhibitory action of 2-aminopyridine-based drugs.

CDK9 Signaling Pathway

Cyclin-dependent kinase 9 (CDK9) is a key regulator of transcription elongation. Its inhibition by small molecules, often containing a 2-aminopyridine core, is a promising anti-cancer strategy.[5][6][7][8][9]

References

• 1. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Crystallographic Analysis of Halogenated 2-Aminopyridine Derivatives

For researchers, scientists, and drug development professionals, understanding the solid-state structure of active pharmaceutical ingredients is paramount. This guide provides a comparative analysis of the X-ray crystallographic data for two halogenated 2-aminopyridine derivatives: 2-Amino-5-bromopyridine and 4-Amino-3,5-dichloropyridine. These compounds serve as important scaffolds in medicinal chemistry, and their crystal structures offer insights into their intermolecular interactions and potential for polymorphism.

This guide summarizes key crystallographic parameters, details the experimental protocols for structure determination, and visualizes the relationships in crystallographic studies.

Comparison of Crystallographic Data

The following table summarizes the key crystallographic data for 2-Amino-5-bromopyridine and 4-Amino-3,5-dichloropyridine, offering a direct comparison of their solid-state structures.

Parameter	2-Amino-5-bromopyridine	4-Amino-3,5-dichloropyridine
Chemical Formula	C₅H₅BrN₂	C₅H₄Cl₂N₂
Molecular Weight	173.01 g/mol	163.00 g/mol
Crystal System	Monoclinic	Monoclinic
Space Group	P 1 2₁/c 1	P 2₁/n
Unit Cell Dimensions
a	13.80 Å	7.9338 (4) Å
b	5.839 Å	9.7744 (5) Å
c	7.687 Å	8.6884 (5) Å
α	90.000°	90°
β	106.04°	102.731 (2)°
γ	90.000°	90°
Volume (V)	594.5 ų	656.61 (6) ų
Z	4	4
Density (calculated)	1.93 g/cm³	1.649 g/cm³
Data Source	[Goubitz, K. et al., 2001]	[Gomathi, R. et al., 2024]

Supramolecular Interactions and Crystal Packing

In the crystal structure of 4-Amino-3,5-dichloropyridine , the molecules are assembled through strong N—H⋯N hydrogen bonding, which forms supramolecular chains extending along the b-axis direction. These chains are further interconnected by offset π–π stacking interactions and are consolidated by halogen–π interactions. A Hirshfeld surface analysis revealed that Cl⋯H/H⋯Cl (40.1%), H⋯H (15.7%), and N⋯H / H⋯N (13.1%) interactions are the most significant contributors to the crystal packing.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below are generalized procedures for the synthesis and X-ray crystallographic analysis of 2-aminopyridine derivatives, based on common practices in the field.

Synthesis of Halogenated 2-Aminopyridines

The synthesis of halogenated 2-aminopyridines can be achieved through various established methods. A common approach involves the direct halogenation of 2-aminopyridine or its derivatives. For instance, bromination can be carried out using N-bromosuccinimide (NBS) in a suitable solvent. The purification of the product is typically performed by recrystallization or column chromatography to obtain single crystals suitable for X-ray diffraction.

X-ray Crystallography

Single-crystal X-ray diffraction data is collected on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation). The crystal is mounted and maintained at a constant temperature (e.g., 100 K or 296 K) during data collection. The collected data is then processed, and the structure is solved using direct methods and refined by full-matrix least-squares on F². Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Visualization of Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate key workflows in the study of 2-aminopyridine derivatives.

Caption: General workflow for the synthesis and X-ray crystallographic analysis of 2-aminopyridine derivatives.

Caption: Logical relationship between molecular structure and macroscopic properties of crystalline materials.

A Comparative Spectroscopic Guide to Brominated Aminopyridine Isomers for Researchers and Drug Development Professionals

An in-depth analysis of the spectroscopic characteristics of various brominated aminopyridine isomers is presented, offering a valuable resource for their identification and differentiation in research and pharmaceutical development. This guide provides a comparative summary of their Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) data, alongside detailed experimental protocols.

The positional isomerism of the bromine and amino substituents on the pyridine ring significantly influences the spectroscopic properties of these compounds. Understanding these variations is crucial for the unambiguous structural elucidation of novel compounds and for quality control in chemical synthesis. This guide aims to provide a clear and concise comparison of these isomers based on experimental and predicted spectroscopic data.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for a selection of brominated aminopyridine isomers.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts (δ) in ppm are influenced by the electronic environment of the nuclei, which is directly affected by the positions of the electron-donating amino group and the electron-withdrawing bromine atom.

Table 1: ¹H and ¹³C NMR Data for Brominated Aminopyridine Isomers (Predicted in DMSO-d₆)

Isomer	Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
2-Amino-4-bromopyridine	H-3	~6.75 (s)	C-2
H-5	~6.80 (d)	C-3
H-6	~7.85 (d)	C-4
-NH₂	~6.20 (br s)	C-5
C-6
2-Amino-5-bromopyridine	H-3	6.59 (d)	C-2
H-4	7.59 (dd)	C-3
H-6	8.11 (d)	C-4
-NH₂	6.36 (s)	C-5
C-6
2-Amino-6-bromopyridine	H-3	6.55 (d)	C-2
H-4	7.38 (t)	C-3
H-5	6.67 (d)	C-4
-NH₂	6.18 (s)	C-5
C-6
3-Amino-2-bromopyridine	H-4	~7.0 (dd)	C-2
H-5	~6.7 (dd)	C-3
H-6	~7.8 (dd)	C-4
-NH₂	~5.5 (br s)	C-5
C-6
4-Amino-3-bromopyridine	H-2	~8.0 (s)	C-2
H-5	~6.7 (d)	C-3
H-6	~8.0 (d)	C-4
-NH₂	~6.0 (br s)	C-5
C-6

Note: Predicted data should be used as a reference for experimental verification.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule through their characteristic vibrational frequencies. Key vibrational modes for brominated aminopyridines include N-H stretching of the amino group, C-H stretching of the aromatic ring, and C-Br stretching.

Table 2: Key FTIR Absorption Bands for Brominated Aminopyridine Isomers (cm⁻¹)

Isomer	N-H Stretch	Aromatic C-H Stretch	N-H Scissoring	C=C & C=N Ring Stretch	C-Br Stretch
2-Amino-4-bromopyridine	3450 - 3300	3200 - 3000	1640 - 1600	1580 - 1450	700 - 600
2-Amino-5-bromopyridine	~3420, ~3300	~3100	~1630	~1590, ~1470	~680
3-Amino-2-bromopyridine	~3450, ~3350	~3150	~1620	~1580, ~1460	~690
4-Amino-3-bromopyridine	~3400, ~3300	~3100	~1640	~1600, ~1480	~670

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. A characteristic feature in the mass spectra of brominated compounds is the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), resulting in two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity.[1]

Table 3: Mass Spectrometry Data for Brominated Aminopyridine Isomers

Isomer	Molecular Formula	Molecular Weight	Key m/z values
2-Amino-4-bromopyridine	C₅H₅BrN₂	173.01	173/175 ([M+H]⁺), 94, 67
2-Amino-5-bromopyridine	C₅H₅BrN₂	173.01	172/174 ([M]⁺), 93, 66
3-Amino-2-bromopyridine	C₅H₅BrN₂	173.01	172/174 ([M]⁺), 93, 66
4-Amino-3-bromopyridine	C₅H₅BrN₂	173.01	172/174 ([M]⁺), 93, 66

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the maximum absorption (λmax) is influenced by the extent of conjugation and the nature of the substituents.

Table 4: UV-Vis Absorption Data for Brominated Aminopyridine Isomers

Isomer	Solvent	λmax (nm)
2-Amino-5-bromopyridine	Ethanol	~255, ~310
2-Amino-6-bromopyridine	Ethanol	~240, ~285

Experimental Protocols

The following are generalized methodologies for acquiring the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Materials and Equipment:

• Brominated aminopyridine sample

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• 5 mm NMR tubes

• NMR Spectrometer (e.g., 400 MHz or higher)

• Internal standard (e.g., Tetramethylsilane, TMS)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Transfer the solution to an NMR tube.

• Spectrometer Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition: Acquire the ¹H and ¹³C spectra using standard pulse programs.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum.

Materials and Equipment:

• Brominated aminopyridine sample

• Potassium bromide (KBr, IR grade)

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure:

• Sample Preparation (KBr Pellet): Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry KBr powder in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation: Place the powder into a pellet die and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer. Acquire a background spectrum of the empty sample compartment. Then, acquire the sample spectrum.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecule and its fragments.

Materials and Equipment:

• Brominated aminopyridine sample

• Suitable solvent (e.g., methanol, acetonitrile)

• Mass spectrometer (e.g., with Electrospray Ionization - ESI)

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent.

• Infusion: Introduce the sample solution into the ion source of the mass spectrometer via direct infusion or through a liquid chromatography system.

• Data Acquisition: Acquire the mass spectrum in the desired mass range.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To measure the absorption of UV-Vis light by the sample.

Materials and Equipment:

• Brominated aminopyridine sample

• UV-transparent solvent (e.g., ethanol, methanol, acetonitrile)

• Quartz cuvettes

• UV-Vis spectrophotometer

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent. The concentration should be adjusted to yield an absorbance between 0.1 and 1.0 at the λmax.

• Baseline Correction: Fill a quartz cuvette with the pure solvent and use it to record a baseline spectrum.

• Data Acquisition: Fill a quartz cuvette with the sample solution and record the UV-Vis spectrum over the desired wavelength range (typically 200-400 nm for these compounds).

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of brominated aminopyridine isomers.

A generalized workflow for the spectroscopic analysis of brominated aminopyridine isomers.

References

• 1. benchchem.com [benchchem.com]

Evaluating the efficacy of different palladium ligands for 2-Amino-6-bromo-4-methylpyridine coupling

For Researchers, Scientists, and Drug Development Professionals: A Data-Driven Evaluation of Palladium Ligand Efficacy in C-C and C-N Cross-Coupling Reactions

The functionalization of pyridine scaffolds is a cornerstone of modern medicinal chemistry. 2-Amino-6-bromo-4-methylpyridine is a valuable building block, offering versatile handles for the synthesis of complex molecular architectures through palladium-catalyzed cross-coupling reactions. The choice of the phosphine ligand is paramount to the success of these transformations, profoundly influencing reaction efficiency, substrate scope, and yield. This guide provides a comparative analysis of various palladium ligands for Suzuki-Miyaura and Buchwald-Hartwig coupling reactions involving 2-amino-6-bromo-4-methylpyridine and its close structural analogs, supported by experimental data from the literature.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds. However, the presence of the pyridine nitrogen in 2-amino-6-bromo-4-methylpyridine can lead to catalyst inhibition. The use of bulky, electron-rich phosphine ligands is crucial to shield the palladium center and promote efficient catalysis.

Below is a summary of the performance of different palladium-based catalytic systems in the Suzuki coupling of a structurally analogous substrate, 5-bromo-2-methylpyridin-3-amine, with various arylboronic acids. This data provides a strong indication of the expected performance for the target substrate.

Table 1: Comparison of Palladium Ligands for Suzuki-Miyaura Coupling of an Analogous Aminobromopyridine

Catalyst System	Ligand	Base	Solvent	Arylboronic Acid	Yield (%)
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methylphenylboronic acid	82
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methoxyphenylboronic acid	88
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Chlorophenylboronic acid	78
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	Phenylboronic acid	Expected High

Data is for the coupling of 5-bromo-2-methylpyridin-3-amine and is intended to be predictive for 2-amino-6-bromo-4-methylpyridine.

While traditional ligands like triphenylphosphine (PPh₃) can provide good yields, modern Buchwald-type ligands such as SPhos are generally expected to offer higher efficiency and broader applicability, especially for challenging substrates.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a powerful tool for the synthesis of N-aryl and N-alkyl aminopyridines. As with Suzuki coupling, the selection of a bulky, electron-rich phosphine ligand is critical to facilitate the catalytic cycle and achieve high coupling efficiency.

Due to the limited availability of direct comparative studies on 2-amino-6-bromo-4-methylpyridine, the following table summarizes the performance of various ligands in the C,N-cross coupling of the closely related 3-bromo-2-aminopyridine with morpholine.

Table 2: Ligand Screening for Buchwald-Hartwig Amination of an Analogous Aminobromopyridine

Palladium Source	Ligand	Base	Solvent	Amine	Yield (%)
Pd₂(dba)₃	RuPhos	LiHMDS	Toluene	Morpholine	71
Pd₂(dba)₃	SPhos	LiHMDS	Toluene	Morpholine	76
Pd₂(dba)₃	BINAP	LiHMDS	Toluene	Morpholine	71
RuPhos Precatalyst	RuPhos	LiHMDS	Toluene	Morpholine	83

Data is for the coupling of 3-bromo-2-aminopyridine with morpholine and is intended to be predictive for 2-amino-6-bromo-4-methylpyridine.[1]

The screening study reveals that modern biaryl monophosphine ligands like RuPhos and SPhos, as well as the bidentate ligand BINAP, are highly effective.[1] The use of a pre-catalyst, such as the RuPhos precatalyst, can further enhance the reaction yield.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are representative protocols for Suzuki-Miyaura and Buchwald-Hartwig coupling reactions adapted for 2-amino-6-bromo-4-methylpyridine based on procedures for analogous substrates.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• 2-Amino-6-bromo-4-methylpyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol% or Pd(OAc)₂/SPhos, 1-3 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water or Toluene/Water)

Procedure:

• In a dry Schlenk tube, combine 2-amino-6-bromo-4-methylpyridine, the arylboronic acid, and the base.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst and ligand (if not using a pre-catalyst) under a positive flow of inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

Materials:

• 2-Amino-6-bromo-4-methylpyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, 2-5 mol%)

• Base (e.g., NaOtBu or LiHMDS, 1.4-2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• In a dry Schlenk tube under an inert atmosphere, combine the palladium precursor, the phosphine ligand, and the base.

• Add the anhydrous, degassed solvent and stir for a few minutes.

• Add 2-amino-6-bromo-4-methylpyridine and the amine.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Process

To further clarify the experimental and theoretical frameworks, the following diagrams illustrate the general workflow and the catalytic cycles for these essential cross-coupling reactions.

Caption: General experimental workflow for palladium-catalyzed cross-coupling.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]